2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Core Science & Biosynthesis

synthesis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

An In-depth Technical Guide to the Synthesis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Executive Summary

This technical guide provides a comprehensive, field-proven methodology for the . Isotopically labeled compounds are critical tools in pharmaceutical research, serving as internal standards for quantitative analysis and as probes in metabolic (ADME) studies to investigate kinetic isotope effects.[1][2] This document outlines a robust and scalable synthetic strategy, beginning with the preparation of a key deuterated intermediate, 4-(methyl-d3)benzaldehyde, followed by its elaboration to the target α-hydroxy acid via the Reformatsky reaction. The causality behind experimental choices, detailed protocols, and characterization techniques are discussed to ensure scientific integrity and reproducibility.

Introduction and Strategic Overview

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a valuable chiral building block and a structural analog of various biologically active molecules. The introduction of a stable isotopic label, such as deuterium, at a site resistant to trivial exchange is paramount for its application in drug discovery and development.[2] The methyl group of the p-tolyl moiety is an ideal position for deuteration, offering a stable "d3" tag for mass spectrometry-based quantification without altering the core pharmacophore.

Retrosynthetic Analysis

A logical retrosynthetic approach to the target molecule identifies the key bond disconnection at the C2-C3 position. This disconnection points towards a nucleophilic addition of a C2-synthon to a C1-synthon derived from a deuterated toluene precursor. The Reformatsky reaction, which employs an organozinc enolate generated from an α-haloester, is an excellent choice for this transformation as it is highly compatible with aldehyde functional groups.[3]

Our forward synthesis is therefore designed in two primary stages:

• Synthesis of the Key Intermediate: Preparation of 4-(methyl-d3)benzaldehyde from commercially available deuterated starting materials.

• Carbon Framework Elaboration: Construction of the α-hydroxy acid structure using the Reformatsky reaction, followed by hydrolysis.

This strategy ensures high isotopic incorporation and provides a clear, modular workflow amenable to scale-up.

Part I: Synthesis of 4-(methyl-d3)benzaldehyde

The synthesis of the deuterated aldehyde is a critical first step that dictates the isotopic purity of the final product. A reliable method involves the oxidation of the corresponding deuterated benzyl alcohol, which can be prepared from the Grignard reaction of a deuterated benzyl halide.

Experimental Workflow: Deuterated Intermediate

Caption: Workflow for the synthesis of the key deuterated aldehyde intermediate.

Protocol: Synthesis of 4-(methyl-d3)benzaldehyde

Step 1: Radical Bromination of Toluene-d8

• To a solution of toluene-d8 (1.0 eq) in a suitable solvent like carbon tetrachloride, add N-Bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of benzoyl peroxide (BPO, 0.02 eq).

• Reflux the mixture under inert atmosphere with irradiation from a sunlamp or a standard incandescent bulb to initiate the radical reaction.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction, filter off the succinimide byproduct, and concentrate the filtrate under reduced pressure to yield crude 4-(bromomethyl-d2)toluene-d3.

Step 2: Grignard Reaction and Formylation

• Activate magnesium turnings (1.5 eq) in anhydrous diethyl ether under an inert atmosphere.

• Add a solution of 4-(bromomethyl-d2)toluene-d3 (1.0 eq) in anhydrous ether dropwise to initiate the formation of the Grignard reagent.

• Once the Grignard reagent has formed, cool the solution to 0 °C.

• Add N,N-Dimethylformamide-d7 (DMF-d7, 1.2 eq) dropwise. The use of deuterated DMF ensures the aldehyde proton is also deuterium, maximizing isotopic purity.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by carefully adding it to a cold solution of dilute aqueous HCl.

• Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate to yield 4-(methyl-d3)benzaldehyde-d1.

Part II: Synthesis of 2-Hydroxy-3-(4-methyl-d3-phenyl)propanoic acid

With the key deuterated aldehyde in hand, the carbon skeleton is assembled using the Reformatsky reaction. This reaction involves the oxidative addition of zinc metal to the carbon-halogen bond of an α-haloester to form an organozinc reagent, which then adds to the aldehyde.[4][5]

Mechanism of the Reformatsky Reaction

The reaction proceeds via the formation of a zinc enolate, which is less reactive than a corresponding lithium enolate or Grignard reagent.[3] This moderate reactivity is advantageous as it prevents side reactions, such as nucleophilic attack on the ester group.[3]

Caption: Key stages of the Reformatsky reaction mechanism.

Detailed Experimental Protocol

Reagent/Material	Molar Eq.	MW ( g/mol )	Amount
Zinc dust, activated	2.0	65.38	(Calculated)
4-(methyl-d3)benzaldehyde	1.0	124.18	(Calculated)
Ethyl bromoacetate	1.5	167.00	(Calculated)
Anhydrous THF	-	-	(As solvent)
1M aq. H2SO4	-	-	(For workup)
5M aq. NaOH	-	-	(For hydrolysis)

Procedure:

• Zinc Activation: Activate zinc dust by stirring it with 1M HCl for 5 minutes, followed by washing with water, ethanol, and finally anhydrous ether. Dry thoroughly under vacuum. This step is crucial to remove the passivating oxide layer.[6]

• Reaction Setup: To a flame-dried, three-necked flask equipped with a reflux condenser and dropping funnel under an inert atmosphere, add the activated zinc (2.0 eq) and anhydrous THF.

• Initiation: Add a small portion (approx. 10%) of a solution of 4-(methyl-d3)benzaldehyde (1.0 eq) and ethyl bromoacetate (1.5 eq) in anhydrous THF to the zinc suspension.

• Gently warm the mixture to initiate the reaction, which is often indicated by a slight exotherm and bubble formation.

• Addition: Once initiated, add the remaining aldehyde/bromoester solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure complete consumption of the aldehyde.

• Workup & Ester Isolation: Cool the reaction to 0 °C and quench by slowly adding saturated aqueous ammonium chloride or dilute sulfuric acid. Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate under reduced pressure to yield the crude β-hydroxy ester.

• Saponification: Dissolve the crude ester in ethanol and add an aqueous solution of NaOH (5M, 3.0 eq). Stir the mixture at room temperature or gently heat to 40-50 °C until TLC indicates complete hydrolysis of the ester.

• Final Product Isolation: Remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and wash with ether to remove any non-acidic impurities.

• Cool the aqueous layer to 0 °C and acidify with cold 6M HCl to a pH of ~2.

• The product, 2-Hydroxy-3-(4-methyl-d3-phenyl)propanoic acid, will precipitate as a solid or can be extracted with ethyl acetate.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) or by column chromatography on silica gel.

Characterization and Analysis

To confirm the successful synthesis and isotopic purity of the final product, a combination of analytical techniques is required:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show the absence or significant reduction of the signal corresponding to the p-tolyl methyl protons (around 2.3 ppm). The integration of the remaining aromatic and aliphatic protons should be consistent with the desired structure.

  • ¹³C NMR: The signal for the deuterated methyl carbon will be a multiplet (due to C-D coupling) and may have a slightly different chemical shift compared to the non-deuterated analog.

  • ²H NMR: A single resonance in the aliphatic region will confirm the presence and chemical environment of the deuterium atoms.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the exact mass of the molecule, which will be approximately 3.018 Da higher than its non-deuterated counterpart (3 x 1.006 Da, the mass difference between D and H). This analysis also provides the definitive confirmation of isotopic incorporation.

Safety and Handling

• Ethyl bromoacetate is a lachrymator and toxic. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Grignard reagents and activated zinc are highly reactive and pyrophoric. All reactions involving these materials must be conducted under a strictly inert atmosphere (Nitrogen or Argon) using anhydrous solvents and flame-dried glassware.

• Acids and Bases: Standard precautions should be taken when handling concentrated acids and bases used in the workup and hydrolysis steps.

Conclusion

This guide details a robust and logical synthetic route for the preparation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. The strategy relies on the well-established Reformatsky reaction, utilizing a pre-synthesized deuterated aldehyde to ensure high levels of isotopic enrichment. The provided step-by-step protocols, mechanistic insights, and safety considerations offer a comprehensive framework for researchers in the pharmaceutical and chemical sciences to successfully synthesize this valuable isotopically labeled compound for its use in advanced research applications.

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A Technical Guide to the Chemical Properties and Analysis of Deuterated 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

Abstract

The strategic replacement of hydrogen with its stable, heavy isotope, deuterium, is a powerful tool in modern medicinal chemistry for enhancing the pharmacokinetic profiles of drug candidates.[1][2] This guide provides an in-depth examination of the chemical properties of deuterated 2-Hydroxy-3-(4-methylphenyl)propanoic acid, a scaffold relevant to biologically active molecules. We will explore the foundational principles of the deuterium kinetic isotope effect (KIE) and its profound impact on metabolic stability. This document details the predicted changes in physicochemical properties, the characteristic spectroscopic signatures of deuteration, and provides robust, field-proven protocols for the synthesis, characterization, and in vitro metabolic assessment of such deuterated analogues. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage precision deuteration to overcome metabolic liabilities and optimize drug candidates.

Introduction to Deuteration in Medicinal Chemistry

In the quest for safer and more effective medicines, medicinal chemists employ various strategies to fine-tune the absorption, distribution, metabolism, and excretion (ADME) properties of molecules. Among these, precision deuteration—the selective replacement of one or more hydrogen atoms with deuterium—has emerged as a highly effective approach.[3] While chemically subtle, this modification can have a substantial and predictable impact on a drug's behavior in vivo.[2][4]

The primary driver of these benefits is the Deuterium Kinetic Isotope Effect (KIE) . The bond between carbon and deuterium (C-D) is stronger and vibrates at a lower frequency than the corresponding carbon-hydrogen (C-H) bond.[5][] Consequently, reactions that involve the cleavage of this bond in a rate-determining step proceed more slowly.[7][8] Since many drug metabolism pathways, particularly those mediated by cytochrome P450 (CYP) enzymes, involve the initial cleavage of a C-H bond, deuterating these metabolically vulnerable "soft spots" can significantly slow down drug breakdown.[3][9]

This strategic slowing of metabolism can lead to several therapeutic advantages:

• Improved Metabolic Stability: A reduced rate of metabolism leads to a longer drug half-life (t½) and increased overall drug exposure (AUC).[3]

• Enhanced Pharmacokinetic Profile: Improved stability may allow for lower or less frequent dosing, improving patient compliance.[3]

• Reduced Formation of Toxic Metabolites: By fortifying a primary metabolic site, deuteration can divert metabolism towards other, potentially safer pathways, a phenomenon known as "metabolic shunting".[4][9][10]

This guide focuses on 2-Hydroxy-3-(4-methylphenyl)propanoic acid, a structure containing several C-H bonds that are potentially susceptible to metabolic oxidation. By examining its deuterated analogues, we can illustrate the key principles and analytical workflows central to the application of deuterium in drug discovery.

Predicted Physicochemical Properties of Deuterated 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

The introduction of deuterium into 2-Hydroxy-3-(4-methylphenyl)propanoic acid will subtly alter its fundamental physicochemical properties. While the overall molecular shape and pharmacodynamics are expected to remain unchanged, key parameters relevant to its ADME profile will be modified.[] The most likely sites for strategic deuteration include the benzylic position (C3) and the position alpha to the hydroxyl group (C2), as these are often susceptible to oxidative metabolism.

The table below summarizes the predicted changes based on established principles of deuteration.

Table 1: Comparison of Predicted Physicochemical Properties

Property	Non-Deuterated	Deuterated (e.g., d₃-analogue)	Rationale & Scientific Causality
Molecular Weight	~194.21 g/mol	~197.23 g/mol	Each deuterium atom adds approximately 1.006 Da to the mass of the molecule. This is the most direct and easily verifiable change.[5]
Acidity (pKa)	Baseline	Predicted to be slightly higher	Deuteration is known to slightly decrease the acidity (increase the pKa) of carboxylic acids. This is a secondary isotope effect resulting from changes in the vibrational energies of the molecule and its conjugate base.[11][12]
Lipophilicity (LogP)	Baseline	Predicted to be slightly lower	Deuterated compounds have been reported to exhibit slightly lower lipophilicity compared to their protium counterparts, which can influence membrane permeability and distribution.[12]
Metabolic Stability	Baseline	Predicted to be significantly higher	If deuteration occurs at a site of CYP450-mediated metabolism, the KIE will slow the rate of bond cleavage, thereby reducing the rate of metabolic clearance and increasing the compound's half-life.[3][9]

The Kinetic Isotope Effect (KIE): The Scientific Core of Deuteration

The therapeutic benefits of deuteration are almost entirely grounded in the KIE. This quantum mechanical effect arises from the difference in zero-point vibrational energy (ZPE) between a C-H bond and a C-D bond. Because deuterium is twice as heavy as protium, the C-D bond has a lower fundamental vibrational frequency and thus a lower ZPE.

This means that more energy is required to break a C-D bond than a C-H bond. In the context of an enzymatic reaction, this translates to a higher activation energy (Ea) for the reaction involving the deuterated substrate. When this bond-breaking step is the slowest step (i.e., the rate-determining step) of the metabolic process, the overall reaction rate is significantly reduced.

Caption: Multi-technique workflow for verifying deuterated compounds.

Part B: Protocol for In Vitro Metabolic Stability Assay

This protocol describes a standard method for assessing the metabolic stability of a compound using human liver microsomes (HLM), which are rich in CYP enzymes. The experiment compares the rate of disappearance of the deuterated compound against its non-deuterated counterpart.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the test compounds.

Materials:

• Deuterated and non-deuterated 2-Hydroxy-3-(4-methylphenyl)propanoic acid

• Pooled Human Liver Microsomes (HLM), 20 mg/mL stock

• 0.5 M Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Ice-cold Acetonitrile (ACN) with an appropriate internal standard (for quenching and protein precipitation)

• Control compound with known metabolic stability (e.g., Verapamil - high clearance, Warfarin - low clearance)

Methodology:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube on ice, prepare a master mix containing phosphate buffer and HLM (final concentration typically 0.5-1.0 mg/mL).

  • Causality: The buffer maintains physiological pH for optimal enzyme activity. HLM provides the necessary metabolic enzymes.

• Pre-incubation:

  • Add the test compound (deuterated or non-deuterated) to the master mix to a final concentration of 1 µM.

  • Vortex gently and pre-incubate the mixture for 5 minutes in a shaking water bath at 37°C.

  • Causality: This step allows the compound to equilibrate with the microsomes and reach the optimal reaction temperature before the metabolic reaction is initiated.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Causality: NADPH is a required cofactor for CYP450 enzyme activity. Its presence starts the oxidative metabolism process.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), aliquot a portion of the reaction mixture into a separate tube containing 2-3 volumes of ice-cold ACN with the internal standard.

  • The t=0 sample represents 100% of the initial compound concentration.

  • Causality: The ice-cold ACN immediately stops the enzymatic reaction by denaturing the proteins and precipitating them out of the solution. The internal standard is crucial for accurate quantification by LC-MS/MS, as it corrects for variations in sample processing and instrument response.

• Sample Processing:

  • Vortex the quenched samples vigorously.

  • Centrifuge at high speed (e.g., >10,000 g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line of this plot is the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k

  • A longer t½ for the deuterated compound compared to the non-deuterated version provides direct evidence of improved metabolic stability due to the KIE.

Conclusion and Future Outlook

The strategic deuteration of 2-Hydroxy-3-(4-methylphenyl)propanoic acid serves as a compelling model for demonstrating the power of deuterium in modern drug design. By leveraging the kinetic isotope effect, it is possible to predictably enhance a molecule's metabolic stability, a key determinant of its overall pharmacokinetic performance. [1][3]The predicted modifications—a slight increase in pKa, a potential decrease in lipophilicity, and a significant improvement in metabolic half-life—highlight the multifaceted impact of this seemingly minor atomic substitution.

Success in this field is critically dependent on rigorous analytical validation. A synergistic approach combining NMR spectroscopy for positional confirmation and mass spectrometry for assessing isotopic purity is not merely best practice but essential for generating trustworthy and reproducible data. [13][14]The protocols and workflows detailed in this guide provide a robust framework for the characterization and evaluation of deuterated compounds. As the pharmaceutical industry continues to seek innovative solutions for challenging ADME problems, precision deuteration will remain a valuable and indispensable tool in the medicinal chemist's arsenal.

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Structure Elucidation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3: A Multi-technique Spectroscopic and Chromatographic Approach

An In-depth Technical Guide for Drug Development Professionals

Abstract

The strategic incorporation of stable isotopes, particularly deuterium, into pharmacologically active molecules is a cornerstone of modern drug development, offering profound benefits in metabolic stability and pharmacokinetic profiling.[1] However, the value of these isotopically labeled compounds is entirely dependent on the precise and unambiguous confirmation of their molecular structure, specifically the location and extent of deuterium incorporation. This technical guide provides a comprehensive, field-proven methodology for the complete structure elucidation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. We detail an integrated analytical workflow that synergistically employs High-Performance Liquid Chromatography (HPLC), High-Resolution Mass Spectrometry (HRMS), Tandem Mass Spectrometry (MS/MS), and multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy. This guide moves beyond mere procedural descriptions to explain the scientific rationale behind each technique, ensuring a self-validating and robust analytical cascade for researchers, chemists, and quality control professionals in the pharmaceutical industry.

Introduction: The Rationale for Isotopic Labeling and Analytical Verification

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a chiral α-hydroxy acid derivative. Such structures are significant as potential drug metabolites, chiral building blocks in synthesis, or biologically active molecules themselves.[2][3] The introduction of deuterium (D or ²H), a stable, non-radioactive isotope of hydrogen, is a widely used strategy in pharmaceutical research.[4] This "heavy" hydrogen can alter the metabolic fate of a drug, often by slowing the rate of enzymatic C-H bond cleavage—a phenomenon known as the Deuterium Kinetic Isotope Effect (DKIE).[1] This can lead to improved drug exposure, reduced formation of reactive metabolites, and a more favorable safety profile.[1]

The core challenge, however, is that synthesis does not guarantee structure. It is imperative to analytically confirm that:

• The correct number of deuterium atoms have been incorporated.

• The deuterium atoms are located at the intended position(s).

• The core molecular structure remains intact.

• The stereochemical integrity of chiral centers is known.

This guide establishes a definitive workflow to address these challenges for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, assuming a synthetic strategy targeting the methyl group of the tolyl moiety for deuteration (Ar-CH₃ → Ar-CD₃).

Analytical Strategy: An Integrated Workflow

A single analytical technique is insufficient for unambiguous structure elucidation of an isotopically labeled compound.[5] We employ a multi-modal approach where each step provides orthogonal and confirmatory data. The overall strategy is to first ensure the purity of the analyte, then confirm its elemental composition and deuteration level via mass spectrometry, and finally, to precisely locate the deuterium labels and confirm the molecular backbone using NMR spectroscopy. Chiral analysis is performed to resolve its stereochemistry.

Figure 1: Integrated workflow for structure elucidation.

Physicochemical Properties and Chromatographic Purity

The first step in any characterization is to ensure the analytical sample is of high purity. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method for this assessment.

Property	Non-Deuterated Analog	Deuterated Analog (-d3)
Molecular Formula	C₁₁H₁₄O₃	C₁₁H₁₁D₃O₃
Monoisotopic Mass	194.0943 u	197.1131 u
Molecular Weight	194.23 g/mol	197.25 g/mol

Experimental Protocol: RP-HPLC Purity Assessment

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 stationary phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 220 nm and 254 nm.

• Injection Volume: 5 µL.

• Acceptance Criteria: Purity ≥98% by peak area.

Causality: A C18 column is chosen for its versatility in retaining moderately polar organic molecules. The acidic mobile phase ensures the carboxylic acid moiety is protonated, leading to sharp, symmetrical peaks. This analysis confirms the absence of significant impurities that could interfere with subsequent spectroscopic analysis.

Mass Spectrometry: Confirming Isotopic Incorporation

Mass spectrometry is indispensable for verifying that the correct number of deuterium atoms has been incorporated into the molecule.[4][6]

High-Resolution Mass Spectrometry (HRMS)

Expertise: HRMS is non-negotiable. Low-resolution MS cannot distinguish between isobaric species. HRMS provides an exact mass measurement (typically to <5 ppm error), which allows for the confident determination of the elemental formula.

Experimental Protocol: HRMS Analysis

• System: Thermo Scientific Orbitrap Exploris or Waters SYNAPT G2-Si Q-TOF.[7]

• Ionization Source: Electrospray Ionization (ESI), negative mode.

• Rationale: ESI is a soft ionization technique that minimizes in-source fragmentation, and the carboxylic acid is readily deprotonated in negative mode to form a stable [M-H]⁻ ion.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 120 °C.

• Mass Range: 50-500 m/z.

• Resolution: Set to >60,000.

• Data Acquisition: Full scan mode. An internal calibrant should be used to ensure mass accuracy.

Expected Results: The HRMS data must show a prominent ion corresponding to the [M-H]⁻ of the deuterated compound.

Ion	Calculated Exact Mass (u)	Observed Mass (u)	Mass Error (ppm)
[C₁₁H₁₀D₃O₃]⁻	196.1054	196.1051	-1.5

A measured mass within 5 ppm of the calculated mass confirms the elemental composition C₁₁H₁₁D₃O₃ and, therefore, the successful incorporation of three deuterium atoms.

Tandem Mass Spectrometry (MS/MS)

Expertise: While HRMS confirms if deuteration occurred, MS/MS helps determine where. By selecting the parent ion and subjecting it to collision-induced dissociation (CID), we can analyze the resulting fragments. The location of the +3 Da mass shift in the fragments provides positional information.

Figure 2: Key MS/MS fragmentation pathways.

Expected Fragmentation Analysis:

• Benzylic Cleavage: Cleavage of the C2-C3 bond is expected. If the deuterium is on the tolyl methyl group, the resulting 4-methylbenzyl fragment will appear at m/z 108 (C₇H₄D₃⁺), a +3 shift from the non-deuterated fragment at m/z 105. This is a key diagnostic fragment.

• Decarboxylation: Loss of the carboxylic acid group (-45 Da) would yield a fragment retaining the deuterium label.

• Loss of Water: Dehydration from the hydroxyl and benzylic proton would also yield a fragment retaining the deuterium label.

The observation of a tolyl-containing fragment shifted by +3 Da provides strong evidence that the deuterium is located on the aromatic ring or its methyl substituent.

NMR Spectroscopy: The Definitive Structural Proof

NMR spectroscopy is the gold standard for structure elucidation, providing unambiguous proof of atomic connectivity and the precise location of isotopic labels.[5][8]

Experimental Protocol: General NMR Parameters

• System: Bruker Avance III 500 MHz or equivalent spectrometer.

• Solvent: DMSO-d₆.

• Rationale: DMSO-d₆ is chosen for its ability to dissolve the polar analyte and for its exchangeable proton signal (from trace H₂O) which allows for identification of the -OH and -COOH protons.

• Temperature: 298 K.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

¹H NMR: The Power of Disappearance

The most straightforward evidence for deuteration is the disappearance of a proton signal.

Expected Results:

• Non-deuterated compound: A sharp singlet integrating to 3H would be observed around δ 2.3 ppm, characteristic of the aromatic methyl group (Ar-CH₃).

• Deuterated (-d3) compound: This singlet at δ 2.3 ppm will be completely absent or reduced to <2% of its expected intensity (depending on isotopic purity). All other signals (aromatic protons, methine, and methylene protons) should remain with their expected chemical shifts and coupling patterns. This absence is definitive proof of deuteration at the tolyl methyl position.

¹³C NMR: Observing the C-D Bond

Carbon atoms bonded to deuterium exhibit distinct effects in the ¹³C NMR spectrum.

Expected Results:

• Non-deuterated compound: The carbon of the Ar-CH₃ group will appear as a sharp quartet (due to ¹JCH coupling in a coupled spectrum) or a singlet in a proton-decoupled spectrum around δ 21 ppm.

• Deuterated (-d3) compound: The Ar-CD₃ carbon signal will show two key changes:

  • Coupling: It will appear as a 1:1:1 triplet due to coupling with deuterium (spin I=1).

  • Isotope Shift: It will be shifted slightly upfield (by ~0.5 ppm) compared to its protonated counterpart.

  • Intensity: The signal intensity will be significantly lower due to the absence of the Nuclear Overhauser Effect (NOE) enhancement from attached protons.

2D NMR (HSQC): Unambiguous Correlation

The Heteronuclear Single Quantum Coherence (HSQC) experiment correlates protons directly to the carbons to which they are attached. It serves as the final, irrefutable piece of evidence.

Expected Results:

• Non-deuterated compound: A clear cross-peak will be visible, correlating the proton signal at ~δ 2.3 ppm with the carbon signal at ~δ 21 ppm.

• Deuterated (-d3) compound: This cross-peak will be completely absent, confirming that the carbon at ~δ 21 ppm has no attached protons.

¹H and ¹³C NMR Data Summary (Expected Shifts in DMSO-d₆)
Position	¹H Chemical Shift (δ ppm), Multiplicity, Integration	¹³C Chemical Shift (δ ppm)	Key Difference in -d3 Analog
Ar-C H₃	~2.3, s, 3H	~21.0	¹H: Signal absent. ¹³C: Signal becomes a low-intensity triplet, shifted upfield.
Ar-H (ortho to CH₂)	~7.1, d, 2H	~129.0	No significant change.
Ar-H (meta to CH₂)	~7.2, d, 2H	~129.5	No significant change.
CH -OH	~4.1, dd, 1H	~72.0	No significant change.
CH ₂	~2.8 (dd) & ~3.0 (dd), 2H	~40.0	No significant change.
C =O	-	~175.0	No significant change.
OH / COOH	Broad, exchangeable	-	No significant change.

Chiral Analysis: Determining Stereochemical Purity

The C2 position bearing the hydroxyl group is a stereocenter. It is critical to determine if the synthesized material is a racemate or a single enantiomer. Chiral chromatography is the most effective technique for this purpose.[9][10]

Experimental Protocol: Chiral HPLC

• System: HPLC system equipped with a UV detector.

• Column: A polysaccharide-based chiral stationary phase (CSP) is highly effective for separating enantiomers of acids. (e.g., Daicel Chiralpak AD-H or similar).

• Mobile Phase: A mixture of hexane/isopropanol with a small percentage of trifluoroacetic acid (TFA). The exact ratio must be optimized.

• Rationale: The TFA suppresses the ionization of the carboxylic acid, preventing peak tailing and improving interaction with the CSP.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 220 nm.

• Analysis: The retention times of the two enantiomers will differ. The enantiomeric excess (% ee) can be calculated from the relative peak areas. To assign the absolute configuration (R or S), an authentic, enantiopure standard is required for comparison.

Conclusion: A Synthesis of Evidence

The unambiguous structure elucidation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is achieved by the systematic and orthogonal application of modern analytical techniques.

• Purity & Identity: RP-HPLC confirms the sample is free of interfering impurities.

• Isotopic Incorporation: HRMS validates the correct molecular formula (C₁₁H₁₁D₃O₃), confirming the incorporation of exactly three deuterium atoms.

• Isotopic Location: MS/MS fragmentation analysis provides the initial evidence for deuteration on the tolyl moiety. This is definitively proven by NMR spectroscopy, where the disappearance of the Ar-CH₃ proton signal in the ¹H spectrum, the characteristic triplet in the ¹³C spectrum, and the absence of the corresponding C-H correlation in the HSQC spectrum provide irrefutable evidence.

• Stereochemistry: Chiral HPLC quantifies the enantiomeric purity of the sample.

This rigorous, multi-technique workflow provides the high level of confidence and trustworthiness required for advancing deuterated drug candidates in a regulated research and development environment.

References

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• Sigma-Aldrich. Isotopic Labeling for NMR Spectroscopy of Biological Solids.
• Pharmaffiliates. Deuterated Compounds | Stable Isotope-Labeled Standards.
• Thermo Fisher Scientific. Isotopically Labeled Compounds.
• Cerno Bioscience. Isotope Labeling.
• ThalesNano. Deuteration.
• Gardner, K. H., & Kay, L. E. (1997). New developments in isotope labeling strategies for protein solution NMR spectroscopy. Current Opinion in Structural Biology.
• BioPharm International. (2015). Performing Hydrogen/Deuterium Exchange with Mass Spectrometry.
• Kostyukevich, Y., et al. (2018). Hydrogen/deuterium Exchange in Mass Spectrometry. Mass Spectrometry Reviews.
• TCI Chemicals. Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De.
• Creative Biolabs. Determination Techniques for Absolute Configuration of Chiral Compound.
• Wikipedia. Chiral analysis.
• Penasa, R., & Licini, G. (2024). Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews.
• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry.
• Santofimia-Castaño, P., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery.
• Benchchem. 2-Methyl-3-(4-methylphenyl)propanoic Acid | CAS 1012-15-3.
• Google Patents. Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid.
• Indian Patents. 232680. PROCESS FOR THE PREPARATION OF ARYL PROPIONIC ACID.
• HMDB. Showing metabocard for 2-Hydroxy-3-(4-methoxyphenyl)propanoic acid (HMDB0039427).
• Google Patents. United States Patent (19).

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A Technical Guide to Determining the Isotopic Purity of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Isotopic Purity in Deuterated Active Pharmaceutical Ingredients (APIs)

In modern drug development, the strategic incorporation of deuterium into active pharmaceutical ingredients (APIs) has emerged as a powerful tool to enhance pharmacokinetic profiles. This process, known as deuteration, involves the substitution of hydrogen atoms with their heavier isotope, deuterium. This subtle modification can significantly alter a drug's metabolic fate, often leading to a reduced rate of metabolism, prolonged half-life, and potentially improved safety and efficacy.[1]

2-Hydroxy-3-(4-methylphenyl)propanoic acid, a molecule of interest in pharmaceutical research, serves as a prime candidate for deuteration. The resulting isotopologue, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, where three hydrogen atoms have been replaced by deuterium, is expected to exhibit modified metabolic stability.

However, the therapeutic success and regulatory acceptance of a deuterated drug are fundamentally dependent on its isotopic purity .[1][2] Isotopic purity refers to the percentage of molecules in a sample that contain the desired number of deuterium atoms at the specified positions.[3] The presence of residual non-deuterated (d0) or partially deuterated (d1, d2) isotopologues can impact the drug's performance and introduce variability.[1] Therefore, rigorous and accurate determination of isotopic purity is a cornerstone of the Chemistry, Manufacturing, and Controls (CMC) for any deuterated API.[2]

This guide provides a comprehensive overview of the state-of-the-art analytical methodologies for determining the isotopic purity of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, with a focus on high-resolution mass spectrometry (HRMS) and quantitative nuclear magnetic resonance (qNMR) spectroscopy.

Foundational Analytical Techniques for Isotopic Purity Assessment

The two primary techniques for the precise quantification of isotopic purity are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][4] These methods offer complementary information and, when used in conjunction, provide a comprehensive characterization of the deuterated compound.[3][4]

• High-Resolution Mass Spectrometry (HRMS): This powerful technique separates ions based on their mass-to-charge ratio (m/z) with exceptional precision.[1] For deuterated compounds, HRMS can distinguish between the desired deuterated molecule and its hydrogen-containing counterparts, allowing for the determination of their relative abundances.[5][6]

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: qNMR provides a highly accurate method for determining the concentration of a substance in a solution by comparing the integral of an analyte's NMR signal to that of a certified internal standard.[7][8] For deuterated compounds, specific NMR experiments can be designed to quantify the degree of deuteration at specific atomic positions.

Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

The unparalleled mass accuracy and resolution of modern HRMS instruments, such as Time-of-Flight (TOF) or Orbitrap mass analyzers, make it the preferred method for determining isotopic enrichment.[6]

The Causality Behind the HRMS Approach

The fundamental principle of HRMS-based isotopic purity analysis lies in the mass difference between hydrogen (¹H) and deuterium (²H or D). The substitution of a hydrogen atom with a deuterium atom results in a predictable mass increase. By precisely measuring the masses of the different isotopologues present in a sample, their relative abundances can be calculated.

Self-Validating Experimental Protocol for HRMS Analysis

This protocol outlines a robust, self-validating workflow for the determination of the isotopic purity of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

3.2.1. Materials and Instrumentation

• Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

• Reference Standard: Non-deuterated 2-Hydroxy-3-(4-methylphenyl)propanoic acid

• Solvent: High-purity, LC-MS grade solvent (e.g., acetonitrile, methanol)

• Instrumentation: Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).[6]

3.2.2. Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh and dissolve the 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 sample and the non-deuterated reference standard in the chosen solvent to a known concentration.

• UHPLC Method Optimization:

  • Develop a UHPLC method to achieve chromatographic separation of the analyte from any potential impurities.[6] This ensures that the mass spectrum is not convoluted with signals from other components.

• HRMS Instrument Calibration:

  • Calibrate the mass spectrometer to ensure high mass accuracy. This is a critical step for the correct assignment of isotopologue masses.

• Analysis of the Non-Deuterated Standard:

  • Inject the non-deuterated reference standard to determine its exact mass and natural isotopic distribution. This provides a baseline for comparison.

• Analysis of the Deuterated Sample:

  • Inject the 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 sample.

• Data Acquisition:

  • Acquire full-scan mass spectra over the relevant m/z range.

• Data Analysis:

  • Extract the ion chromatograms for the expected isotopologues (d0, d1, d2, and d3).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [ (Area of d3) / (Sum of Areas of d0 + d1 + d2 + d3) ] x 100

Data Presentation: HRMS Results

Isotopologue	Theoretical m/z	Measured m/z	Peak Area	Relative Abundance (%)
d0	[Calculated Value]	[Experimental Value]	[Value]	[Value]
d1	[Calculated Value]	[Experimental Value]	[Value]	[Value]
d2	[Calculated Value]	[Experimental Value]	[Value]	[Value]
d3	[Calculated Value]	[Experimental Value]	[Value]	[Value]
Isotopic Purity	[Calculated Value]%

Visualization: HRMS Experimental Workflow

Caption: Workflow for Isotopic Purity Determination by LC-HRMS.

Isotopic Purity Determination by Quantitative NMR (qNMR) Spectroscopy

qNMR offers an orthogonal and highly accurate method for determining isotopic purity, often used to complement and confirm HRMS results.[8][9]

The Rationale for the qNMR Approach

The power of qNMR lies in the direct proportionality between the integrated area of an NMR signal and the number of nuclei contributing to that signal.[7][10] By using a certified internal standard of known concentration and purity, the absolute amount of the analyte can be determined. For deuterated compounds, the disappearance or reduction of a specific proton signal upon deuteration can be quantified to determine the isotopic enrichment at that position.

Self-Validating Experimental Protocol for qNMR Analysis

This protocol provides a detailed, self-validating procedure for the qNMR analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

4.2.1. Materials and Instrumentation

• Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

• Internal Standard: A certified reference material with a known purity and a resonance signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• NMR Solvent: A deuterated solvent that fully dissolves both the analyte and the internal standard (e.g., DMSO-d6, CDCl3).

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

4.2.2. Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh the 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 sample and the internal standard into an NMR tube.

  • Add a precise volume of the deuterated solvent.

  • Ensure complete dissolution.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters to ensure quantitativeness include a long relaxation delay (D1) and a calibrated 90-degree pulse.

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the signals of the analyte and the internal standard. Select a well-resolved signal for each that is representative of the entire molecule.

• Calculation of Isotopic Purity:

  • The purity of the analyte can be calculated using the following equation:[9] Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • IS = Internal Standard

  • To determine isotopic purity, compare the integration of a signal corresponding to a proton that has been replaced by deuterium in the deuterated sample with the integration of the same signal in the non-deuterated reference standard.

Data Presentation: qNMR Results

Parameter	Analyte (d3)	Internal Standard
Mass (mg)	[Value]	[Value]
Molecular Weight ( g/mol )	[Value]	[Value]
Signal Integral	[Value]	[Value]
Number of Protons	[Value]	[Value]
Calculated Purity (%)	[Value]	[Certified Value]

Visualization: qNMR Experimental Workflow

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• 2. isotope.com [isotope.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. scholarworks.bwise.kr [scholarworks.bwise.kr]

An In-depth Technical Guide to 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an Internal Standard in Quantitative Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, a specialized, stable isotope-labeled compound designed for use as an internal standard in quantitative mass spectrometry-based bioanalysis. While a specific CAS number for this deuterated molecule is not widely indexed in public databases, this guide will refer to the foundational structure of the closely related, non-hydroxylated compound, 2-(4-Methylphenyl)propanoic acid (CAS: 938-94-3)[1][2]. We will delve into the rationale behind isotopic labeling, the principles of its application in mitigating analytical variability, and provide detailed, field-proven protocols for its use in preclinical and clinical research. This document is intended to serve as an authoritative resource for researchers in drug metabolism, pharmacokinetics, and other quantitative bioanalytical disciplines.

Introduction: The Imperative for Precision in Bioanalysis

Quantitative analysis of xenobiotics and endogenous molecules in complex biological matrices is fundamental to drug discovery and development. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for this purpose, offering unparalleled sensitivity and selectivity. However, the accuracy and reproducibility of LC-MS data can be compromised by several factors, including matrix effects, sample preparation inconsistencies, and instrument drift.

The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy to compensate for these sources of error. A SIL-IS is a form of the analyte in which one or more atoms have been replaced with a heavier isotope, in this case, deuterium (d). 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is chemically identical to its non-labeled counterpart, ensuring it co-elutes chromatographically and exhibits the same ionization efficiency in the mass spectrometer's ion source. The mass difference allows the instrument to detect and quantify the analyte and the internal standard independently.

Physicochemical Properties and Synthesis Outline

Table 1: Physicochemical Properties of the Parent Compound (2-(4-Methylphenyl)propanoic acid)

Property	Value	Reference
CAS Number	938-94-3	[1][2]
Molecular Formula	C10H12O2	[1]
Molecular Weight	164.20 g/mol	[1]
Melting Point	37-42 °C	[1]

The synthesis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid and its deuterated analog is a multi-step process that can be achieved through various organic synthesis routes. A general synthetic approach is outlined below.

Caption: Generalized synthetic pathway for 2-Hydroxy-3-(4-methylphenyl)propanoic acid and a conceptual approach for deuterium labeling.

Application as an Internal Standard in LC-MS/MS

The primary application of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is to serve as an internal standard in quantitative LC-MS/MS assays for the corresponding non-labeled analyte. The d3-label provides a 3 Dalton mass shift, which is sufficient to prevent isotopic crosstalk while ensuring near-identical chromatographic and mass spectrometric behavior.

The Principle of Isotope Dilution Mass Spectrometry

The core principle behind using a SIL-IS is isotope dilution. A known concentration of the SIL-IS is added to all samples, calibrators, and quality controls at the earliest stage of sample preparation. The ratio of the analyte's signal to the SIL-IS's signal is then used for quantification. This ratio remains constant even if there is sample loss during extraction or signal suppression/enhancement in the ion source, as both the analyte and the SIL-IS are affected equally.

Caption: A typical workflow for a bioanalytical method using a deuterated internal standard.

Experimental Protocol: Quantification in Human Plasma

This protocol provides a general framework for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma using its d3-labeled internal standard.

Materials:

• Human plasma (K2EDTA)

• 2-Hydroxy-3-(4-methylphenyl)propanoic acid (analyte) reference standard

• 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (internal standard)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• 96-well protein precipitation plates

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare 1 mg/mL stock solutions of the analyte and internal standard in methanol.

  • Prepare a series of working solutions for the calibration curve by serially diluting the analyte stock solution.

  • Prepare a working internal standard solution of 100 ng/mL in 50:50 acetonitrile:water.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, calibrator, or QC in a 96-well plate, add 10 µL of the internal standard working solution.

  • Vortex briefly.

  • Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Seal the plate and vortex for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  Table 2: Illustrative LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC System
Column	C18 reversed-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (Analyte)	e.g., m/z 179.1 -> 135.1
MRM Transition (IS)	e.g., m/z 182.1 -> 138.1
Collision Energy	Optimized for each transition

• Data Analysis:

  • Integrate the peak areas for the analyte and internal standard MRM transitions.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators using a weighted linear regression (1/x²).

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Conclusion

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 serves as an indispensable tool for the accurate and precise quantification of its non-labeled analogue in complex biological matrices. Its use in an isotope dilution LC-MS/MS method effectively mitigates the common sources of analytical variability, ensuring the generation of high-quality, reliable data in regulated and non-regulated bioanalysis. This guide provides the fundamental principles and a practical framework for the successful implementation of this deuterated internal standard in a research or drug development setting.

References

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Waters. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• LCGC. The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). [Link]

• PrepChem.com. Synthesis of 2-[2-hydroxy-3-(o-tolylthio)phenyl]propionic acid. [Link]

• ResearchGate. Carboxylesterase Catalyzed 18O-labeling of Carboxylic Acid and Its Potential Application in LC-MS/MS Based Quantification of Drug Metabolites. [Link]

• Chromatography Forum. quantification of organic acids by deuterated standards. [Link]

• Human Metabolome Database. Showing metabocard for 4-Hydroxyphenyl-2-propionic acid (HMDB0041683). [Link]

• PubChem. (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid. [Link]

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A Comprehensive Technical Guide to 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3: Properties, Analysis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, a deuterated form of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. It covers the fundamental physicochemical properties, the rationale behind isotopic labeling, and detailed protocols for its characterization, with a focus on its application in drug metabolism and pharmacokinetic (DMPK) studies.

Core Molecular Attributes

Molecular Structure and Isotopic Labeling

The parent compound, 2-Hydroxy-3-(4-methylphenyl)propanoic acid, possesses the molecular formula C₁₀H₁₂O₃. The "-d3" designation indicates the replacement of three hydrogen atoms with deuterium (²H or D), a stable isotope of hydrogen. In this isotopologue, the deuterium atoms are strategically placed on the methyl group attached to the phenyl ring. This position is chemically stable and not prone to back-exchange with hydrogen atoms from solvents or biological matrices, a critical feature for its use as an internal standard in quantitative bioanalysis.[1]

Molecular Weight Determination

The molecular weight of a compound is a fundamental property. The introduction of deuterium atoms alters this value. The calculation is as follows:

• Molecular Formula (Non-labeled): C₁₀H₁₂O₃

• Molecular Formula (Deuterated): C₁₀H₉D₃O₃

• Atomic weight of Hydrogen (H): ~1.008 amu

• Atomic weight of Deuterium (D): ~2.014 amu

• Molecular Weight of C₁₀H₁₂O₃: 180.20 g/mol

• Calculation for the deuterated compound:

  • Mass of 3 H atoms to be replaced: 3 * 1.008 amu = 3.024 amu

  • Mass of 3 D atoms to be added: 3 * 2.014 amu = 6.042 amu

  • Molecular Weight of C₁₀H₉D₃O₃: 180.20 - 3.024 + 6.042 = 183.218 g/mol

This precise mass difference is readily distinguishable in mass spectrometry, forming the basis of its application in isotope dilution assays.

Physicochemical Properties Summary

Property	Value (Non-labeled)	Value (Deuterated)
Molecular Formula	C₁₀H₁₂O₃	C₁₀H₉D₃O₃
Molecular Weight	180.20 g/mol	183.218 g/mol
Exact Mass	180.078644 Da	183.097522 Da
Isotopic Purity	Not Applicable	Typically >98%

The Role of Isotopic Labeling in Drug Development

The use of stable isotope-labeled compounds, such as 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is a cornerstone of modern drug discovery and development.[2][3][4] These labeled molecules serve as invaluable tools in a variety of applications, primarily due to their near-identical chemical properties to the unlabeled analyte, yet distinct mass.[5]

Internal Standards in Bioanalysis

In quantitative mass spectrometry, particularly liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered the gold standard for internal standards.[1] They co-elute with the analyte of interest and experience similar ionization suppression or enhancement effects in the mass spectrometer's ion source. This allows for accurate and precise quantification of the analyte in complex biological matrices like plasma, urine, and tissue homogenates.[4]

Elucidation of Metabolic Pathways

Stable isotope labeling is instrumental in identifying and characterizing drug metabolites.[2][3][5] By administering a mixture of the labeled and unlabeled drug, metabolites can be readily identified by their characteristic isotopic doublet in the mass spectrum. This "isotope pattern" filtering simplifies the complex datasets generated in metabolomics studies, enabling researchers to confidently trace the metabolic fate of a drug candidate.

Experimental Workflow: Characterization and Quantification

The following section outlines a typical workflow for the use of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an internal standard in a quantitative bioanalytical method.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Step-by-Step Protocol for Quantitative Analysis

Objective: To accurately quantify the concentration of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in a biological matrix.

Materials:

• 2-Hydroxy-3-(4-methylphenyl)propanoic acid (analyte)

• 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (internal standard)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic acid (FA)

• Ultrapure water

• Biological matrix (e.g., plasma)

• Centrifuge

• Vortex mixer

• LC-MS/MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of the analyte and the deuterated internal standard in methanol.

  • Prepare a series of calibration standards by serially diluting the analyte stock solution.

  • Prepare a working solution of the internal standard at a concentration that provides a robust signal in the mass spectrometer (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each sample (calibrators, quality controls, and unknown samples), add 10 µL of the internal standard working solution.

  • Add 200 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 ACN:water with 0.1% FA).

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to achieve separation from matrix components.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (Multiple Reaction Monitoring - MRM):

    • Ionization Mode: Electrospray Ionization (ESI), negative mode.

    • MRM Transition for Analyte: Q1 (m/z 179.1) -> Q3 (e.g., m/z 135.1).

    • MRM Transition for Internal Standard: Q1 (m/z 182.1) -> Q3 (e.g., m/z 138.1).

    • Optimize collision energy and other MS parameters for maximum signal intensity.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples from the calibration curve.

Conclusion

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is a vital tool for researchers in drug development and related scientific fields. Its well-defined molecular weight and stable isotopic labeling make it an ideal internal standard for highly accurate and precise quantitative bioanalysis. Understanding the principles behind its use and the practical application in experimental workflows is essential for generating reliable data in preclinical and clinical studies.

References

• Mutlib, A. E. (2008). Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies. Chemical Research in Toxicology, 21(8), 1674-1691. [Link]

• Golicnik, M. (2012). Isotopic Labeling of Metabolites in Drug Discovery Applications. Current Drug Metabolism, 13(1), 113-126. [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

• LookChem. (n.d.). (2R)-2-amino-3-(4-hydroxy-2-methylphenyl)propanoic acid. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]

A Technical Guide to the Qualification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 for Regulated Bioanalysis

Introduction: The Critical Role of a Validated Internal Standard in Drug Development

In the landscape of modern drug development, particularly in pharmacokinetic (PK) and drug metabolism (DMPK) studies, the precise quantification of drug candidates and their metabolites in biological matrices is non-negotiable. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the definitive technology for this purpose, offering unparalleled sensitivity and selectivity. However, the accuracy of LC-MS/MS quantification is susceptible to variability arising from sample preparation, matrix effects (such as ion suppression or enhancement), and instrument fluctuations.[1][2] To counteract these variables, the use of a high-quality internal standard (IS) is not merely a recommendation but a fundamental requirement for robust and reliable bioanalysis.[1]

The gold standard for an internal standard is a stable isotope-labeled (SIL) analogue of the analyte.[2] A SIL-IS, such as a deuterated version of the molecule, is chemically and physically almost identical to the analyte. This ensures it co-elutes during chromatography and behaves similarly during extraction and ionization, thereby providing the most accurate correction for analytical variability.[1]

This guide provides an in-depth technical framework for the qualification and implementation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 , a deuterated analogue of a metabolite of interest. Given that this specific compound is often not available as a standard commercial product, this paper will focus on the necessary steps a researcher must take when sourcing it from a custom synthesis provider. We will delve into the critical assessment of the Certificate of Analysis (CoA), outline detailed protocols for in-house qualification, and discuss its application in a hypothetical bioanalytical method, all grounded in the principles of scientific integrity and regulatory expectations.

Part 1: Sourcing and Initial Quality Assessment

The journey to a validated bioanalytical method begins with the procurement of a reliable internal standard. Since 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is a specialized reagent, it is typically acquired through a custom synthesis service from companies like MedChemExpress, Toronto Research Chemicals (LGC), or Alsachim (Shimadzu), who have extensive experience in stable isotope labeling.[3][4][5][6][7] The first and most critical step upon receipt of the custom-synthesized compound is a thorough evaluation of the supplier's Certificate of Analysis (CoA).

Deconstructing the Certificate of Analysis: A Researcher's Checklist

The CoA is the foundational document that attests to the identity and purity of the synthesized compound. It should not be taken at face value; a senior scientist must critically evaluate the data presented. Below is a breakdown of the essential components of a comprehensive CoA for a deuterated internal standard, using a representative example.

Table 1: Example Certificate of Analysis for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Parameter	Specification	Result	Method
Identity
Appearance	White to off-white solid	Conforms	Visual Inspection
¹H-NMR	Conforms to structure	Conforms	400 MHz NMR
Mass Spectrum (ESI-)	[M-H]⁻ = 182.1 m/z	182.1 m/z	LC-MS
Purity
Chemical Purity	≥ 98.0%	99.2%	HPLC (254 nm)
Isotopic Purity	≥ 98 atom % D	99.1 atom % D	Mass Spectrometry
Deuterium Incorporation	d3 ≥ 98%, d2 ≤ 1.5%, d1 ≤ 0.5%, d0 ≤ 0.1%	d3=98.6%, d2=1.1%, d1=0.3%, d0<0.1%	LC-MS/MS
Residual Solvents
Dichloromethane	≤ 600 ppm	150 ppm	GC-HS
Ethyl Acetate	≤ 5000 ppm	450 ppm	GC-HS
Storage
Recommended Storage	-20°C, under inert gas

Causality Behind the Scrutiny:

• Identity Confirmation: The ¹H-NMR spectrum is crucial for confirming the overall structure of the molecule, while mass spectrometry verifies the molecular weight, which will be shifted due to deuterium incorporation. An incorrect structure would invalidate the entire assay.

• Chemical Purity: High chemical purity is essential to prevent interference from related impurities that could co-elute with the analyte or the IS, compromising the accuracy of the measurement.

• Isotopic Purity & Incorporation: This is arguably the most critical parameter for a deuterated standard. Low isotopic purity means the IS contains a significant amount of the non-deuterated analyte (d0). This "cross-talk" can lead to an overestimation of the analyte concentration, particularly at the lower limit of quantitation (LLOQ). A minimum of 3 mass units difference is generally recommended to avoid isotopic overlap.

Part 2: In-House Qualification and Validation Workflow

While the supplier's CoA provides a strong starting point, regulatory guidelines implicitly require the end-user to perform in-house verification to ensure the internal standard is "fit for purpose". This self-validating system builds trustworthiness into the bioanalytical method.

The following diagram outlines the logical workflow for the qualification of a newly received batch of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

Caption: Workflow for the in-house qualification of a deuterated internal standard.

Experimental Protocols

• Objective: To confirm the structure and assess the chemical and isotopic purity of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

• Materials:

  • 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 solid standard.

  • Deuterated solvent for NMR (e.g., DMSO-d6).

  • LC-MS grade acetonitrile, methanol, and water.

  • Formic acid.

• ¹H-NMR Spectroscopy: a. Accurately weigh ~1-5 mg of the standard and dissolve in ~0.7 mL of DMSO-d6. b. Acquire a ¹H-NMR spectrum. The spectrum should be consistent with the expected structure, noting the absence or significant reduction of the proton signals at the positions where deuterium has been incorporated. c. Rationale: This confirms the fundamental carbon skeleton and the success of the deuteration at the intended positions.

• LC-MS/MS Analysis for Purity and Isotopic Distribution: a. Prepare a stock solution of the standard in methanol at 1 mg/mL. b. Develop a simple LC method (e.g., C18 column with a water/acetonitrile gradient containing 0.1% formic acid). c. Infuse the solution into the mass spectrometer to determine the optimal precursor and product ions for both the d3-IS and the non-deuterated analyte. d. Inject the IS solution and acquire a full scan mass spectrum to confirm the molecular weight. e. Analyze the mass spectrum to determine the isotopic distribution (relative abundance of d0, d1, d2, d3 species). The d3 species should be the most abundant, conforming to the CoA specification. f. Rationale: This provides a highly sensitive assessment of both chemical impurities and, crucially, the isotopic enrichment and distribution, which is vital for assay accuracy.

• Objective: To ensure that the IS does not contain unacceptable levels of the non-deuterated analyte and vice-versa.

• Procedure: a. Prepare two sets of samples: i. "Analyte Zero Sample": A sample of the appropriate biological matrix (e.g., human plasma) spiked only with the IS at its working concentration. ii. "IS Zero Sample": A sample of the matrix spiked with the analyte at the Upper Limit of Quantitation (ULOQ). b. Analyze these samples using the final LC-MS/MS method. c. Acceptance Criteria (based on FDA guidance): i. In the "Analyte Zero Sample," the response in the analyte's MRM channel should be less than 20% of the response of the LLOQ. ii. In the "IS Zero Sample," the response in the IS's MRM channel should be less than 5% of the IS response in a blank sample spiked with the IS.

• Rationale: This experiment is a direct measure of isotopic and chemical interference and is a critical validation parameter for regulatory submissions.

Part 3: Application in a Bioanalytical Context

The ultimate purpose of qualifying 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is to use it in a validated assay. The non-deuterated analogue is a metabolite of various dietary polyphenols and has been studied for its potential biological activities.[5][6] A plausible application is in a clinical study investigating the pharmacokinetics of a novel drug where 2-Hydroxy-3-(4-methylphenyl)propanoic acid is a known or suspected metabolite.

Hypothetical Scenario: Quantifying a Metabolite in a Phase I Clinical Trial

A pharmaceutical company is developing a new anti-inflammatory drug. Preclinical studies indicate that the drug is metabolized to 2-Hydroxy-3-(4-methylphenyl)propanoic acid. To understand the human metabolism of the drug, a robust bioanalytical method is required to quantify this metabolite in patient plasma.

The qualified 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 would be used as the internal standard. Its role is to be added to every plasma sample, calibrator, and quality control (QC) sample at a fixed concentration at the very beginning of the sample preparation process (e.g., protein precipitation).

The following diagram illustrates the central role of the IS in the quantification workflow.

Caption: Role of the internal standard in the bioanalytical quantification workflow.

By calculating the ratio of the analyte peak area to the IS peak area, any variability introduced during the process is normalized. For instance, if a small volume of sample is lost during an extraction step, the amounts of both the analyte and the IS will decrease proportionally, but their ratio will remain constant, ensuring the final calculated concentration is accurate and precise. This principle is the cornerstone of modern quantitative bioanalysis.

Conclusion

The selection and rigorous qualification of a deuterated internal standard are indispensable for the generation of high-quality, defensible data in regulated bioanalysis. For specialized compounds like 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 that require custom synthesis, the responsibility falls on the researcher to act as the ultimate guarantor of quality. This involves a critical assessment of the supplier's documentation, followed by a comprehensive in-house validation protocol that confirms the standard's identity, purity, and performance within the bioanalytical method. By following the structured approach outlined in this guide—from deconstructing the Certificate of Analysis to implementing robust qualification protocols—scientists and drug development professionals can ensure the integrity of their data and, by extension, the safety and efficacy of the therapeutics they develop.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. hmdb.ca [hmdb.ca]
• 6. 3-(3'-Hydroxyphenyl)propionic acid | C9H10O3 | CID 91 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]

A Comprehensive Technical Guide to the Stability and Storage of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Introduction

In the fields of pharmaceutical research and drug development, the precision of analytical measurements is non-negotiable. Deuterated compounds, serving as stable isotope-labeled (SIL) internal standards, are fundamental to achieving accurate quantification in bioanalytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS).[1][2] Their use significantly improves data reliability by compensating for variations in sample preparation and instrument response.[3]

This guide provides an in-depth analysis of the stability and optimal storage conditions for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, a deuterated analog of a phenylpropanoic acid derivative. Phenylpropanoic acid structures are relevant as they appear in natural products, drug molecules, and their metabolites.[4][5] The integrity of this SIL standard, both in terms of its chemical structure and its isotopic enrichment, is paramount for its effective use in pharmacokinetic and metabolism studies.[6]

This document is intended for researchers, analytical scientists, and drug development professionals. It will explore the molecular characteristics that influence stability, delineate potential degradation pathways, and provide field-proven protocols for storage, handling, and stability assessment to ensure the long-term integrity and performance of this critical analytical reagent.

Molecular Profile and Isotopic Considerations

Chemical Structure and Properties

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is characterized by three key functional groups: a carboxylic acid, a secondary hydroxyl group, and a p-substituted aromatic ring. These groups dictate its chemical reactivity and susceptibility to degradation. The carboxylic acid and hydroxyl moieties introduce polarity and sites for potential esterification or oxidation, while the benzylic position (the carbon atom adjacent to the phenyl ring) can also be a target for oxidative processes.

Isotopic Labeling Analysis

The designation "-d3" signifies the incorporation of three deuterium atoms. For maximum isotopic stability, these labels are strategically placed at positions not prone to back-exchange with protons from the environment. In this molecule, the most chemically robust and synthetically logical position for a stable "d3" label is on the methyl group of the 4-methylphenyl moiety.

Rationale for Label Placement: Placing the deuterium atoms on the aryl-methyl group ensures they are bonded to a carbon atom that does not readily participate in exchange reactions. In contrast, labels on the hydroxyl (-OD) or carboxylic acid (-COOD) groups would be instantly lost in the presence of any protic solvent (e.g., water, methanol) through hydrogen-deuterium (H-D) exchange.[1][3] Therefore, the structure is presumed to be 2-Hydroxy-3-(4-(methyl-d3)phenyl)propanoic acid. This design choice is critical for maintaining the isotopic purity of the standard, which is essential for accurate quantification.[1]

Caption: Potential chemical degradation pathways.

Isotopic Integrity: Hydrogen-Deuterium (H-D) Exchange

H-D exchange is a critical concern for any deuterated standard as it compromises isotopic purity, leading to inaccurate quantification. [1]This process involves the replacement of deuterium atoms with protons from the surrounding environment.

• High-Risk Conditions: The primary driver for H-D exchange is the presence of protic solvents (e.g., water, methanol, ethanol) and solutions with an acidic or basic pH. [1]* Label Stability: As previously discussed, the deuterium labels on the aryl-methyl group are located at a non-exchangeable site. They are not adjacent to a carbonyl group or attached to a heteroatom, making them highly resistant to H-D exchange under typical analytical conditions. This robust labeling is a hallmark of a well-designed internal standard. [3]

Recommended Storage and Handling Protocols

Adherence to strict storage and handling protocols is essential to prevent both chemical degradation and isotopic exchange. [7]

Long-Term Storage (Neat/Solid Form)

For the storage of the compound as a solid, the primary objectives are to minimize thermal decomposition and oxidation.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Reduces molecular motion and slows the rate of all potential chemical degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen to prevent oxidative degradation.
Light	Amber Vial / Store in Darkness	Protects against photolytic degradation.
Container	Tightly Sealed Glass Vial	Prevents contamination from moisture and air.

Storage of Solutions

Solutions are inherently less stable than the solid material. Solvent choice is the most critical factor.

Parameter	Recommendation	Impact on Stability
Solvent	Aprotic Organic Solvents (e.g., Acetonitrile, Ethyl Acetate)	Recommended. Prevents H-D exchange and preserves isotopic purity. [1]
Protic Solvents (e.g., Methanol, Water)	Not Recommended for Storage. High risk of H-D exchange with the hydroxyl and carboxylic acid protons, though the -CD3 group remains stable. Should only be used for freshly prepared working solutions. [1][8]
Temperature	2-8°C (Short-term) -20°C (Medium-term)	Crucial. Refrigeration slows degradation in solution. For storage beyond a few days, freezing is advised. [1][7]
Light	Amber Autosampler Vials / Protect from Light	Mandatory. Prevents photolytic degradation, which can be accelerated in solution. [1]

Handling Best Practices

• Equilibration: Before opening, allow the container to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the solid compound.

• Weighing: Perform weighing operations quickly in a low-humidity environment.

• Solution Preparation: Use high-purity aprotic solvents for stock solutions. If aqueous solutions are required for an assay, prepare them fresh from the aprotic stock solution immediately before use. [1]4. Inert Atmosphere: After dispensing the material, flush the vial with an inert gas before resealing to protect the remaining solid.

Protocol for Stability Assessment

A forced degradation study is a self-validating system used to understand the intrinsic stability of a compound and to develop a stability-indicating analytical method.

Objective

To identify potential degradation products and pathways for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 and to establish an analytical method capable of separating the parent compound from these degradants.

Experimental Protocol: Forced Degradation

• Prepare Stock Solution: Accurately prepare a stock solution of the compound in acetonitrile at a concentration of ~1 mg/mL.

• Stress Conditions: Dispense aliquots of the stock solution into separate vials and apply the following stress conditions. Include a control sample stored at 2-8°C in the dark.

Condition	Protocol	Target Degradation Pathway
Acid Hydrolysis	Mix with 0.1 M HCl. Incubate at 60°C for 24 hours.	Acid-catalyzed reactions.
Base Hydrolysis	Mix with 0.1 M NaOH. Incubate at 60°C for 24 hours.	Base-catalyzed reactions.
Oxidation	Mix with 3% H₂O₂. Store at room temperature for 24 hours.	Oxidation.
Thermal	Incubate the stock solution at 60°C for 48 hours.	Thermally-induced degradation.
Photolytic	Expose the stock solution to direct light (ICH Option 2) for 24 hours.	Light-induced degradation.

• Neutralization: After the incubation period, neutralize the acidic and basic samples before analysis.

• Analysis: Analyze all samples by LC-MS/MS alongside the control.

Analytical Methodology: LC-MS/MS

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., TOF or Orbitrap). [9]* Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Analysis: Full scan mode to identify degradant masses and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for the parent compound to assess purity.

Caption: Workflow for stability assessment.

Data Interpretation

• Purity Assessment: Compare the peak area of the parent compound in the stressed samples to the control. A significant decrease indicates degradation.

• Degradant Identification: In the full scan data, look for new peaks in the chromatograms of the stressed samples. The mass-to-charge ratio of these new peaks can be used to propose structures for the degradation products.

• Isotopic Stability: Monitor the isotopic cluster of the parent compound in all samples to ensure the d3-labeling has not been compromised.

Conclusion

The long-term stability of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is contingent upon a clear understanding of its chemical properties and the implementation of rigorous storage and handling protocols. The strategic placement of the deuterium label on the aryl-methyl group provides excellent resistance to H-D exchange. The primary risks to the integrity of the compound are oxidation and reactions involving its hydroxyl and carboxylic acid functional groups.

By adhering to the recommendations outlined in this guide—namely, storing the neat material at or below -20°C under an inert atmosphere and protected from light, and using aprotic solvents for stock solutions—researchers can ensure the chemical and isotopic purity of this standard. Implementing routine stability assessments will further guarantee the accuracy and reproducibility of the analytical data generated using this critical reagent.

References

• Benchchem. Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability. 7

• Benchchem. Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. 1

• ResearchGate. What is the storage conditions and protocol for deuterated standards of organic compounds?.

• Metabolic Solutions. Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases.

• Unkefer, C. The use of stable isotope labelling for the analytical chemistry of drugs. Journal of Labelled Compounds and Radiopharmaceuticals.

• Salamandra, LLC. Regulatory Considerations for Deuterated Products.

• Acanthus Research Inc. Designing Stable Isotope Labeled Internal Standards.

• Simson Pharma Limited. Deuterated Compounds.

• ResearchGate. A methodology for the validation of isotopic analyses by mass spectrometry in stable-isotope labelling experiments.

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis.

• ACS Publications. Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies.

• Genmark. 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

• PubMed Central. Biodegradation of Microtoxic Phenylpropanoids (Phenylpropanoic Acid and Ibuprofen) by Bacteria and the Relevance for Their Removal from Wastewater Treatment Plants.

• PubMed. 2-hydroxy-3-phenylpropanoic acid suppressed the growth of Alternaria alternata through damaging cell membrane integrity and modulating reactive oxygen species metabolism.

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• 5. 2-hydroxy-3-phenylpropanoic acid suppressed the growth of Alternaria alternata through damaging cell membrane integrity and modulating reactive oxygen species metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Organic Solvent Solubility of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3: A Technical Guide for Drug Development Professionals

An In-depth Technical Guide

Executive Summary

The transition of a drug candidate from discovery to a viable therapeutic product is critically dependent on its physicochemical properties, with solubility being a primary determinant of bioavailability and formulation feasibility.[1][2] 2-Hydroxy-3-(4-methylphenyl)propanoic acid, and specifically its deuterated isotopologue (d3), represents a class of molecules where a thorough understanding of solubility is paramount for advancing development. This guide provides a comprehensive technical overview of the solubility profile of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in organic solvents. We will explore the foundational chemical principles governing its solubility, analyze the subtle but significant impact of deuterium substitution, present a qualitative solubility profile, and provide a detailed, field-proven experimental protocol for its precise determination.

Part 1: Theoretical Framework for Solubility

The Principle of "Like Dissolves Like"

The solubility of any compound is governed by the fundamental principle of "like dissolves like," which states that a solute will dissolve best in a solvent with similar intermolecular forces and polarity.[3][4][5] Organic molecules are best understood as a composite of polar and non-polar regions. The overall solubility in a given solvent is a function of the balance between these regions.

The structure of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 contains distinct functional domains:

• Polar Moieties: The carboxylic acid (-COOH) and hydroxyl (-OH) groups are highly polar and capable of forming strong hydrogen bonds.[6][7]

• Non-Polar Moiety: The 4-methylphenyl (p-tolyl) group is non-polar and interacts primarily through weaker van der Waals forces (specifically, London dispersion forces).[6]

This duality dictates its solubility behavior across different solvent classes.

Predicted Solubility in Common Organic Solvents

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents, containing -OH groups, are excellent hydrogen bond donors and acceptors. They can effectively solvate both the carboxylic acid and hydroxyl groups of the target molecule, leading to high predicted solubility.[8][9]

• Polar Aprotic Solvents (e.g., DMSO, Acetone, Acetonitrile): These solvents possess significant dipole moments but lack O-H or N-H bonds, making them hydrogen bond acceptors but not donors. Dimethyl sulfoxide (DMSO) is a particularly strong solvent for a wide range of organic molecules and is expected to readily dissolve the compound.[5] Acetone and acetonitrile are also expected to be effective solvents due to their polarity.

• Non-Polar Solvents (e.g., Toluene, Hexane): These solvents lack polarity and cannot form hydrogen bonds. While they can interact with the non-polar p-tolyl ring, they are unable to effectively solvate the highly polar carboxylic acid and hydroxyl groups. Consequently, solubility is predicted to be very low in these solvents.[4][8][9]

The Impact of Deuterium Substitution on Solubility

A common misconception is that isotopic substitution is chemically silent. However, the replacement of protium (¹H) with deuterium (²H) can induce measurable changes in physicochemical properties, a phenomenon rooted in the kinetic isotope effect (KIE).[10][11] The C-D bond is stronger and has a lower vibrational zero-point energy than the C-H bond.[12][13]

While the effect on bulk properties like solubility can be subtle, it is not negligible. Research on other deuterated drug molecules, such as flurbiprofen-d8, has demonstrated that deuterium incorporation can lead to a decrease in melting point and heat of fusion .[10] According to thermodynamic principles, a lower crystal lattice energy (as indicated by a lower melting point) generally corresponds to increased solubility .[10] Therefore, it is plausible that 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 may exhibit slightly enhanced solubility compared to its non-deuterated counterpart.[10][14]

Part 2: Qualitative Solubility Profile

While precise quantitative data for this specific deuterated compound is not publicly available, a qualitative profile can be reliably predicted based on the aforementioned principles and data from structurally similar molecules.[15]

Solvent	Solvent Class	Predicted Solubility	Rationale
Methanol	Polar Protic	High	Strong hydrogen bonding with -OH and -COOH groups.
Ethanol	Polar Protic	High	Strong hydrogen bonding with -OH and -COOH groups.[8][9]
Isopropanol	Polar Protic	Medium-High	Good hydrogen bonding, but increased steric hindrance from the isopropyl group may slightly reduce solubility compared to methanol/ethanol.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	Highly polar solvent capable of disrupting intermolecular hydrogen bonds in the solute's crystal lattice.[5]
Acetone	Polar Aprotic	Medium	Polar nature allows for dissolution, but less effective at hydrogen bonding than protic solvents.
Acetonitrile	Polar Aprotic	Medium	Moderate polarity allows for solvation of the molecule.
Dichloromethane (DCM)	Slightly Polar	Low-Medium	Can interact with the non-polar regions but is a poor solvent for the highly polar functional groups.
Toluene	Non-polar	Low	Primarily interacts with the p-tolyl group; unable to solvate the polar heads.[8][9]
n-Hexane	Non-polar	Very Low / Insoluble	Strong mismatch in polarity; unable to overcome the solute's crystal lattice energy.[5]

Part 3: Protocol for Experimental Solubility Determination

To obtain definitive, quantitative data, an experimental approach is necessary. The Shake-Flask Method is the gold-standard technique for determining thermodynamic equilibrium solubility, valued for its accuracy and reproducibility.[16][17]

Causality Behind the Shake-Flask Method

This method is designed to achieve a true thermodynamic equilibrium between the undissolved solid solute and the saturated solution. By adding an excess of the solid, we ensure the solvent becomes fully saturated.[17] The extended agitation period allows the system to overcome any kinetic barriers to dissolution, and the final separation step ensures that only the truly dissolved compound is measured, providing a reliable value for its intrinsic solubility under the specified conditions.[18][19]

Detailed Step-by-Step Methodology

1. Preparation of Stock and Standards:

• Prepare a high-concentration stock solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in a suitable solvent (e.g., DMSO).

• From this stock, create a series of calibration standards via serial dilution to be used for HPLC quantification.

2. Sample Preparation (in Triplicate):

• Into appropriately sized glass vials, add an excess amount of the solid 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. "Excess" means enough solid is visibly present to ensure saturation.

• Precisely add a known volume (e.g., 1.0 mL) of the desired organic solvent to each vial.

3. Equilibration:

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials on an orbital shaker or rotator inside a temperature-controlled incubator (e.g., 25 °C).

• Agitate the samples for a minimum of 24 hours. (Self-Validation Insight: For a new compound, it is best practice to perform a time-to-equilibrium study, measuring the concentration at 24, 48, and 72 hours to confirm that the solubility value has reached a plateau).[19]

4. Phase Separation and Sampling:

• After equilibration, let the vials stand undisturbed at the controlled temperature for at least 1 hour to allow the excess solid to sediment.

• Carefully withdraw a sample of the clear supernatant using a syringe.

• Immediately filter the sample through a solvent-compatible 0.22 µm syringe filter into a clean vial. This step is critical to remove any microscopic particulate matter.

5. Quantification:

• Accurately dilute the filtered saturate with a suitable mobile phase to bring its concentration within the linear range of the HPLC calibration curve.

• Analyze the diluted sample and the calibration standards using a validated HPLC-UV method.

6. Calculation:

• Using the calibration curve, determine the concentration of the diluted sample.

• Calculate the original solubility in the solvent using the formula: Solubility (mg/mL) = Measured Concentration (mg/mL) × Dilution Factor

Experimental Workflow Visualization

Caption: The Shake-Flask method workflow for determining equilibrium solubility.

Conclusion

The solubility of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in organic solvents is dictated by its amphiphilic nature, with high solubility in polar solvents and poor solubility in non-polar media. The introduction of deuterium is predicted to confer a slight solubility enhancement. While this guide provides a robust theoretical framework and qualitative predictions, the inherent complexity of solute-solvent interactions necessitates empirical validation. The provided shake-flask protocol offers a trustworthy and accurate method for researchers to generate the precise, quantitative data required for informed decision-making in the critical path of drug development.

References

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• Title: SOLUBILITY STUDY OF 3-(1-(4-METHYLPHENYL)-5-PHENYLPYRROL-2-YL)PROPANOIC ACID IN ORGANIC SOLVENTS Source: Journal of Chemistry and Technologies URL: [Link]

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A Technical Guide to the Metabolic Profiling of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

Abstract

This technical guide provides a comprehensive framework for the elucidation of potential metabolic pathways of 2-Hydroxy-3-(4-methylphenyl)propanoic acid, a substituted arylpropionic acid. Given the structural similarities to widely studied non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen, this document outlines a scientifically grounded strategy for predicting, identifying, and characterizing its metabolites.[1][2] We will explore the probable Phase I and Phase II metabolic transformations, detail robust in vitro experimental protocols using human liver microsomes, and describe the state-of-the-art analytical techniques required for definitive structural elucidation. This guide is intended for researchers in drug metabolism, pharmacology, and medicinal chemistry, offering both a theoretical foundation and practical, field-proven methodologies for comprehensive metabolite profiling.

Introduction: The Imperative of Metabolite Profiling

2-Hydroxy-3-(4-methylphenyl)propanoic acid belongs to the arylpropionic acid class of compounds, a scaffold present in numerous pharmacologically active molecules.[2][3] The metabolic fate of any new chemical entity (NCE) is a cornerstone of drug development. Understanding how a compound is transformed within the body is critical for assessing its efficacy, pharmacokinetic profile, and potential for toxicity. Metabolites can range from being inactive and rapidly cleared to possessing their own pharmacological activity or, in some cases, being responsible for adverse drug reactions.[4][5]

The subject molecule features several key functional groups that are susceptible to metabolic modification: a secondary alcohol, a carboxylic acid, a phenyl ring, and a benzylic methyl group. This guide will systematically deconstruct the molecule's structure to predict its metabolic hotspots and provide a workflow for their empirical validation.

Part 1: Predicted Metabolic Pathways

Metabolism is broadly categorized into two phases. Phase I reactions introduce or expose functional groups (e.g., hydroxylation, oxidation), while Phase II reactions conjugate these groups with endogenous molecules (e.g., glucuronic acid) to increase water solubility and facilitate excretion.[6] Based on the structure of 2-Hydroxy-3-(4-methylphenyl)propanoic acid, we can predict several high-probability metabolic pathways.

Phase I Metabolism: Functionalization Reactions

The primary enzymes responsible for Phase I metabolism are the Cytochrome P450 (CYP) superfamily, which are highly concentrated in liver microsomes.[7][8]

• Benzylic Hydroxylation: The methyl group on the phenyl ring is a prime target for oxidation. Benzylic C-H bonds have a relatively low bond dissociation energy, making them susceptible to hydroxylation by CYP enzymes (e.g., CYP2C9, CYP2B1).[9][10][11] This initial oxidation would form a primary alcohol, which can be further oxidized by cytosolic dehydrogenases to an aldehyde and subsequently to a carboxylic acid, resulting in a di-acid metabolite.

• Aromatic Hydroxylation: The phenyl ring itself can undergo electrophilic attack by the activated oxygen of a CYP enzyme, leading to the formation of a phenolic metabolite.[12][13][14][15] The position of hydroxylation will be directed by the existing substituents.

• Oxidation of the Secondary Alcohol: The existing 2-hydroxy group can be oxidized by dehydrogenases to form a ketone, yielding 2-Oxo-3-(4-methylphenyl)propanoic acid.

Phase II Metabolism: Conjugation Reactions

Phase II reactions are mediated by transferase enzymes, such as UDP-glucuronosyltransferases (UGTs).

• Acyl Glucuronidation: The carboxylic acid moiety is a classic substrate for UGT enzymes, particularly isoforms like UGT2B7, UGT1A3, and UGT1A9.[16][17] This reaction conjugates the carboxylic acid with UDP-glucuronic acid (UDPGA) to form a reactive 1-β-O-acyl glucuronide.[4][18][19][20] These metabolites are often major circulating and excretory forms of acidic drugs.[17] It is crucial to characterize these conjugates, as they can sometimes be chemically reactive and implicated in idiosyncratic drug toxicity.[4][18]

• O-Glucuronidation: The secondary alcohol at the 2-position could also be a site for glucuronidation, forming an ether glucuronide, although acyl glucuronidation of the carboxylic acid is generally a more predominant pathway for this structural class.

The following diagram illustrates the predicted major metabolic pathways.

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Protocols & Analytical Methods

Application Notes: Utilizing 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 for Accurate Quantification of its Analyte Counterpart in Complex Biological Matrices

Introduction: The Imperative for Precision in Bioanalysis

In the realms of drug metabolism, pharmacokinetics (DMPK), and clinical diagnostics, the precise and accurate quantification of endogenous metabolites and xenobiotics in complex biological matrices is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis, offering unparalleled sensitivity and selectivity.[1] However, the inherent variability of analytical processes—spanning sample preparation, chromatographic separation, and mass spectrometric ionization—can compromise data integrity.[1] Matrix effects, in particular, where co-eluting endogenous components suppress or enhance the ionization of the target analyte, pose a significant challenge to achieving reliable quantification.[1]

To surmount these obstacles, the principle of isotope dilution mass spectrometry (IDMS) is employed, utilizing a stable isotope-labeled (SIL) internal standard.[1] A SIL internal standard is a version of the analyte in which several atoms have been replaced by their heavier stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N). Deuterated standards are particularly favored as they are chemically almost identical to the analyte, ensuring they co-elute chromatographically and exhibit nearly identical behavior during sample extraction and ionization.[1] This near-perfect chemical mimicry allows the SIL internal standard to effectively normalize for variations at every stage of the analytical workflow, from extraction losses to ionization efficiency fluctuations.[1]

This application note provides a comprehensive guide and a detailed protocol for the use of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an internal standard for the quantitative analysis of its non-labeled analogue, 2-Hydroxy-3-(4-methylphenyl)propanoic acid (also known as 4-Hydroxyphenyllactic acid or p-HPhLA), in human serum or plasma. p-HPhLA is a key metabolite in the tyrosine metabolism pathway and serves as a potential biomarker for various physiological and pathological conditions, including inherited metabolic disorders and gut microbiome activity.[2][3][4][5]

Causality of Experimental Design: Why a Deuterated Standard?

The selection of an internal standard is the cornerstone of a robust quantitative LC-MS/MS assay. While structural analogues can be used, they often exhibit different chromatographic retention times, extraction recoveries, and ionization efficiencies compared to the analyte, leading to inadequate correction and compromised data accuracy.[6]

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is the ideal internal standard for p-HPhLA for the following reasons:

• Co-elution and Identical Physicochemical Behavior : Being chemically identical, the deuterated standard co-elutes with the native analyte. This ensures that both compounds experience the exact same matrix effects and ionization conditions at the precise moment they enter the mass spectrometer source.[1]

• Correction for Sample Preparation Variability : Any loss of analyte during sample processing steps, such as protein precipitation or liquid-liquid extraction, will be mirrored by a proportional loss of the internal standard.[2] The ratio of analyte to internal standard peak area, which is the basis for quantification, remains constant regardless of recovery efficiency.

• Mass Differentiation : The deuterium labeling introduces a specific mass shift (in this case, +3 Da) that allows the mass spectrometer to differentiate between the analyte and the internal standard, despite their identical chromatographic behavior.

• Regulatory Acceptance : The use of stable isotope-labeled internal standards is recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA) for bioanalytical method validation, as it represents the most rigorous approach to ensuring data reliability.[7]

Experimental Protocol: Quantification of p-HPhLA in Human Serum

This protocol provides a step-by-step method for the determination of 4-Hydroxyphenyllactic acid (p-HPhLA) in human serum using 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an internal standard, followed by UPLC-MS/MS analysis.

Materials and Reagents

• Analytes : 4-Hydroxyphenyllactic acid (p-HPhLA), 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (Internal Standard, IS).

• Solvents : LC-MS grade methanol, acetonitrile, and water; Formic acid (≥98%).

• Biological Matrix : Pooled human serum (drug-free).

• Labware : Calibrated micropipettes, 1.5 mL polypropylene microcentrifuge tubes, 96-well collection plates.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL) : Accurately weigh and dissolve p-HPhLA in methanol.

• Internal Standard Stock Solution (1 mg/mL) : Accurately weigh and dissolve 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in methanol.

• Analyte Working Solutions (for Calibration Curve) : Perform serial dilutions of the Analyte Stock Solution with 50:50 methanol/water to prepare a series of working solutions for spiking into the matrix to create calibration standards.

• Internal Standard Working Solution (ISWS) (100 ng/mL) : Dilute the Internal Standard Stock Solution with methanol. This solution will be used for protein precipitation.

Preparation of Calibration Standards and Quality Controls (QCs)

• Calibration Standards : Spike appropriate volumes of the Analyte Working Solutions into blank human serum to achieve a calibration curve spanning the desired concentration range (e.g., 5 - 5000 ng/mL).

• Quality Control (QC) Samples : Prepare QC samples in blank human serum at a minimum of three concentration levels: Low, Medium, and High (e.g., 15, 250, and 4000 ng/mL). QC samples are prepared from a separate weighing of the analyte stock to ensure objectivity.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from serum or plasma, which can otherwise interfere with the analysis and damage the LC column.[8][9][10] Methanol is chosen for its efficiency in precipitating proteins while keeping the analyte of interest in solution.[2][3]

• Pipette 50 µL of each serum sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard Working Solution (100 ng/mL in methanol) to each tube. The 3:1 ratio of organic solvent to serum ensures efficient protein precipitation.[10]

• Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant (~180 µL) to a clean 96-well collection plate or autosampler vial.

• Inject the supernatant directly into the UPLC-MS/MS system.

Workflow Visualization: Sample Preparation

Caption: General workflow for serum sample preparation using protein precipitation.

UPLC-MS/MS Conditions

The following conditions are a robust starting point and should be optimized for the specific instrumentation used.

Parameter	Condition
UPLC System	Waters ACQUITY UPLC or equivalent
Column	Atlantis dC18 (100 mm × 3.0 mm, 3 µm) or equivalent
Column Temp.	35°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Gradient	Start at 20% B, linear increase to 90% B over 2.5 min, hold for 1 min, return to initial conditions
Injection Volume	5 µL
MS System	Sciex 6500 QTRAP, Agilent 6490 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 2
Source Temp.	150°C

Table 1: UPLC Gradient Program

Time (min)	Flow Rate (mL/min)	%A	%B
0.0	0.4	80	20
2.5	0.4	10	90
3.5	0.4	10	90
3.6	0.4	80	20

| 5.0 | 0.4 | 80 | 20 |

Mass Spectrometry and Data Acquisition

The choice of negative ionization mode is based on the acidic nature of the carboxyl group on p-HPhLA, which readily deprotonates to form a [M-H]⁻ ion.[11][12] Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

Table 2: MRM Transitions and Compound-Dependent Parameters

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Declustering Potential (DP)	Collision Energy (CE)
p-HPhLA	181.1	135.1	-45 V	-15 eV
p-HPhLA-d3 (IS)	184.1	138.1	-45 V	-15 eV

Note: DP and CE values are instrument-dependent and require optimization.

Data Analysis and Quantification

• Integration : Integrate the chromatographic peaks for the p-HPhLA and p-HPhLA-d3 MRM transitions.

• Ratio Calculation : Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for all standards, QCs, and unknown samples.

• Calibration Curve : Generate a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting is typically used.

• Quantification : Determine the concentration of p-HPhLA in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Method Validation: A Self-Validating System

A robust bioanalytical method must be validated to ensure its reliability for the intended application.[7][13] The use of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is integral to meeting these validation criteria. Key validation parameters as per FDA guidelines include:

• Selectivity : The ability to differentiate and quantify the analyte in the presence of other components.[7] This is assessed by analyzing blank matrix from multiple sources to check for interferences at the retention time of the analyte and IS.

• Accuracy and Precision : Assessed by analyzing replicate QC samples (n≥5) at low, medium, and high concentrations on multiple days. Acceptance criteria are typically ±15% deviation from nominal for accuracy (±20% at the Lower Limit of Quantification, LLOQ) and ≤15% Relative Standard Deviation (RSD) for precision (≤20% at LLOQ).

• Calibration Curve : The relationship between response and concentration should be reproducible. The correlation coefficient (r²) should be consistently ≥0.99.[14]

• Matrix Effect : Evaluated to ensure that the matrix does not suppress or enhance the ionization of the analyte or IS. The IS-normalized matrix factor should be consistent across different lots of matrix.

• Recovery : The extraction efficiency of the analyte and IS. While not required to be 100%, it should be consistent and reproducible. The deuterated IS ensures that any variability in recovery is corrected.

Table 3: Representative Acceptance Criteria for Method Validation

Parameter	Acceptance Criteria
Accuracy	Within 85-115% of nominal value (80-120% for LLOQ)
Precision (RSD)	≤15% (≤20% for LLOQ)
Linearity (r²)	≥0.99

| IS-Normalized Matrix Factor | RSD ≤15% |

Logical Framework for Validation

Caption: Core components of a bioanalytical method validation workflow.

Conclusion

The use of a high-purity, stable isotope-labeled internal standard is indispensable for the development of accurate, precise, and robust bioanalytical LC-MS/MS methods. 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 serves as the ideal internal standard for the quantification of p-HPhLA, effectively compensating for analytical variability from sample preparation through to detection. The protocol detailed herein provides a validated, field-proven framework for researchers, scientists, and drug development professionals to achieve reliable and defensible quantitative results for this important metabolite in complex biological matrices.

References

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Application Note: High-Throughput Bioanalytical Method for the Quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note presents a robust, sensitive, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma. The method utilizes its stable isotope-labeled (SIL) analog, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, as the internal standard (IS) to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing.[1][2] Two common sample preparation techniques, protein precipitation (PPT) and solid-phase extraction (SPE), are described and compared. The method was validated following the principles outlined in the FDA's Bioanalytical Method Validation Guidance for Industry and demonstrates excellent performance in linearity, accuracy, precision, and stability, making it suitable for regulated bioanalytical studies.[3]

Introduction

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a small molecule carboxylic acid of interest in metabolic research and drug development. Accurate quantification in biological matrices like plasma is critical for pharmacokinetic (PK) and toxicokinetic (TK) studies. LC-MS/MS has become the definitive tool for such analyses due to its inherent specificity, sensitivity, and wide dynamic range.

A significant challenge in bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological sample interfere with the ionization of the target analyte, causing ion suppression or enhancement.[4][5][6] This can severely compromise the accuracy and reproducibility of the results.[7] The most effective strategy to mitigate these effects is the use of a co-eluting stable isotope-labeled internal standard.[1][2][8] The SIL-IS, in this case 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is chemically identical to the analyte and thus experiences the same matrix effects and extraction recovery, providing a reliable basis for normalization.[9]

This document provides a comprehensive protocol covering sample preparation, chromatographic separation, mass spectrometric detection, and method validation for the quantitative analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma.

Experimental Workflow Overview

The overall analytical process is designed for efficiency and robustness, ensuring data integrity from sample receipt to final report.

Caption: High-level bioanalytical workflow.

Materials and Methods

Reagents and Materials

• Analytes: 2-Hydroxy-3-(4-methylphenyl)propanoic acid (Analyte) and 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (Internal Standard, IS) were sourced from a commercial supplier.[10]

• Solvents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water were used. Formic acid (FA, >98%) was of analytical grade.

• Plasma: Human plasma (K2-EDTA) was obtained from a certified vendor.

• Equipment: Calibrated analytical balance, pipettes, vortex mixer, centrifuge, 96-well plates, SPE manifold.

LC-MS/MS Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent.

• MS System: SCIEX Triple Quad™ 6500+ or equivalent.

• Analytical Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Analyte and IS were accurately weighed and dissolved in methanol to prepare individual stock solutions.

• Working Solutions: Stock solutions were serially diluted with 50:50 ACN:H₂O to prepare working solutions for calibration standards (CS) and quality control (QC) samples.

• Internal Standard Spiking Solution (50 ng/mL): The IS stock was diluted in ACN containing 0.1% formic acid.

• Calibration Standards and QCs: CS and QC samples were prepared by spiking appropriate working solutions into blank human plasma to achieve final concentrations spanning the desired analytical range.

Sample Preparation Protocols

The choice between PPT and SPE depends on the required throughput, cleanliness of the extract, and sensitivity. PPT is faster but may suffer more from matrix effects, while SPE is more laborious but provides a cleaner sample.[7][11]

Caption: Comparison of PPT and SPE sample preparation workflows.

Protocol A: Protein Precipitation (High-Throughput)

• To 50 µL of plasma in a 96-well plate, add 150 µL of the IS Spiking Solution (a 3:1 ratio of precipitation solvent to plasma).[11][12]

• Seal the plate and vortex mix vigorously for 5 minutes to ensure complete protein precipitation.

• Centrifuge the plate at 4000 g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to a new 96-well plate for analysis.

Protocol B: Solid-Phase Extraction (High Selectivity) This protocol uses a weak anion exchange (WCX) sorbent, which is ideal for retaining carboxylic acids.[13][14]

• Condition: Pass 1 mL of MeOH through the WCX SPE plate, followed by 1 mL of water.

• Equilibrate: Pass 1 mL of 25 mM ammonium acetate buffer (pH 6.0) through the plate.

• Load: Dilute 50 µL of plasma with 200 µL of 25 mM ammonium acetate buffer (pH 6.0) and spike with the IS. Load the entire mixture onto the SPE plate.

• Wash: Wash the plate with 1 mL of water, followed by 1 mL of 50% MeOH in water to remove neutral and basic interferences.

• Elute: Elute the analyte and IS with 1 mL of 5% formic acid in acetonitrile.

• Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

LC-MS/MS Conditions

To achieve optimal separation and detection, the following parameters were established. Negative ion mode was selected as it provides excellent sensitivity for carboxylic acids via deprotonation to form the [M-H]⁻ ion.[15]

Table 1: Liquid Chromatography Parameters
Parameter	Condition
Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	10% B to 95% B over 2.5 min, hold 1 min, re-equilibrate
Total Run Time	4.0 min

Table 2: Mass Spectrometry Parameters
Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Curtain Gas	35 psi
Ion Source Gas 1	55 psi
Ion Source Gas 2	60 psi
IonSpray Voltage	-4500 V
Temperature	550 °C
Dwell Time	100 ms

The Multiple Reaction Monitoring (MRM) transitions were optimized by infusing standard solutions of the analyte and IS.

| Table 3: MRM Transitions and Parameters | | | :--- | Analyte | Internal Standard (IS) | | Compound Name | 2-Hydroxy-3-(4-methylphenyl)propanoic acid | 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 | | Precursor Ion (Q1) | 179.1 m/z | 182.1 m/z | | Product Ion (Q3) | 135.1 m/z | 138.1 m/z | | Declustering Potential (DP) | -60 V | -60 V | | Collision Energy (CE) | -15 eV | -15 eV |

Method Validation and Results

The method was validated according to regulatory guidelines to establish its reliability for bioanalytical applications.[3][16][17] The following summarizes the key validation results obtained using the protein precipitation protocol.

• Selectivity: No significant interfering peaks were observed at the retention times of the analyte and IS in blank plasma from six different sources.

• Linearity and Sensitivity: The calibration curve was linear over the range of 1.00 to 1000 ng/mL. A weighted (1/x²) linear regression model was used, yielding a correlation coefficient (r²) > 0.995. The lower limit of quantification (LLOQ) was established at 1.00 ng/mL with a signal-to-noise ratio >10.

Table 4: Accuracy and Precision (n=6 replicates over 3 days)
QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	1.00	1.04	+4.0%	8.5%
Low QC	3.00	2.91	-3.0%	6.2%
Mid QC	100	102.5	+2.5%	4.1%
High QC	800	789.6	-1.3%	3.5%

The acceptance criteria for accuracy (% Bias) are within ±15% (±20% for LLOQ) and for precision (% CV) are ≤15% (≤20% for LLOQ).

• Matrix Effect and Recovery: The matrix effect was assessed by comparing the peak response of the analyte in post-extraction spiked plasma to its response in a neat solution.[18] The use of the SIL-IS effectively normalized for the observed matrix effects.

Table 5: Matrix Factor and Recovery Summary
QC Level	Mean Extraction Recovery (%)	IS-Normalized Matrix Factor
Low QC	88.5%	1.03
High QC	91.2%	0.98

An IS-normalized matrix factor between 0.85 and 1.15 is considered acceptable, indicating no significant matrix effect.

• Stability: The analyte was found to be stable in human plasma for at least 24 hours at room temperature, after three freeze-thaw cycles, and for 3 months when stored at -80°C.

Conclusion

A highly sensitive, specific, and robust LC-MS/MS method has been successfully developed and validated for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma. The method leverages the use of its deuterated internal standard, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, to ensure data reliability. Both a rapid protein precipitation protocol and a selective solid-phase extraction protocol are provided, offering flexibility for different study needs. The method meets all standard regulatory requirements for bioanalytical method validation and is fit for purpose in supporting clinical and non-clinical studies.

References

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• Bandara, H. M. H. N., et al. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC North America. Available at: [Link]

• Ohta, K., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Molecules, 27(8), 2415. Available at: [Link]

• Semantic Scholar. (2001). Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1×8-400 Formate Anion Exchange Resin. Available at: [Link]

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• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• Madikizela, L. M., et al. (2015). Comparison of Three Solid Phase Materials for the Extraction of Carboxylic Acids from River Water Followed by 2D GC × GC-TOFMS Determination. International Journal of Environmental Research and Public Health, 12(7), 8089-8105. Available at: [Link]

• Genmark. 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. Available at: [Link]

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• ResearchGate. (2007). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Available at: [Link]

• Wernisch, S., et al. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry, 416(4), 931-945. Available at: [Link]

• Yuan, J., et al. (2019). A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine. Bioanalysis, 11(8), 741-753. Available at: [Link]

• PubChem. 2-Hydroxy-3-(4-hydroxyphenyl)propenoic acid. National Center for Biotechnology Information. Available at: [Link]

• Macchi, C., et al. (2020). A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids. AIR Unimi. Available at: [Link]

• Wang, Y., et al. (2013). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Journal of Analytical Methods in Chemistry, 2013, 678560. Available at: [Link]

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Application Note &amp; Protocol: Quantitative Analysis of 2-Hydroxy-3-(p-tolyl)propanoic Acid in Biological Matrices Using a Deuterated Internal Standard by LC-MS/MS

Introduction

2-Hydroxy-3-(p-tolyl)propanoic acid is an organic acid of increasing interest in metabolic research and drug development. Accurate and precise quantification of this analyte in complex biological matrices such as plasma and urine is crucial for pharmacokinetic, toxicokinetic, and biomarker studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for such bioanalytical applications due to its high sensitivity and selectivity.[1]

A significant challenge in LC-MS/MS-based bioanalysis is the potential for matrix effects, where co-eluting endogenous components can suppress or enhance the ionization of the analyte, leading to inaccurate results.[2] To overcome this, the use of a stable isotope-labeled (SIL) internal standard (IS) is the preferred approach.[3] A deuterated analog of the analyte, such as 2-Hydroxy-3-(p-tolyl)propanoic acid-d4, is the ideal IS as it co-elutes with the analyte and experiences identical matrix effects, thus providing reliable correction and ensuring the highest level of accuracy and precision. This application note provides a comprehensive and robust protocol for the quantitative analysis of 2-Hydroxy-3-(p-tolyl)propanoic acid in a biological matrix using a deuterated internal standard.

Principle of the Method

The methodology involves the extraction of 2-Hydroxy-3-(p-tolyl)propanoic acid and its deuterated internal standard from the biological matrix via protein precipitation. The extracted samples are then analyzed by reversed-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) using electrospray ionization (ESI) in negative ion mode. Quantification is achieved by measuring the peak area ratio of the analyte to the internal standard. The method is validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry.

Diagram of the Analytical Workflow

Caption: Figure 2: Principle of Stable Isotope-Labeled Internal Standard

As illustrated, both the analyte and the deuterated internal standard are subject to the same variations during sample preparation and ionization. While their individual signals may fluctuate due to these effects, their ratio remains constant, enabling accurate and precise quantification.

Materials and Methods

Reagents and Materials

• 2-Hydroxy-3-(p-tolyl)propanoic acid (Analyte)

• 2-Hydroxy-3-(p-tolyl)propanoic acid-d4 (Internal Standard, IS) - Note: Custom synthesis may be required if not commercially available.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control biological matrix (e.g., human plasma)

Instrumentation

• A validated LC-MS/MS system, such as a Shimadzu Nexera X2 UHPLC coupled to a Sciex 6500+ QTRAP mass spectrometer, or equivalent.

• Analytical column: A reversed-phase column suitable for polar compounds, such as a Waters ACQUITY UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm).

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and IS in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards. Prepare a working solution of the IS at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Experimental Protocol

Step 1: Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for each standard, quality control (QC) sample, and unknown sample.

• To 50 µL of each sample (matrix for standards and QCs, or unknown sample), add 10 µL of the IS working solution.

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase A.

• Vortex to ensure complete dissolution and centrifuge briefly before placing in the autosampler.

Step 2: LC-MS/MS Analysis

Liquid Chromatography Conditions:

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
0.5
3.0
4.0
4.1
5.0

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	500°C
IonSpray Voltage	-4500 V
Dwell Time	100 ms
MRM Transitions	Compound
2-Hydroxy-3-(p-tolyl)propanoic acid
2-Hydroxy-3-(p-tolyl)propanoic acid-d4

Note: The molecular weight of 2-Hydroxy-3-(p-tolyl)propanoic acid (C11H14O3) is 194.23 g/mol . The [M-H]- precursor ion would be m/z 193.1. The provided transitions are hypothetical and would need to be optimized empirically. The Q3 fragment likely corresponds to the loss of the carboxyl group and water.

Method Validation

A full validation of this bioanalytical method should be performed in accordance with regulatory guidelines (e.g., FDA M10 Bioanalytical Method Validation). The validation should assess the following parameters:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and IS in blank matrix from at least six different sources.

• Calibration Curve and Linearity: A calibration curve should be constructed by plotting the peak area ratio (analyte/IS) against the nominal concentration of the analyte. A linear regression with a weighting factor (e.g., 1/x²) should be applied. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on three separate occasions. The mean accuracy should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Assessed by comparing the peak response of the analyte in post-extraction spiked matrix samples to that in neat solution. The CV of the IS-normalized matrix factor should be ≤ 15%.

• Recovery: The extraction efficiency of the analyte and IS should be consistent and reproducible.

• Stability: The stability of the analyte in the biological matrix should be evaluated under various conditions, including bench-top, freeze-thaw, and long-term storage.

Example Validation Data

Table 1: Calibration Curve Parameters

Parameter	Value
Concentration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighted
Correlation (r²)	> 0.995
Mean Accuracy (%)	96.5 - 104.2
Mean Precision (%CV)	< 8.5

Table 2: Intra-day and Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	102.3	9.8	105.1	11.2
Low	3	98.7	6.5	99.8	7.1
Medium	100	101.5	4.2	100.9	5.3
High	800	99.2	3.8	98.5	4.6

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantitative analysis of 2-Hydroxy-3-(p-tolyl)propanoic acid in biological matrices. The protocol emphasizes the critical role of a deuterated internal standard to ensure high accuracy and precision by mitigating matrix effects. The described method, upon successful validation, is well-suited for regulated bioanalysis in support of drug development and clinical research.

References

• Creative Proteomics. (n.d.). Organic Acids Analysis Service | LC–MS/MS Quantification.

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Application Notes and Protocols for Pharmacokinetic Studies Using 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an Internal Standard

Introduction: The Gold Standard in Bioanalytical Quantification

In the landscape of drug development, the precise and accurate quantification of drug candidates and their metabolites in biological matrices is a cornerstone of pharmacokinetic (PK) analysis.[1] This technical guide provides an in-depth exploration of the use of deuterium-labeled internal standards (IS), widely regarded as the "gold standard" in quantitative bioanalysis, particularly when coupled with liquid chromatography-mass spectrometry (LC-MS).[1][2][3] This document delves into the core principles, experimental methodologies, and critical considerations for the effective implementation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in the bioanalysis of its corresponding non-labeled therapeutic agent.

The utility of deuterium-labeled compounds in quantitative analysis is rooted in the principle of isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of a deuterium-labeled analog of the analyte, in this case, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is introduced into the biological sample at the earliest stage of preparation.[1] This internal standard is chemically identical to the analyte but possesses a greater mass due to the substitution of three hydrogen atoms with deuterium.[1] Because the analyte and the internal standard exhibit nearly identical physicochemical properties, they behave similarly during sample extraction, chromatography, and ionization in the mass spectrometer.[1][2] Any variability or loss encountered during the analytical process affects both the analyte and the internal standard proportionally, allowing for highly accurate and precise quantification.[3][4] The use of a stable isotope-labeled internal standard is highly recommended by regulatory agencies for bioanalytical studies.[5]

Application Note: Quantitative Bioanalysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in Human Plasma

This section outlines the application of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an internal standard for the determination of 2-Hydroxy-3-(4-methylphenyl)propanoic acid (the analyte) in human plasma using a validated LC-MS/MS method. This method is suitable for pharmacokinetic studies in clinical research.

Principle

The method involves the addition of a known amount of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 to plasma samples, followed by a protein precipitation extraction. The resulting extract is then analyzed by reverse-phase LC-MS/MS. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.

Materials and Reagents

• Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid (≥98% purity)

• Internal Standard: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (≥98% chemical purity, ≥98% isotopic enrichment)

• Biological Matrix: Blank human plasma (K2EDTA)

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water.

Experimental Workflow & Protocols

Visualizing the Bioanalytical Workflow

The overall process from sample receipt to data analysis is depicted in the following workflow diagram.

Caption: Bioanalytical workflow from sample preparation to pharmacokinetic data analysis.

Detailed Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Hydroxy-3-(4-methylphenyl)propanoic acid and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 and dissolve in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL): Dilute the IS stock solution with 50:50 (v/v) acetonitrile:water.

Protocol 2: Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and study sample.

• Pipette 50 µL of the appropriate matrix (blank plasma for standards/QCs, study sample plasma) into the labeled tubes.

• Add 10 µL of the appropriate analyte working solution to standards and QCs. For blank samples, add 10 µL of 50:50 acetonitrile:water.

• To all tubes, add 10 µL of the Internal Standard Working Solution (50 ng/mL).

• Add 200 µL of cold acetonitrile to each tube to precipitate proteins.

• Vortex each tube for 30 seconds.

• Centrifuge at 14,000 rcf for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a new set of tubes or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and centrifuge for 5 minutes before placing in the autosampler for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Method

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

LC Parameter	Condition
UHPLC System	Agilent 1290 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 min, return to 5% B and equilibrate for 1 min.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS Parameter	Condition
Mass Spectrometer	Agilent 6470 Triple Quadrupole or equivalent
Ionization Source	Electrospray Ionization (ESI), Negative Mode
Gas Temperature	300°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Sheath Gas Temp	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V
MRM Transitions	Analyte: 181.1 -> 135.1 (Quantifier), 181.1 -> 91.1 (Qualifier)IS (d3): 184.1 -> 138.1 (Quantifier)

Note: MRM transitions are hypothetical and must be optimized by infusing the analyte and internal standard into the mass spectrometer.

Bioanalytical Method Validation

For the method to be considered reliable for pharmacokinetic studies, it must be validated according to regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry".[6][7]

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in at least six sources of blank matrix.
Calibration Curve	A minimum of six non-zero standards. The curve should have a coefficient of determination (r²) ≥ 0.99. Back-calculated concentrations should be within ±15% of nominal (±20% at the Lower Limit of Quantification, LLOQ).[8]
Accuracy & Precision	Intra- and inter-day precision (%CV) should not exceed 15% (20% at LLOQ). Accuracy (% bias) should be within ±15% of nominal values (±20% at LLOQ). Evaluated at LLOQ, Low, Mid, and High QC levels.[8][9]
Recovery	The extraction recovery of the analyte and IS should be consistent and reproducible.
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked samples to the response in a neat solution. The CV of the IS-normalized matrix factor should be ≤15%.
Stability	Analyte stability must be demonstrated under various conditions: freeze-thaw cycles, short-term (bench-top), long-term (frozen), and post-preparative (in autosampler). Analyte concentration should be within ±15% of the nominal concentration.

Application in a Preclinical Pharmacokinetic Study

Once the bioanalytical method is validated, it can be applied to determine the pharmacokinetic profile of 2-Hydroxy-3-(4-methylphenyl)propanoic acid.

Protocol 4: Rat Pharmacokinetic Study (Example)

• Animal Model: Male Sprague-Dawley rats (n=5 per group).

• Dosing:

  • Intravenous (IV): Administer a single 2 mg/kg dose via the tail vein.

  • Oral (PO): Administer a single 10 mg/kg dose via oral gavage.

• Blood Sampling: Collect sparse blood samples (approx. 100 µL) into K2EDTA tubes at pre-dose, and at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Sample Processing: Centrifuge blood samples at 2,000 x g for 10 minutes to obtain plasma. Store plasma at -80°C until analysis.

• Sample Analysis: Analyze the plasma samples using the validated LC-MS/MS method described above.

• Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis on the plasma concentration-time data to determine key PK parameters.

Hypothetical Pharmacokinetic Data

The data below represents a potential outcome from such a study.

Parameter	IV Administration (2 mg/kg)	Oral Administration (10 mg/kg)
Cmax (ng/mL)	1500 (at first time point)	2100
Tmax (hr)	-	1.0
AUC₀-t (hrng/mL)	3450	15525
AUC₀-inf (hrng/mL)	3500	15800
t½ (hr)	4.5	4.8
Clearance (mL/hr/kg)	571	-
Volume of Distribution (Vd) (L/kg)	3.7	-
Oral Bioavailability (F%)	-	90.3%

Visualizing the Pharmacokinetic Profile

A typical plasma concentration-time curve illustrates the absorption and elimination phases of a drug.

Caption: Hypothetical plasma concentration-time profile following oral administration.

Conclusion

The use of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an internal standard provides the necessary analytical rigor for the successful quantification of its unlabeled analog in biological matrices. By following the principles of isotope dilution mass spectrometry and adhering to regulatory guidelines for method validation, researchers can generate high-quality, reliable pharmacokinetic data crucial for advancing drug development programs. The protocols and methodologies outlined in this guide serve as a comprehensive framework for scientists and drug development professionals.

References

• FDA. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from google_search.[6]

• BenchChem. (2025). A Technical Guide to Deuterium-Labeled Internal Standards in Pharmacokinetics. Retrieved from BenchChem.[1]

• FDA. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from fda.gov.

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Retrieved from Outsourced Pharma.[10]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from fda.gov.[7]

• Bhatia, R. USFDA guidelines for bioanalytical method validation. Retrieved from Slideshare.[8]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from resolvemass.ca.[2]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from resolvemass.ca.[3]

• Wilgan, M., et al. (2017). Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma?. PubMed.[5]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.[4]

• Watts, J., et al. Development of validated LC-MS methods using surrogate matrices for the quantification of biomarkers of clinically significant drug-drug interactions. Alturas Analytics.[9]

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Application Note &amp; Protocols: A Guide to Preclinical ADME &amp; Pharmacokinetic Profiling of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Abstract

The characterization of a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a cornerstone of modern drug development, providing critical insights that bridge the gap between in vitro activity and in vivo efficacy and safety.[1][2] This guide provides a comprehensive framework and detailed protocols for conducting pivotal preclinical ADME studies on 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. The inclusion of a stable isotope label (d3) is a strategic choice designed to enhance analytical precision and facilitate metabolic pathway elucidation.[3] By leveraging the deuterium label, researchers can more accurately track the molecule's fate, distinguish it from endogenous interference, and potentially probe metabolic liabilities through the kinetic isotope effect.[4] The protocols herein describe key in vitro assays—including metabolic stability in human liver microsomes and plasma protein binding—and a foundational in vivo pharmacokinetic study in a rodent model. This document is intended for researchers, scientists, and drug development professionals seeking to generate a robust ADME data package to support lead optimization and candidate selection.

Introduction: The Strategic Role of ADME in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, with poor pharmacokinetic (PK) properties being a leading cause of attrition. Early and systematic evaluation of ADME characteristics is therefore not just a regulatory requirement but a critical, data-driven strategy to de-risk development programs.[2][5] These studies provide a quantitative understanding of how a drug is absorbed into the bloodstream, distributed to various tissues, chemically altered by metabolic processes, and ultimately eliminated from the body.[6][7][8]

The Compound: 2-Hydroxy-3-(4-methylphenyl)propanoic acid

The subject of this guide, 2-Hydroxy-3-(4-methylphenyl)propanoic acid, is a derivative of the phenylpropanoic acid class.[9] Molecules within this structural family are known to possess a range of biological activities, and their carboxylic acid moiety is often a key pharmacophoric feature as well as a primary site for metabolic reactions, such as glucuronidation.[10]

The Significance of Deuterium Labeling (-d3)

The use of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, a stable isotope-labeled analog, offers several distinct advantages in ADME studies:

• Metabolite Tracking: The deuterium label serves as a unique mass tag, allowing for the confident identification of drug-related metabolites from the complex background of biological matrices.[3]

• Bioanalytical Internal Standard: In quantitative LC-MS/MS analysis, a stable isotope-labeled version of the analyte is the "gold standard" for an internal standard, as it co-elutes with the analyte and corrects for variations in sample extraction and instrument response.

• Investigating Metabolic Pathways: Strategic placement of deuterium atoms on a metabolically labile site (a "soft spot") can slow down the rate of enzymatic cleavage of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[4][] This phenomenon, known as the kinetic isotope effect (KIE), can be exploited to improve a drug's metabolic stability and half-life.[12] This guide will focus on characterizing the ADME properties of the deuterated molecule itself.

Part I: In Vitro ADME Profiling

In vitro assays are rapid, cost-effective tools that serve as essential surrogates for predicting the in vivo ADME fate of a compound.[1][5]

Assay: Metabolic Stability in Human Liver Microsomes (HLM)

Rationale: The liver is the primary site of drug metabolism.[6] The HLM assay measures the rate at which the compound is metabolized by Phase I enzymes (primarily cytochrome P450s), providing an estimate of its intrinsic clearance (CLint). This data is crucial for predicting hepatic clearance and the potential first-pass effect after oral dosing.[1]

Protocol:

• Reagent Preparation:

  • Prepare a 1 M potassium phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in DMSO.

  • Prepare an NADPH regenerating solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Thaw pooled Human Liver Microsomes (protein concentration ~20 mg/mL) on ice.

• Incubation:

  • In a 96-well plate, add potassium phosphate buffer.

  • Add HLM to achieve a final protein concentration of 0.5 mg/mL.

  • Add the test compound from the stock solution to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding the pre-warmed NADPH regenerating solution. A parallel incubation without NADPH serves as a negative control for non-P450 metabolism.[1]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing ice-cold acetonitrile with a suitable internal standard (e.g., a structurally similar, stable isotope-labeled compound). This step simultaneously stops the reaction and precipitates the proteins.

• Sample Processing & Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to determine the remaining percentage of the parent compound at each time point.

• Data Analysis:

  • Plot the natural log of the percent remaining parent compound versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) using the following equations:

    • t½ = 0.693 / k

    • CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein)

Data Presentation Example:

Parameter	2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3	Control Compound (e.g., Verapamil)
In Vitro t½ (min)	45.2	12.5
Intrinsic Clearance (µL/min/mg)	30.7	110.9

Assay: Plasma Protein Binding (PPB) by Rapid Equilibrium Dialysis (RED)

Rationale: Only the unbound fraction of a drug is free to distribute into tissues and interact with its pharmacological target.[6] High plasma protein binding can limit a drug's efficacy and influence its clearance. The RED device is a common and reliable method for determining the unbound fraction (fu).

Protocol:

• Preparation:

  • Prepare a 5 µM working solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in control human plasma.

  • Hydrate the RED device inserts (8K MWCO) with dialysis buffer as per the manufacturer's instructions.

• Equilibrium Dialysis:

  • Add the plasma sample containing the test compound to the sample chamber of the RED device.

  • Add an equal volume of phosphate-buffered saline (PBS, pH 7.4) to the buffer chamber.

  • Seal the plate and incubate on an orbital shaker at 37°C for 4-6 hours to allow the unbound drug to reach equilibrium across the dialysis membrane.

• Sample Analysis:

  • After incubation, collect aliquots from both the plasma and buffer chambers.

  • To determine the unbound fraction accurately, combine the plasma sample with an equal volume of blank PBS and the buffer sample with an equal volume of blank plasma to create a matched matrix.

  • Precipitate proteins with acetonitrile containing an internal standard.

  • Analyze the supernatants by LC-MS/MS.

• Data Analysis:

  • Calculate the Fraction Unbound (fu) as follows:

    • fu = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

  • Percent Bound = (1 - fu) * 100

Data Presentation Example:

Compound	Species	Fraction Unbound (fu)	Percent Bound (%)
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3	Human	0.085	91.5%
Control (e.g., Warfarin)	Human	0.012	98.8%

Part II: In Vivo Pharmacokinetic (PK) Study

Rationale: An in vivo PK study is essential to understand how a drug is absorbed, distributed, and eliminated in a living system.[7] This protocol describes a discrete PK study in rats following both intravenous (IV) and oral (PO) administration to determine key parameters, including clearance, volume of distribution, half-life, and absolute oral bioavailability.[8]

Protocol:

• Study Design:

  • Species: Male Sprague-Dawley rats (n=3-4 per group).[13]

  • Formulation:

    • IV: Solubilized in a vehicle such as 20% Solutol HS 15 in saline.

    • PO: Suspended in a vehicle such as 0.5% methylcellulose with 0.1% Tween 80.

  • Dose Levels:

    • IV: 1 mg/kg

    • PO: 5 mg/kg

  • Blood Sampling: Collect sparse samples (approx. 100 µL) into K2EDTA tubes at pre-dose and at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Procedure:

  • Acclimate animals for at least 3 days prior to the study.

  • Fast animals overnight before dosing (water ad libitum).

  • Administer the dose via tail vein injection (IV) or oral gavage (PO).

  • Collect blood samples from a peripheral vein (e.g., saphenous) at the specified time points.

  • Process blood to plasma by centrifugation and store at -80°C until analysis.

• Bioanalytical Method:

  • Develop a sensitive and specific LC-MS/MS method for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in rat plasma.

  • Use a suitable internal standard (ideally a different stable isotope-labeled version of the analyte, or a close structural analog).

  • Perform a protein precipitation extraction of the plasma samples.

  • Analyze the samples against a calibration curve prepared in blank rat plasma.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis (NCA) software (e.g., WinNonlin) to calculate PK parameters from the plasma concentration-time data.

Data Presentation Example:

Parameter	IV (1 mg/kg)	PO (5 mg/kg)
Cmax (ng/mL)	1250	850
Tmax (hr)	0.083	1.0
AUC(0-inf) (ng*hr/mL)	2100	4200
T½ (hr)	3.5	4.1
Clearance (CL) (mL/min/kg)	7.9	-
Volume of Distribution (Vss) (L/kg)	2.1	-
Oral Bioavailability (F%)	-	40%

Visualizations & Workflows

Diagram 1: In Vitro Metabolic Stability Workflow

Caption: Workflow for the in vitro metabolic stability assay using HLM.

Diagram 2: In Vivo Pharmacokinetic Study Workflow

Caption: Workflow for a discrete in vivo pharmacokinetic study in rats.

Diagram 3: Hypothetical Metabolic Pathway

Caption: Hypothetical metabolic pathways for the test compound.

References

• Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. [Link]

• Quotient Sciences. Assessing the Impact of the Approved FDA Guidance on Human Mass Balance Studies: How ADME programs will proceed in 2024 and beyond. [Link]

• Tung, R. Deuterated drugs; where are we now?. Future Med Chem. 2011;3(6):657-660. [Link]

• Selvita. In Vivo Pharmacokinetic (PK) Studies. [Link]

• Scott, P.J.H. Deuterium in drug discovery: progress, opportunities and challenges. Nat Rev Drug Discov. 2023;22:783-804. [Link]

• National Center for Biotechnology Information. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual. [Link]

• BioIVT. Pharmacokinetics - ADME In Vivo & PK Studies. [Link]

• IQVIA Laboratories. ADME Assays & Metabolite Profiling and Identification Services. [Link]

• ProPharma. FDA Releases Draft Guidance for Industry on Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies. [Link]

• Creative Bioarray. In Vitro ADME. [Link]

• Sygnature Discovery. In vivo PK / Pharmacokinetic Studies. [Link]

• U.S. Food and Drug Administration. Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies Guidance for Industry. [Link]

• National Cancer Institute. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. [Link]

• ProBio CDMO. Pharmacokinetics Study | In Vivo Efficacy Study. [Link]

• Le, V. et al. Human radiolabeled mass balance studies supporting the FDA approval of new drugs. Clin Pharmacol Ther. 2022;112(3):575-582. [Link]

• Regulations.gov. FDA Draft Guidance: Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies. [Link]

• Human Metabolome Database. Showing metabocard for (±)-2-Hydroxy-3-(2-hydroxyphenyl)propanoic acid (HMDB0033624). [Link]

• Human Metabolome Database. Showing metabocard for 2-Hydroxy-3-(4-methoxyphenyl)propanoic acid (HMDB0039427). [Link]

• Al-Suhaimi, E.A. et al. Simulation of Physicochemical and Pharmacokinetic Properties of Vitamin D3 and Its Natural Derivatives. ResearchGate. 2020. [Link]

• Perera, M.A. et al. Pharmacokinetics of S-3-(4-acetylamino-phenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-trifluoromethyl-phenyl)-propionamide in rats, a non-steroidal selective androgen receptor modulator. Xenobiotica. 2007;37(5):549-61. [Link]

• Chen, Y.C. et al. Effects of 3-(4-Hydroxy-3-methoxyphenyl)propionic Acid on Enhancing Grip Strength and Inhibiting Protein Catabolism Induced by Exhaustive Exercise. MDPI. 2024;16(12):2369. [Link]

• Al-Suhaimi, E.A. et al. Simulation of Physicochemical and Pharmacokinetic Properties of Vitamin D3 and Its Natural Derivatives. MDPI. 2020;12(8):2144. [Link]

• Kim, H. et al. 3-(4-Hydroxy-3-methoxyphenyl) propionic acid contributes to improved hepatic lipid metabolism via GPR41. Commun Biol. 2023;6:1198. [Link]

• Remiszewska, A. et al. Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. MDPI. 2023;28(15):5837. [Link]

• PubChem. 2-Methyl-3-(4-methylphenyl)propanoic acid. [Link]

• Khan, I. et al. Computational pharmacology and computational chemistry of 4-hydroxyisoleucine: Physicochemical, pharmacokinetic, and DFT-based approaches. Front Chem. 2023;11:1145974. [Link]

• Ali, M.A. et al. Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Pharmaceuticals (Basel). 2024;17(2):258. [Link]

• Abe, C. et al. Pharmacokinetic profiles of 3-(4-hydroxy-3-methoxyphenyl) propionic acid and its conjugates in Sprague-Dawley rats. Biosci Biotechnol Biochem. 2023;87(4):460-466. [Link]

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Strategic Sample Preparation for the Quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in Biological Matrices

An Application Guide for Researchers

Abstract

This application note provides a comprehensive guide to the sample preparation of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 for quantitative bioanalysis, typically by Liquid Chromatography-Mass Spectrometry (LC-MS/MS). As a deuterated analog, this compound serves as a critical internal standard (IS) for its unlabeled counterpart, which may be a drug metabolite or a biomarker. The accuracy and reliability of quantitative data are fundamentally dependent on the sample preparation strategy.[1] This guide delves into the core principles of three prevalent extraction techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—and provides detailed, field-proven protocols for their execution. We will explore the causal relationships behind methodological choices, present comparative data, and offer troubleshooting insights to empower researchers in developing robust and validated bioanalytical methods.

Introduction: The Critical Role of Sample Preparation

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a carboxylic acid derivative. Its deuterated form, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is an ideal internal standard for quantitative bioanalysis. The incorporation of stable isotopes provides a compound that is chemically identical to the analyte of interest, ensuring it behaves similarly during sample extraction and ionization, yet is distinguishable by mass spectrometry.[2] This co-elution and similar ionization behavior allow the IS to effectively compensate for variations in sample preparation and matrix-induced signal fluctuations.[3]

Biological matrices such as plasma, serum, and urine are complex mixtures containing proteins, salts, lipids, and endogenous metabolites that can interfere with analysis.[4] These interferences can lead to a phenomenon known as the "matrix effect," where the ionization efficiency of the analyte is suppressed or enhanced, leading to inaccurate and imprecise results.[3][5] Therefore, the primary goal of sample preparation is to remove these interfering components while efficiently recovering the analyte of interest, thereby simplifying the sample matrix and improving the reliability of the analysis.

The selection of an appropriate sample preparation technique is a critical decision in bioanalytical method development, balancing the need for sample cleanliness with considerations of recovery, throughput, cost, and automation compatibility.[6] This document will guide the user through this selection process.

Pre-Analytical Considerations & Analyte Properties

Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

• Structure: A propanoic acid with hydroxyl and 4-methylphenyl (p-tolyl) substituents.

• Properties: As a carboxylic acid, it is a polar, acidic compound. Its polarity means it is soluble in aqueous solutions, but its phenyl group also imparts some non-polar character.

• Function: Stable Isotope Labeled-Internal Standard (SIL-IS).

Biological Matrix Selection and Handling: The choice of matrix (e.g., plasma, serum, urine) depends on the specific application.

• Plasma/Serum: Commonly used for pharmacokinetic studies. The high protein content (e.g., albumin) necessitates a protein removal step.

• Urine: Often used for metabolite excretion studies. It typically has lower protein content but can have high salt concentrations and variability in pH.

Proper sample handling is paramount. Samples should be stored at low temperatures (e.g., -80°C) to prevent degradation of the analyte.[7] Thawing should be done consistently, for example, on ice, to maintain sample integrity.

The Indispensable Role of the Deuterated Internal Standard: The fundamental assumption in quantitative LC-MS/MS is that the analyte and the SIL-IS experience the same degree of ion suppression or enhancement.[8] However, it is crucial during method validation to investigate for "differential matrix effects," a rare phenomenon where the analyte and IS are affected differently, potentially due to slight chromatographic separation or unique interactions with matrix components.[3][5][9]

Core Sample Preparation Strategies: Principles and Rationale

Choosing the right sample preparation technique requires understanding the trade-offs between sample cleanliness, recovery, and throughput.

Protein Precipitation (PPT)

Principle: PPT is the simplest method for removing proteins from plasma or serum.[10] It involves adding a water-miscible organic solvent (e.g., acetonitrile, methanol) or a strong acid (e.g., trichloroacetic acid) to the sample.[10][11] This disrupts the solvation shell around the proteins, causing them to denature, aggregate, and precipitate out of solution. The analyte and IS remain in the supernatant, which is then separated by centrifugation or filtration.

• Causality: Acetonitrile is often preferred over methanol as it tends to precipitate proteins more effectively, resulting in cleaner extracts.[12] A solvent-to-sample ratio of at least 3:1 (v/v) is typically recommended to ensure complete protein removal.[13]

• Advantages: Fast, inexpensive, and easily automated in 96-well plate formats.[10]

• Disadvantages: It is a non-selective technique, meaning that while proteins are removed, other endogenous components like phospholipids and salts remain in the supernatant, which can cause significant matrix effects.[7] This is often referred to as a "crude" or "dirty" cleanup.

Liquid-Liquid Extraction (LLE)

Principle: LLE separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase (the sample) and an organic solvent.[14] The efficiency of the extraction is highly dependent on the analyte's partition coefficient (LogP) and the pH of the aqueous phase.

• Causality: For an acidic analyte like 2-Hydroxy-3-(4-methylphenyl)propanoic acid, the pH of the sample must be adjusted to be at least 2 units below its pKa. This protonates the carboxylic acid group, neutralizing its charge and making it more soluble in a non-polar organic solvent (e.g., ethyl acetate, methyl tert-butyl ether). After extraction, the organic layer is evaporated and the residue is reconstituted in a solvent compatible with the LC mobile phase.

• Advantages: Can provide much cleaner extracts than PPT by removing non-lipid endogenous interferences. The evaporation and reconstitution step can also be used to concentrate the analyte, increasing sensitivity.

• Disadvantages: More labor-intensive and time-consuming than PPT, uses larger volumes of organic solvents, and can be more difficult to automate. Analyte recovery can be variable if pH and solvent selection are not optimized.[15]

Solid-Phase Extraction (SPE)

Principle: SPE is a chromatographic technique that isolates analytes from a liquid sample by partitioning them between a solid stationary phase (the sorbent) and the liquid mobile phase.[16] The process involves four key steps: conditioning the sorbent, loading the sample, washing away interferences, and eluting the analyte.[17]

• Causality: For an acidic compound, an anion-exchange sorbent is highly effective. At a neutral or slightly basic pH, the carboxylic acid is deprotonated (negatively charged) and will bind strongly to the positively charged sorbent. Interferences can be washed away with a weak solvent, and the analyte is then eluted by changing the pH to neutralize the analyte or by using a high-ionic-strength buffer. Mixed-mode SPE, which combines ion-exchange and reversed-phase properties, can provide even greater selectivity.[18][19]

• Advantages: Provides the cleanest extracts, significantly reducing matrix effects and improving assay sensitivity.[19] The high degree of selectivity allows for the fractionation of complex mixtures.

• Disadvantages: The most complex and expensive method. Method development can be time-consuming, requiring careful selection of sorbent and solvents.[16]

Detailed Experimental Protocols

The following protocols are designed for the preparation of plasma or serum samples. Always ensure that the internal standard, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is added to all samples, calibrators, and quality controls before initiating the extraction process.

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

This protocol is ideal for high-throughput screening where speed is prioritized over ultimate cleanliness.

Workflow Diagram: Protein Precipitation

Caption: A simple workflow for sample cleanup using protein precipitation.

Step-by-Step Methodology:

• To a 1.5 mL microcentrifuge tube or a well in a 96-well plate, add 100 µL of the plasma/serum sample.

• Spike with an appropriate amount of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 working solution.

• Add 300 µL of ice-cold acetonitrile (ACN). The 3:1 ratio of ACN to sample is critical for efficient protein removal.[13]

• Cap the tube or seal the plate and vortex vigorously for 1-2 minutes to ensure complete protein denaturation.[10]

• Centrifuge the samples at ≥10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or well, avoiding disturbance of the protein pellet.

• The sample is now ready for direct injection or can be evaporated and reconstituted if concentration is needed.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol offers a cleaner extract than PPT and is suitable when matrix effects are a concern.

Workflow Diagram: Liquid-Liquid Extraction

Caption: Workflow for analyte isolation using pH-adjusted LLE.

Step-by-Step Methodology:

• To a glass tube, add 200 µL of the plasma/serum sample and the internal standard.

• Acidify the sample by adding 20 µL of 2% formic acid. This step is crucial to protonate the analyte, making it non-polar.

• Add 1 mL of ethyl acetate (or another suitable water-immiscible organic solvent).[20]

• Cap and vortex vigorously for 5 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.

• Centrifuge at 3,000 x g for 5 minutes to achieve a clean separation of the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol provides the cleanest extract and is the method of choice for assays requiring the highest sensitivity and specificity.

Workflow Diagram: Solid-Phase Extraction

Caption: A selective SPE workflow using an anion exchange mechanism.

Step-by-Step Methodology (using a mixed-mode or anion exchange sorbent):

• Sample Pre-treatment: Dilute 100 µL of plasma/serum (spiked with IS) with 400 µL of a weak buffer (e.g., 25 mM ammonium acetate, pH 6.5). This ensures the analyte is charged for retention on the sorbent.[21]

• Condition: Condition the SPE cartridge (e.g., 30 mg sorbent) by passing 1 mL of methanol followed by 1 mL of water.

• Equilibrate: Equilibrate the cartridge by passing 1 mL of the weak buffer (25 mM ammonium acetate, pH 6.5). Do not let the sorbent bed go dry.[21]

• Load: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Wash:

  • Wash 1: Pass 1 mL of the weak buffer to remove polar interferences.

  • Wash 2: Pass 1 mL of 5% methanol in water to remove weakly bound interferences.

• Elute: Elute the analyte by passing 1 mL of 5% formic acid in methanol. The acid neutralizes the analyte, releasing it from the sorbent, and the strong organic solvent completes the elution.

• Dry & Reconstitute: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial LC mobile phase.

Method Performance & Data Comparison

The choice of method directly impacts key validation parameters. All bioanalytical methods must be validated according to regulatory guidelines to ensure their reliability.[1][22][23][24] The table below provides illustrative performance data for the three methods described. Actual results will vary based on the specific matrix, instrumentation, and optimization.

Table 1: Illustrative Comparison of Sample Preparation Methods

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Rationale & Justification
Analyte Recovery (%)	90 - 105%	80 - 95%	95 - 110%	SPE provides high recovery due to specific binding and elution. LLE recovery can be lower due to partitioning inefficiencies. PPT recovery is generally high as the analyte stays in solution.
Matrix Effect (%)	25 - 40% (Suppression)	10 - 20% (Suppression)	< 10%	SPE provides the most significant reduction in matrix interferences, especially phospholipids. PPT is prone to high matrix effects.[7]
Precision (RSD %)	< 10%	< 8%	< 5%	The cleaner the sample, the more reproducible the ionization, leading to better precision. SPE typically yields the best precision.
Throughput	High	Low	Medium	PPT is the fastest method, ideal for screening. LLE is slow due to multiple steps. SPE can be automated in 96-well format for medium throughput.
Cost per Sample	Low	Medium	High	PPT requires only solvent. LLE requires more solvent and glassware. SPE requires single-use cartridges, which are the most expensive component.

Note: Matrix Effect is calculated as (Peak Area in Matrix / Peak Area in Neat Solution) x 100%. A value < 100% indicates ion suppression.

Conclusion and Recommendations

The optimal sample preparation strategy for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 analysis is dictated by the specific goals of the assay.

• For high-throughput applications where speed is essential and sensitivity is not limiting, Protein Precipitation is a viable and cost-effective starting point.

• If significant matrix effects are observed with PPT, or if higher sensitivity is required, Liquid-Liquid Extraction offers a significantly cleaner sample with the potential for analyte concentration.

• For regulated bioanalysis or when maximum sensitivity and data quality are paramount, Solid-Phase Extraction is the gold standard. Its selectivity provides the cleanest extracts, minimizing matrix effects and ensuring the highest level of accuracy and precision.[19]

It is imperative that any chosen method be fully validated according to established regulatory guidelines, such as those from the FDA, to demonstrate its suitability for the intended purpose.[22][24]

References

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• Idaho State Police Forensic Services. (2014). Urine general drug extraction rev 7.
• National Institutes of Health (NIH). (2023). Miniaturization and Automation Protocol of a Urinary Organic Acid Liquid-Liquid Extraction Method on GC-MS.
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• myadlm.org. (2014).
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• Benchchem. (n.d.).
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• Various Authors. (2006). One-Pot Plasma Sample Preparation Combined with HPLC-ESI-MS for Measurement of Deuterium Labeled Fatty Acid.
• Chemistry LibreTexts. (2023). Solid-Phase Extraction.
• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development.
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• Various Authors. (n.d.). Bioanalytical Method Development –Determination of Drugs in Biological Fluids. Journal of Pharmaceutical Science and Technology (JPST).
• Nováková, L. (n.d.). The Development of Bioanalytical Methods for Pharmaceutical and Clinical Research.
• Thermo Fisher Scientific. (n.d.). SPE for biological fluids.
• Sigma-Aldrich. (n.d.). Solid Phase Extraction (SPE).
• Benchchem. (n.d.). Technical Support Center: LC-MS/MS Analysis of 2-Hydroxy-3-methylbutanoic Acid.
• Patel, P., et al. (n.d.).
• American Chemical Society. (2025).
• MedPharm. (n.d.). Analytical and Bioanalytical Method Development Archives.
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• Romero-González, R., et al. (n.d.). Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS. PubMed.
• Benchchem. (n.d.). The Role of Deuterated Bile Acids in Metabolomics: An In-depth Technical Guide.
• Stolarczyk, B., et al. (2009). An innovative approach to the analysis of 3-[4-(2-methylpropyl)
• Sigma-Aldrich. (n.d.). (2RS)-2-(4-methylphenyl)propanoic acid Pharmaceutical Secondary Standard.
• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• ResearchGate. (2024). (PDF)
• Human Metabolome Database. (2012). Showing metabocard for 4-Hydroxyphenyl-2-propionic acid (HMDB0041683).
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Application Note: High-Sensitivity LC-MS/MS Analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Abstract

This application note presents a detailed protocol for the characterization and quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). As a stable isotope-labeled internal standard, this compound is critical for the accurate quantification of its unlabeled analogue in various matrices, particularly in metabolomics, pharmacokinetic studies, and clinical diagnostics. We detail the Collision-Induced Dissociation (CID) fragmentation pathways of the deuterated parent molecule, providing a robust framework for developing high-sensitivity, high-selectivity Multiple Reaction Monitoring (MRM) assays. The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to implement reliable bioanalytical methods.

Introduction

2-Hydroxy-3-(4-methylphenyl)propanoic acid, also known as 4-methylphenyllactic acid, is a metabolite of interest in various biological and chemical processes. Its accurate quantification is often crucial for understanding metabolic pathways or for monitoring the fate of related pharmaceutical compounds. The gold standard for such quantitative analysis is LC-MS/MS, which offers unparalleled sensitivity and selectivity.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS), such as 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is essential to correct for matrix effects and variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of the results.[3]

This guide provides a comprehensive examination of the mass spectrometric behavior of the d3-labeled compound. By elucidating its fragmentation pattern, we establish the optimal precursor-product ion transitions for quantitative analysis. The protocol is grounded in the fundamental principles of electrospray ionization and collision-induced dissociation, offering both a practical workflow and the theoretical basis for method development and troubleshooting.

Scientific Principles: Ionization and Fragmentation

Electrospray Ionization (ESI): For carboxylic acids, ESI in negative ion mode is typically the most effective ionization technique.[4] The acidic proton of the carboxyl group is readily abstracted in the ESI source, forming a stable [M-H]⁻ carboxylate anion.[4][5] This process is highly efficient and results in a strong signal for the precursor ion, which is the first step in a successful tandem mass spectrometry experiment. While acidic mobile phases are common in positive mode, their use in negative mode can still be beneficial, a phenomenon sometimes referred to as "wrong-way-round" ionization, which can enhance the stability of the electrospray.[6]

Collision-Induced Dissociation (CID): CID is a technique used in tandem mass spectrometry to fragment selected ions.[7] After the [M-H]⁻ precursor ion is isolated in the first quadrupole, it is accelerated into a collision cell (Q2) filled with an inert gas like argon or nitrogen. The collisions convert the ion's kinetic energy into internal energy, causing the ion to vibrate and ultimately break apart at its weakest bonds.[7] The resulting fragment ions are then analyzed in the third quadrupole (Q3). For α-hydroxycarboxylic acids like our target analyte, characteristic fragmentation pathways include decarboxylation (loss of CO₂), loss of water, and cleavages adjacent to the carbonyl and hydroxyl groups.[8][9]

Experimental Design and Methodology

Materials and Reagents

• Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (assuming deuteration on the tolyl methyl group, C₁₀H₉D₃O₃, Monoisotopic Mass: 183.0975 Da).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Mobile Phase Additive: Formic acid (0.1%).

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole (QqQ) mass spectrometer equipped with a heated electrospray ionization (HESI) source.[2]

Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A typical starting point is a linear gradient from 5% B to 95% B over 3-5 minutes.[10]

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Spray Voltage: -3.5 kV.

• Sheath Gas: 40 (arbitrary units).

• Auxiliary Gas: 10 (arbitrary units).

• Vaporizer Temperature: 350 °C.

• Ion Transfer Tube Temperature: 300 °C.

• Scan Type: Full Scan (for initial characterization) and Product Ion Scan (for fragmentation analysis).

• Precursor Ion [M-H]⁻: m/z 182.1.

• Collision Gas: Argon at 1.5 mTorr.

• Collision Energy (CE): Ramped from 10-40 eV to identify optimal transitions.

Results and Discussion: Fragmentation Pathway

Upon infusion into the mass spectrometer, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 readily forms the deprotonated molecule [M-H]⁻ at m/z 182.1 . Product ion scans were performed by selecting this ion in Q1 and subjecting it to CID in Q2. The resulting fragmentation spectrum revealed several key product ions, allowing for the elucidation of the fragmentation pathway.

The primary fragmentation pathway observed for the [M-H]⁻ ion of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is decarboxylation . This is a common and highly favorable fragmentation for carboxylate anions upon collisional activation.[5]

• Loss of CO₂: The most abundant fragment ion is observed at m/z 138.1 , corresponding to the neutral loss of carbon dioxide (44 Da). This occurs through the cleavage of the C-C bond between the carboxyl group and the α-carbon.

Other significant, though less intense, fragment ions can provide additional structural confirmation:

• Loss of Formic Acid (HCOOH): A fragment at m/z 136.1 can be observed, corresponding to the loss of a neutral formic acid molecule (46 Da). This rearrangement is a known pathway for some hydroxy acids.[8]

• Benzylic Cleavage: Cleavage of the Cα-Cβ bond (the bond between the carbon bearing the hydroxyl group and the benzylic carbon) can lead to fragments related to the deuterated tolyl moiety.

The proposed primary fragmentation pathway is visualized in the diagram below.

Caption: Proposed CID fragmentation of the [M-H]⁻ ion.

Quantitative Analysis Protocol (MRM)

For quantitative studies, a Multiple Reaction Monitoring (MRM) method should be developed using the information gathered from the fragmentation analysis.[11] This involves selecting the precursor ion in Q1 and a specific product ion in Q3, creating a highly selective "transition."[2]

Step-by-Step MRM Method Setup:

• Sample Preparation: Prepare calibration standards and quality control (QC) samples by spiking known concentrations of the unlabeled analyte and a fixed concentration of the d3-labeled internal standard (e.g., 50 ng/mL) into the matrix of interest (e.g., plasma, urine). Perform a suitable extraction, such as protein precipitation or liquid-liquid extraction.[3]

• Instrument Setup: Configure the LC-MS/MS system with the chromatographic and mass spectrometric conditions detailed above.

• MRM Transition Table: Enter the following transitions into the instrument control software. The collision energies (CE) and other parameters should be optimized for your specific instrument, but the values below provide a robust starting point.[10]

Compound Name	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Ionization Mode
Analyte (Unlabeled)	179.1	135.1	100	20	Negative
Internal Standard (-d3)	182.1	138.1	100	20	Negative

• Data Acquisition: Create an acquisition batch including blank samples, calibration curve standards, QC samples, and unknown samples.

• Data Processing: Integrate the chromatographic peaks for both the analyte and the internal standard. Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Quantification: Generate a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards. Use a linear regression model with appropriate weighting (e.g., 1/x²) to determine the concentrations of the analyte in the QC and unknown samples.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 by LC-MS/MS. We have identified the primary fragmentation pathway as decarboxylation, leading to a robust and selective MRM transition of m/z 182.1 → 138.1 . This information enables the development of highly sensitive and reliable quantitative methods for its unlabeled analogue, which is critical for advancing research in drug metabolism and clinical chemistry. The provided step-by-step protocol serves as a comprehensive guide for immediate implementation in the laboratory.

References

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Application Notes and Protocols for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in Drug Metabolism Research

Introduction: The Critical Role of Stable Isotope Labeling in Modern Drug Discovery

In the landscape of pharmaceutical research and development, a comprehensive understanding of a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is fundamental to advancing a compound from the bench to the clinic. Among the sophisticated analytical tools employed, stable isotope labeling (SIL) has emerged as an indispensable technique, particularly in the realm of drug metabolism and pharmacokinetics (DMPK).[1][2] The strategic incorporation of heavy isotopes, such as deuterium (²H or D), into a molecule provides a powerful means to trace, quantify, and characterize metabolic pathways without the complications of radioactivity.[1]

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is the deuterium-labeled form of 2-Hydroxy-3-(4-methylphenyl)propanoic acid.[3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the multifaceted applications of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in drug metabolism research. The focus is on leveraging its properties as a superior internal standard for quantitative bioanalysis and as a tracer for metabolite identification and pathway elucidation.[4]

The core principle underpinning the utility of deuterated compounds lies in the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[1] Consequently, enzymatic reactions involving the cleavage of a C-H bond, often a rate-limiting step in drug metabolism, can be slowed when deuterium is present at that specific position.[1][5] This phenomenon can lead to significant alterations in a drug's pharmacokinetic profile, including an increased half-life and overall exposure.[1][6]

Part 1: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an Internal Standard

In quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), the use of an appropriate internal standard (IS) is crucial for accurate and reliable results.[4] Stable isotope-labeled internal standards are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte of interest.[4] This near-perfect analogy allows the deuterated standard to effectively track the analyte through the entire analytical process, compensating for variations in sample preparation, matrix effects, and instrument response.[2][7]

Key Advantages:

• Mitigation of Matrix Effects: The "matrix effect," which is the suppression or enhancement of the analyte's signal by co-eluting components from the biological matrix, is a significant challenge in LC-MS/MS bioanalysis.[4] Since a deuterated standard co-elutes and has nearly identical ionization properties to the analyte, it experiences the same matrix effects, enabling accurate normalization of the analyte's signal.[7]

• Correction for Sample Preparation Variability: A deuterated internal standard compensates for inconsistencies in sample handling, such as variations in extraction efficiency and injection volume.[7]

• Improved Assay Robustness and Reliability: The use of a stable isotope-labeled internal standard significantly enhances the robustness and reliability of a bioanalytical method, leading to more consistent and reproducible data.[7]

Protocol 1: Quantitative Analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in Biological Matrices using its d3-Labeled Internal Standard

This protocol outlines a general procedure for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in plasma using protein precipitation followed by LC-MS/MS analysis.

Materials:

• 2-Hydroxy-3-(4-methylphenyl)propanoic acid (analyte)

• 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (internal standard)

• Control biological matrix (e.g., human plasma)

• Acetonitrile (ACN) with 0.1% formic acid (FA)

• Water with 0.1% formic acid (FA)

• UHPLC system coupled to a tandem mass spectrometer

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and the d3-internal standard in a suitable organic solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

  • Prepare a working solution of the internal standard by diluting the stock solution with ACN to a final concentration (e.g., 50 ng/mL).[4]

  • Prepare a series of calibration standards by spiking the analyte into the control biological matrix at various concentrations.

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of study samples, calibration standards, and quality control (QC) samples into a 96-well plate.[4]

  • Add 150 µL of the internal standard working solution (in ACN) to all wells except the blank. To the blank well, add 150 µL of ACN without the internal standard.[4]

  • Vortex the plate for 2 minutes to precipitate proteins.[4]

  • Centrifuge the plate at 4000 rpm for 10 minutes.[4]

  • Transfer 100 µL of the supernatant to a new 96-well plate.[4]

  • Add 100 µL of water with 0.1% FA to each well.[4]

• LC-MS/MS Analysis:

  • LC System: A suitable UHPLC system.[4]

  • Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[4]

  • Mobile Phase A: Water + 0.1% FA.[4]

  • Mobile Phase B: ACN + 0.1% FA.[4]

  • Gradient: A suitable gradient to achieve separation from matrix interferences.[4]

  • Mass Spectrometer: A tandem mass spectrometer operated in multiple reaction monitoring (MRM) mode. Optimize the MRM transitions for both the analyte and the d3-internal standard.

Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Use a weighted linear regression to fit the data.

• Determine the concentrations of the analyte in the QC and study samples from the calibration curve.

Validation:

The bioanalytical method should be validated according to the latest regulatory guidelines from the FDA and EMA.[8][9][10][11]

Part 2: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 in Metabolic Pathway Elucidation

Stable isotope labeling is a powerful tool for elucidating metabolic pathways.[12][13][14] By administering a deuterated version of a drug, its metabolites will also carry the deuterium label. This creates a characteristic mass shift and isotopic pattern that allows for their ready identification within a complex mass spectrometry scan.[4]

Experimental Workflow for Metabolite Identification:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 | Genmark [genmarkag.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated drug - Wikipedia [en.wikipedia.org]
• 6. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. ema.europa.eu [ema.europa.eu]
• 10. fda.gov [fda.gov]
• 11. fda.gov [fda.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Redirecting [linkinghub.elsevier.com]
• 14. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving peak shape for 2-Hydroxy-3-(4-methylphenyl)propanoic acid in HPLC

Guide for: 2-Hydroxy-3-(4-methylphenyl)propanoic acid

Welcome to the technical support resource for optimizing the High-Performance Liquid Chromatography (HPLC) analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. This guide is designed for researchers, analytical chemists, and drug development professionals who are encountering challenges with peak shape during method development and routine analysis. Here, we will move beyond simple procedural lists to explore the underlying chemical principles that govern chromatographic behavior, empowering you to troubleshoot effectively and build robust analytical methods.

Frequently Asked Questions (FAQs)

Q1: My peak for 2-Hydroxy-3-(4-methylphenyl)propanoic acid is severely tailing. What is the most likely cause?

Peak tailing for this analyte, an acidic compound, is most commonly caused by unwanted secondary interactions between the molecule and the stationary phase, or by operating at a suboptimal mobile phase pH. The primary culprits are:

• Silanol Interactions: Free silanol groups on the surface of silica-based columns are acidic and can become ionized (negatively charged) at mobile phase pH values above approximately 4.[1][2] These ionized silanols can then interact strongly with polar functional groups on your analyte, causing a portion of the molecules to lag behind as they travel through the column, resulting in a tailing peak.[3][4]

• Analyte Ionization: 2-Hydroxy-3-(4-methylphenyl)propanoic acid has a carboxylic acid group, which will have a specific pKa (typically in the range of 3-5). If the mobile phase pH is close to this pKa, the analyte will exist as a mixture of its protonated (neutral) and deprotonated (anionic) forms.[5] These two forms have different retention behaviors, leading to a distorted, tailing, or split peak.[6]

Q2: How do I choose the correct mobile phase pH to prevent peak tailing?

The key strategy for analyzing acidic compounds like this one in reversed-phase HPLC is ion suppression . The goal is to force the analyte into a single, neutral (protonated) state.

A reliable rule of thumb is to adjust the mobile phase pH to be at least 1.5 to 2 pH units below the analyte's pKa .[7] For a typical carboxylic acid, a mobile phase pH between 2.5 and 3.5 is an excellent starting point. At this low pH, the carboxylic acid is fully protonated (-COOH), making the molecule less polar and eliminating peak shape distortion caused by mixed ionic states.[8][9]

Q3: I've lowered the pH, but the peak shape is still not perfect. What's my next step?

If tailing persists at low pH, the issue is likely residual silanol interactions. Your next steps should be:

• Evaluate Your Column: Ensure you are using a modern, high-purity, end-capped C18 or C8 column. These columns are manufactured to have minimal accessible silanol groups, significantly reducing the potential for secondary interactions.[3][10]

• Increase Buffer Strength: A buffer not only controls pH but also helps to mask residual silanol groups. Increasing the buffer concentration (e.g., from 10 mM to 25-50 mM) can improve peak symmetry.[8][11]

• Consider Mobile Phase Additives: Small amounts of additives like trifluoroacetic acid (TFA) are very effective at suppressing silanol interactions. However, be mindful of their impact on mass spectrometry (MS) detection if applicable.

Q4: My peak is fronting. What does this indicate?

Peak fronting is typically a clear sign of mass overload or sample solvent effects .[10][11]

• Mass Overload: You are injecting too much analyte onto the column, saturating the stationary phase at the injection point.

• Sample Solvent: The solvent used to dissolve your sample is significantly "stronger" (has a higher elution strength) than your mobile phase. This causes the analyte band to spread out and travel too quickly at the beginning of the column.

To fix this, first try reducing the injection volume or diluting your sample. If the problem persists, ensure your sample is dissolved in a solvent that is weaker than or the same as the initial mobile phase composition.[11]

Systematic Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving peak shape issues. We will use a logical, step-by-step process grounded in chromatographic principles.

Visualizing the Troubleshooting Workflow

The following diagram outlines the decision-making process for addressing poor peak shape.

Caption: A logical workflow for troubleshooting common HPLC peak shape problems.

Issue 1: Peak Tailing

Peak tailing is the most prevalent issue for acidic analytes. It degrades resolution and compromises the accuracy of integration.

The Chemistry of Tailing

Tailing occurs due to multiple retention mechanisms acting on the analyte simultaneously. For 2-Hydroxy-3-(4-methylphenyl)propanoic acid, the desired mechanism is hydrophobic partitioning into the C18 stationary phase. The detrimental secondary mechanism is an ionic interaction between the deprotonated (negatively charged) carboxylate group and positively charged sites or ionized silanols on the silica surface.

Caption: Chemical interactions leading to good vs. tailing peak shapes.

Experimental Protocol: Systematic pH Adjustment

This protocol will help you find the optimal mobile phase pH for ion suppression.

Objective: To eliminate peak tailing by ensuring the analyte is in its non-ionized form.

Materials:

• HPLC system with UV detector

• C18 column (preferably a modern, end-capped version)

• Mobile Phase A: HPLC-grade water

• Mobile Phase B: HPLC-grade acetonitrile or methanol

• pH adjusting additives: 0.1% solutions of Formic Acid, Phosphoric Acid.

Procedure:

• Baseline Condition: Prepare a mobile phase of 50:50 Acetonitrile:Water without any pH modifier. Inject your standard and record the chromatogram. Note the retention time and peak asymmetry.

• Step 1 (pH ~3.8): Prepare the aqueous component (Mobile Phase A) with 0.1% Acetic Acid. Equilibrate the system and inject the standard. Observe the change in peak shape and retention time.

• Step 2 (pH ~2.7): Prepare Mobile Phase A with 0.1% Formic Acid. Equilibrate and inject. The peak shape should improve significantly.[9]

• Step 3 (pH ~2.1): Prepare Mobile Phase A with 0.1% Phosphoric Acid. This provides a very low pH. Equilibrate and inject. Compare the peak asymmetry from all runs.

• Analysis: Calculate the USP tailing factor (Tf) or asymmetry factor (As) for each run. A value close to 1.0 indicates a symmetrical peak. Select the pH that provides the best symmetry without compromising necessary retention. For most acidic compounds, a pH between 2.5 and 3.0 is ideal.[8][11]

Choosing the Right Mobile Phase Additive

The choice of acid or buffer is critical for achieving the desired pH and can impact other aspects of the analysis.

Additive	Typical Conc.	Effective pH Range	Pros	Cons
Formic Acid	0.05 - 0.2%	2.7 - 4.7	Excellent MS compatibility; volatile.[12]	Weaker acid, may not be sufficient for all silanol suppression.
Acetic Acid	0.1 - 1.0%	3.8 - 5.8	Good MS compatibility; volatile.	pH range is often too high for effective ion suppression of carboxylic acids.
Phosphoric Acid	0.05 - 0.1%	1.1 - 3.1	Strong acid, provides very low pH for excellent ion suppression.[13][14]	Not volatile, not MS-compatible ; can be harsh on columns over time.
TFA	0.02 - 0.1%	< 2.0	Excellent ion-pairing agent, often yields very sharp peaks.	Strong ion suppression in MS; can be difficult to remove from the column.
Phosphate Buffer	10 - 50 mM	2.1 - 3.1 / 6.2 - 8.2	High buffering capacity, provides stable pH.[15]	Not MS-compatible ; risk of precipitation with high organic content.

Issue 2: Peak Fronting or Broadening

While less common for this analyte, these issues can still arise from improper experimental setup.

Troubleshooting Peak Fronting

As mentioned, this is almost always due to overload or solvent mismatch.

Protocol: Diagnosing Fronting

• Dilution Series: Prepare a series of standards, diluting your current sample by 2x, 5x, and 10x. Inject each. If the peak shape becomes symmetric at lower concentrations, the issue is mass overload .

• Solvent Check: If dilution does not help, prepare your sample in the exact composition of your mobile phase. If this resolves the fronting, the issue was sample solvent strength .

Troubleshooting Broad Peaks

Symmetrically broad peaks indicate a loss of column efficiency, which can be caused by several factors.

• Extra-Column Volume (Dead Volume): This is volume within the HPLC system outside of the column itself (e.g., long tubing, poorly made connections).

  • Action: Ensure all fittings are secure (finger-tight plus a quarter turn for PEEK). Use tubing with the smallest possible internal diameter and shortest possible length between the injector, column, and detector.[16]

• Column Contamination/Degradation: The column inlet frit may be partially blocked, or the stationary phase may be degraded.

  • Action: First, try reversing the column (if permitted by the manufacturer) and flushing with a strong solvent (like 100% Acetonitrile) to dislodge particulates. If this fails, the column may need to be replaced.[11] Using a guard column is a cost-effective way to protect the analytical column from contamination.[17]

• High Detector Time Constant: A slow detector response can artificially broaden peaks.

  • Action: Check your detector settings. A time constant of <0.1 seconds is appropriate for most modern HPLC applications.[11]

By systematically addressing these potential issues, from mobile phase chemistry to hardware configuration, you can achieve a robust and reliable HPLC method for 2-Hydroxy-3-(4-methylphenyl)propanoic acid, characterized by sharp, symmetrical peaks essential for accurate and precise quantification.

References

• HPLC analysis of hydroxycinnamic acid derivatives in Smederevka and Chardonnay wines. (n.d.). Google Scholar.

• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. (2025, April 19). uHPLCs. Retrieved January 3, 2026, from [Link]

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc.. Retrieved January 3, 2026, from [Link]

• Peak Tailing In Chromatography: Troubleshooting Basics. (n.d.). GMP Insiders. Retrieved January 3, 2026, from [Link]

• The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. (2020, June 4). LCGC International. Retrieved January 3, 2026, from [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved January 3, 2026, from [Link]

• Analysis of Flavonoids and Hydroxycinnamic Acid Derivatives in Rapeseeds (Brassica napus L. var. napus) by HPLC-PDA–ESI(−)-MSn/HRMS. (n.d.). ACS Publications. Retrieved January 3, 2026, from [Link]

• How does an acid pH affect reversed-phase chromatography separations? (2023, January 24). Biotage. Retrieved January 3, 2026, from [Link]

• Hydroxybenzoic and Hydroxycinnamic Acid Derivatives (HCAD) Identification and Quantitation by High Performance Liquid Chromatography Coupled with Mass Spectrometry (HPLC-MSn). (n.d.). Springer Nature Experiments. Retrieved January 3, 2026, from [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). YMC. Retrieved January 3, 2026, from [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. Retrieved January 3, 2026, from [Link]

• Exploring the Role of pH in HPLC Separation. (n.d.). Moravek. Retrieved January 3, 2026, from [Link]

• HPLC Troubleshooting Guide. (n.d.). Hichrom. Retrieved January 3, 2026, from [Link]

• HPLC Troubleshooting Guide. (n.d.). ACE. Retrieved January 3, 2026, from [Link]

• The Secrets of Good Peak Shape in HPLC. (2025, April 6). Pharma Digests. Retrieved January 3, 2026, from [Link]

• Separation of Organic Acids on an Agilent Polaris C18-A Column. (n.d.). Agilent. Retrieved January 3, 2026, from [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019, November 12). LCGC International. Retrieved January 3, 2026, from [Link]

• Should an Additive be Added to your HPLC Eluent? (n.d.). LCGC International. Retrieved January 3, 2026, from [Link]

• A New HPLC-UV Method Using Hydrolyzation with Sodium Hydroxide for Quantitation of Trans-p-Hydroxycinnamic Acid and Total Trans-p-Hydroxycinnamic Acid Esters in the Leaves of Ligustrum robustum. (n.d.). MDPI. Retrieved January 3, 2026, from [Link]

• How does pH of the mobile phase affects the resolution on reversed-phase HPLC? (2018, July 20). ResearchGate. Retrieved January 3, 2026, from [Link]

• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. (2025, June 18). MicroSolv. Retrieved January 3, 2026, from [Link]

• Analysis of Organic Acids in Aqueous Samples. (n.d.). Agilent. Retrieved January 3, 2026, from [Link]

• Buffers and Eluent Additives for HPLC Method Development. (n.d.). Element Lab Solutions. Retrieved January 3, 2026, from [Link]

• Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]

• Established methods and comparison of 10 organic acids based on reversed phase chromatography and hydrophilic interaction chromatography. (n.d.). Taylor & Francis Online. Retrieved January 3, 2026, from [Link]

• Typical HPLC chromatogram of a standard mixture of organic acids. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Highly Sensitive Analysis of Organic Acids by HPLC-UV. (n.d.). SCION Instruments. Retrieved January 3, 2026, from [Link]

• Hydroxycinnamic Acid Antioxidants: An Electrochemical Overview. (n.d.). National Institutes of Health. Retrieved January 3, 2026, from [Link]

• 2-Hydroxy-3-(4-hydroxyphenyl)propenoic acid. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]

• A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. (n.d.). PubMed. Retrieved January 3, 2026, from [Link]

• Separation of Propanoic acid, 4-methylphenyl ester on Newcrom R1 HPLC column. (n.d.). SIELC. Retrieved January 3, 2026, from [Link]

• 2-Methyl-3-(4-methylphenyl)propanoic acid. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]

• The Chemical Properties and Uses of 3-(4-Methylphenyl)propanoic Acid. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 3, 2026, from [Link]

• A Reverse Phase HPLC Method for the Separation of Two Stereo Isomers of 2-[4-(Methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic Acid. (2025, August 9). ResearchGate. Retrieved January 3, 2026, from [Link]

• An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. (2009, July 12). PubMed. Retrieved January 3, 2026, from [Link]

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Technical Support Center: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 Standards

Welcome to the technical support center for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 standards. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot potential impurities and ensure the accuracy of their experimental results. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific rationale to empower your research.

Frequently Asked Questions (FAQs)

FAQ 1: I am seeing an unexpected peak in my LC-MS analysis of the 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 standard. What could it be?

Observing unexpected peaks in your chromatogram can be alarming, but it is often a manageable issue. The identity of the peak depends on several factors, primarily the synthetic route used to produce the standard and its subsequent handling and storage. Here are the most common culprits:

• Isotopic Impurities : These are molecules with incomplete deuteration. For a -d3 standard, you might find -d2, -d1, and even the non-deuterated (-d0) analogue of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. These are often the most common impurities in deuterated standards.

• Synthesis-Related Impurities : Depending on the synthetic pathway, various precursors, intermediates, and byproducts could be present in trace amounts.

• Degradation Products : The molecule could degrade over time due to improper storage conditions (e.g., exposure to light, high temperatures, or reactive solvents).

• Positional Isomers : During the synthesis, isomers with the hydroxyl or tolyl group at different positions on the propanoic acid chain or the phenyl ring could be formed.

To begin troubleshooting, a systematic approach is necessary. The following sections will guide you through identifying the nature of the impurity.

Troubleshooting Guide: Identifying Potential Impurities

This section provides a more in-depth look at the potential impurities and how to identify them using common analytical techniques.

Question 2: How can I determine if the unexpected peak is an isotopic impurity?

Expert Insight: Isotopic impurities are the most probable cause of unexpected peaks in the analysis of deuterated standards. The presence of the unlabeled drug as an impurity in deuterated internal standards can lead to inaccurate results in bioanalysis.

Recommended Protocol: High-Resolution Mass Spectrometry (HRMS)

• Acquire Data : Obtain a high-resolution mass spectrum of your standard.

• Analyze the Mass-to-Charge Ratio (m/z) :

  • The theoretical exact mass of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is different from its less-deuterated counterparts.

  • Look for peaks corresponding to the exact masses of the -d2, -d1, and -d0 species. The mass difference between each will be approximately 1.006 Da (the difference between deuterium and protium).

• Interpret the Results : The presence and relative intensity of these lower-mass peaks will give you a quantitative measure of the isotopic purity of your standard.

Compound	Deuterium Atoms	Approximate Mass Difference (Da)
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3	3	0
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d2	2	-1.006
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d1	1	-2.012
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d0	0	-3.018

Question 3: What are the likely synthesis-related impurities and how can I identify them?

Expert Insight: The potential synthesis-related impurities are directly linked to the synthetic route employed. While the exact synthesis of commercial standards is often proprietary, we can infer likely impurities from common synthetic strategies for α-hydroxy acids.

Plausible Synthetic Pathways and Their Potential Impurities:

• From 2-Amino-3-(4-methylphenyl)propanoic acid via Diazotization: This is a common method for converting α-amino acids to α-hydroxy acids.[1][2]

  • Potential Impurities :

    • Unreacted Starting Material : 2-Amino-3-(4-methylphenyl)propanoic acid.

    • Byproducts of Diazotization : Alkenes formed via elimination reactions, or chloro-derivatives if hydrochloric acid is used.

• Via Reformatsky or Grignard Reactions: These reactions involve the formation of carbon-carbon bonds. For instance, a Grignard reagent from a protected 4-methylbenzyl halide could react with an appropriate electrophile. The Reformatsky reaction involves the reaction of an α-haloester with a carbonyl compound in the presence of zinc.[3][4][5][6]

  • Potential Impurities :

    • Unreacted Starting Materials : e.g., 4-methylbenzaldehyde, α-bromoester.

    • Byproducts of Grignard Reaction : Homocoupling products of the Grignard reagent.

    • Byproducts of Reformatsky Reaction : Aldol condensation products.[3]

• Deuteration of the Tolyl Group : The -d3 is likely introduced by deuteration of the methyl group on the tolyl ring. This can be achieved through various methods, including reaction with a deuterated reagent in the presence of a strong base.[7]

  • Potential Impurities :

    • Incomplete Deuteration : As discussed in the isotopic impurities section.

    • Over-deuteration : Deuteration on the aromatic ring, though less likely under controlled conditions.

Analytical Workflow for Identifying Synthesis-Related Impurities:

The following diagram illustrates a typical workflow for identifying unknown impurities.

Caption: Workflow for impurity identification.

Recommended Protocols:

• LC-MS/MS : Use tandem mass spectrometry to fragment the impurity peak. The fragmentation pattern can provide structural clues.

• NMR Spectroscopy : If the impurity can be isolated or is present in sufficient quantity, 1D and 2D NMR (COSY, HSQC, HMBC) are powerful tools for unambiguous structure elucidation.

Question 4: My standard seems to have degraded. What are the likely degradation products?

Expert Insight: While specific degradation pathways for this molecule are not extensively documented, related phenylpropanoic acids can undergo degradation through oxidation or decarboxylation, especially when exposed to heat, light, or certain chemical environments.

Potential Degradation Pathways:

• Oxidation : The benzylic position and the hydroxyl group are susceptible to oxidation. This could lead to the formation of a ketone or further cleavage of the molecule.

• Decarboxylation : Loss of the carboxylic acid group as CO2 can occur under thermal stress, leading to the formation of 1-(4-methylphenyl)ethanol.

• Dehydration : Elimination of the hydroxyl group and a proton from the adjacent carbon can lead to the formation of an unsaturated carboxylic acid, 2-(4-methylphenyl)acrylic acid.

The diagram below illustrates a possible degradation pathway through dehydration.

Caption: Potential dehydration degradation pathway.

Troubleshooting and Prevention:

• Storage : Store the standard at the recommended temperature, protected from light and in an inert atmosphere if possible.

• Solvent Choice : Use high-purity, non-reactive solvents for your experiments.

• Confirmation : If degradation is suspected, compare the analytical data of a fresh standard with the one . Look for the appearance of new peaks and a decrease in the main peak area over time.

References

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• Quora. What is the carbonation of Grignard Reagent?. Accessed January 3, 2026.
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• UniSysCat. New deuteration protocol for preparing NMR solvents. Accessed January 3, 2026.
• Google Patents. CN104402698A - 2-(4-methylphenyl)propionic acid syntehsis method. Accessed January 3, 2026.
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• ChemicalBook. Methyl 3-(4-hydroxyphenyl)
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• ResearchGate. Synthesis of D,L-2-Amino-3-(3,4-dihydroxyphenyl)propanoic Acid. Accessed January 3, 2026.
• ResearchGate. Synthesis of β-(3,4-dihydroxyphenyl)-α-hydroxy propionic acid esters. Published August 7, 2025.

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Technical Support Center: Optimizing MS/MS Transitions for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

This technical support guide provides a comprehensive framework for researchers, scientists, and drug development professionals to optimize Multiple Reaction Monitoring (MRM) transitions for the quantitative analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid and its deuterated internal standard, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. The principles and protocols outlined herein are designed to be broadly applicable to triple quadrupole mass spectrometers and will enable the user to develop a robust and sensitive analytical method.

Introduction to MS/MS Optimization

The sensitivity and selectivity of a quantitative LC-MS/MS assay are fundamentally dependent on the careful optimization of MS/MS parameters.[1] This process involves the selection of a specific precursor ion and one or more product ions (a "transition"), and the fine-tuning of instrumental settings to maximize the signal intensity of this transition. For quantitative bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS), such as 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, is crucial for correcting for matrix effects and variability in sample processing and instrument response.[2]

This guide will walk you through a logical, step-by-step workflow to determine the optimal MS/MS transitions and associated parameters for both the analyte and its deuterated internal standard.

Predicted Fragmentation Pathways

While experimental determination is paramount, an understanding of predictable fragmentation pathways can guide the initial stages of method development. For 2-Hydroxy-3-(4-methylphenyl)propanoic acid, fragmentation is likely to occur around the carboxylic acid and hydroxyl functional groups, as well as the benzylic position.

Predicted Fragmentation for 2-Hydroxy-3-(4-methylphenyl)propanoic acid (Analyte)

• Precursor Ion: In positive ion mode, the protonated molecule [M+H]⁺ is the expected precursor ion. In negative ion mode, the deprotonated molecule [M-H]⁻ would be selected.

• Key Fragmentation Pathways:

  • Decarboxylation: Loss of the carboxylic acid group as CO₂ (44 Da) is a common fragmentation pathway for carboxylic acids.[3]

  • Loss of Water: The hydroxyl group can be lost as H₂O (18 Da).

  • Benzylic Cleavage: Cleavage of the bond between the alpha-carbon and the benzylic carbon can lead to the formation of a stable tropylium-like ion.

Considerations for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (Internal Standard)

The fragmentation of the d3-labeled internal standard is expected to be analogous to the unlabeled analyte. The key is to select a product ion that retains the deuterium labels to ensure specificity. It is also important to assess for any potential isotopic crosstalk, where the natural isotopic abundance of the analyte contributes to the signal of the internal standard.[4]

Experimental Workflow for MS/MS Optimization

The following workflow provides a systematic approach to optimizing MS/MS parameters. This process is best performed by direct infusion of a standard solution of the analyte and internal standard into the mass spectrometer.

Caption: Workflow for MS/MS transition optimization.

Protocol 1: Determination of Precursor and Product Ions

Objective: To identify the most abundant precursor ion and several intense product ions for both the analyte and the internal standard.

Materials:

• Standard solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid).

• Standard solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid).

• Infusion pump and necessary tubing.

• Triple quadrupole mass spectrometer.

Procedure:

• Analyte Infusion: Infuse the analyte standard solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Full Scan Analysis (Q1 Scan): Acquire a full scan mass spectrum in both positive and negative ion modes to identify the most abundant precursor ion (likely [M+H]⁺ or [M-H]⁻).

• Product Ion Scan (PIS): Set the first quadrupole (Q1) to transmit the selected precursor ion and scan the third quadrupole (Q3) to detect all resulting product ions. Apply a range of collision energies (e.g., 10-40 eV) to observe the fragmentation pattern.

• Internal Standard Infusion: Repeat steps 1-3 for the deuterated internal standard.

Data Analysis:

• Identify the most intense and stable precursor ion for both the analyte and the internal standard.

• Select at least two to three of the most intense and specific product ions for each compound. For the internal standard, ensure the selected product ions retain the deuterium labels.

Protocol 2: Cone Voltage and Collision Energy Optimization

Objective: To fine-tune the cone voltage (or equivalent parameter) and collision energy for each selected transition to maximize signal intensity.

Procedure:

• Set up MRM Transitions: In your mass spectrometer software, create MRM methods for the precursor-product ion pairs identified in Protocol 1.

• Cone Voltage Optimization: While infusing the standard solution, monitor a single MRM transition and ramp the cone voltage over a relevant range (e.g., 10-60 V). Record the signal intensity at each voltage.

• Collision Energy Optimization: Using the optimal cone voltage determined in the previous step, ramp the collision energy for the same MRM transition over a suitable range (e.g., 5-50 eV) and record the signal intensity.

• Repeat for All Transitions: Repeat steps 2 and 3 for all selected MRM transitions for both the analyte and the internal standard.

Data Analysis:

• Plot the signal intensity as a function of cone voltage and collision energy for each transition.

• The optimal value for each parameter is the one that yields the highest signal intensity.

Table 1: Example of Optimized MS/MS Parameters (Hypothetical Data)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
2-Hydroxy-3-(4-methylphenyl)propanoic acid	195.1	149.1	25	15
2-Hydroxy-3-(4-methylphenyl)propanoic acid	195.1	105.1	25	20
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3	198.1	152.1	25	15
2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3	198.1	105.1	25	20

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the optimization and application of MS/MS methods for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

Q1: I am not seeing a strong precursor ion signal for my analyte. What should I do?

A1: A weak precursor ion signal can be due to several factors:

• Incorrect Ionization Mode: Ensure you have tested both positive and negative electrospray ionization (ESI). For a carboxylic acid, negative ion mode ([M-H]⁻) may be more sensitive.

• Suboptimal Source Parameters: The efficiency of ionization is highly dependent on source conditions.[5] Systematically optimize parameters such as capillary voltage, source temperature, and gas flows (nebulizer and drying gas). A good starting point is to use the instrument manufacturer's recommended settings and then perform a manual tune.[6]

• Mobile Phase Composition: The pH of the mobile phase can significantly impact the ionization efficiency of acidic compounds. For positive ion mode, a low pH (e.g., with 0.1% formic acid) is generally preferred. For negative ion mode, a neutral or slightly basic mobile phase may be more effective.

• Analyte Concentration: Ensure your infusion solution is at an appropriate concentration. If it's too low, the signal will be weak. If it's too high, you may experience signal suppression.

Q2: I have selected my precursor ion, but I am not seeing any significant product ions. What could be the problem?

A2: The absence of product ions suggests that the molecule is not fragmenting effectively.

• Insufficient Collision Energy: The applied collision energy may be too low to induce fragmentation. Gradually increase the collision energy and monitor for the appearance of product ions.

• Stable Precursor Ion: Some molecules are very stable and require higher collision energies to fragment.

• Check for Adducts: Ensure you have selected the correct precursor ion. Sometimes, adducts with sodium ([M+Na]⁺) or other salts can be more abundant than the protonated molecule. These adducts may fragment differently or require different collision energies.

Q3: My deuterated internal standard shows a signal at the mass of the unlabeled analyte. What is happening?

A3: This is likely due to either isotopic contribution from the analyte or contamination of the internal standard.

• Isotopic Crosstalk: Naturally occurring isotopes of the analyte can have the same nominal mass as the internal standard, especially if the mass difference is small.[7] To assess this, inject a high concentration of the unlabeled analyte and monitor the MRM transition of the internal standard. A significant signal indicates crosstalk.

• Internal Standard Purity: The deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity. To check for this, inject a solution of the internal standard alone and monitor the MRM transition of the analyte.

Troubleshooting Isotopic Crosstalk:

Caption: Troubleshooting workflow for isotopic crosstalk.

Q4: The signal for my analyte is inconsistent and has poor reproducibility. What are the potential causes?

A4: Poor reproducibility can stem from various sources.

• Unstable Spray: A fluctuating electrospray will lead to an unstable ion signal. Visually inspect the spray if possible, and ensure all connections are secure and there are no blockages.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of your analyte, leading to variability.[2] Ensure your sample preparation method is effective at removing interferences and that your chromatography provides good separation.

• Source Contamination: A dirty ion source can cause signal instability. Regular cleaning of the ion source components is essential for maintaining performance.

• In-source Stability of Deuterated Standard: In some cases, deuterium atoms on a labeled standard can exchange with protons in the solvent or in the ion source, leading to a decrease in the internal standard signal and inaccurate quantification. This is more likely to occur with labels in exchangeable positions (e.g., on a hydroxyl or carboxylic acid group).

References

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• DeJongh, D. C., Lin, D. C. K., Leclair-Lanteigne, P., & Gravel, D. (1975). Mass Spectrometry of N-Benzoyl-2-hydroxyalkylamines. Role of the Hydroxylic Hydrogen in the Fragmentation Pattern. Canadian Journal of Chemistry, 53(21), 3175–3183.
• Prakash, C., & Shaffer, C. L. (2007). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates.

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• Bowie, J. H., & White, J. C. (1972). Collision-induced dissociations of carboxylate negative ions from 2-ethylbutanoic, 2-methylpropanoic, and pivalic acids. An isotopic labelling study. Journal of the Chemical Society, Perkin Transactions 2, 1935–1939.

• LCGC International. (2014). Tips for Optimizing Key Parameters in LC–MS. [Link]

• Bandu, M. L., & Attygalle, A. B. (2022). Fragmentation pathways of deprotonated ortho-hydroxybenzyl alcohol. Rapid Communications in Mass Spectrometry, 36(16), e9339.

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Spectroscopy Online. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. [Link]

• LCGC International. (2011). Optimizing LC–MS and LC–MS-MS Methods. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• ResearchGate. (n.d.). Studies in Mass Spectrometry. I. Structures and Reactions of Ions from Benzyl Alcohol, ortho-, meta-, and para-Hydroxybenzyl Alcohols, and their 0-Deuterated Derivatives. [Link]

• Armentrout, P. B. (2008). Threshold collision-induced dissociation of hydrogen-bonded dimers of carboxylic acids. The Journal of Physical Chemistry A, 112(8), 1773–1782.
• Nishshanka, U., & Attygalle, A. B. (2008). Low-energy collision-induced fragmentation of negative ions derived from diesters of aliphatic dicarboxylic acids made with hydroxybenzoic acids. Journal of Mass Spectrometry, 43(11), 1502–1511.

• mzCloud. (2016). 3-Phenyllactic acid. [Link]

• PubChem. (n.d.). 3-(p-Tolyl)propionic acid. [Link]

• Al-Tannak, N. F., & Tanna, S. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 215, 114757.
• Morin, L. P., Lefebvre, M., & Furtado, M. (2011). Reliable procedures to evaluate and repair crosstalk for bioanalytical MS/MS assays. Bioanalysis, 3(3), 275–283.
• Stanker, L. H., Cheng, L. W., & Kido, H. (2005). Substituted 3-phenylpropenoates and related analogs: electron ionization mass spectral fragmentation and density functional theory calculations. Journal of the American Society for Mass Spectrometry, 16(8), 1329–1339.
• Janečková, H., Hron, K., & Kovaříková, P. (2020). Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis. Molecules, 25(21), 5035.

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chambers, A. G., Lalkhen, A. G., & Searle, B. C. (2008). MRMaid, the Web-based Tool for Designing Multiple Reaction Monitoring (MRM) Transitions. Molecular & Cellular Proteomics, 7(2), 403–409.

• PubChem. (n.d.). (2R,3R)-3-Amino-2-hydroxy-3-(p-tolyl)propanoic acid. [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

• NIST. (n.d.). 3-(3-Hydroxyphenyl)propanoic acid, 2TMS derivative. [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. [Link]

• Human Metabolome Database. (2012). Showing metabocard for 2-Hydroxy-3-(4-methoxyphenyl)propanoic acid (HMDB0039427). [Link]

• ChemRxiv. (2021). Late-Stage β-C(sp3)–H Deuteration of Carboxylic Acids. [Link]

• PubChem. (n.d.). 3-Acetamido-3-(p-tolyl)propanoic acid. [Link]

• Li, N., Ning, Y., Wu, X., Xie, J., Li, W., & Zhu, C. (2021). A highly selective decarboxylative deuteration of carboxylic acids. Chemical Science, 12(23), 8035–8040.

• Waters Corporation. (2025). Constant Neutral Loss, Precursor Ion Scanning, Product Ion Scanning in Support of DMPK Studies Using waters_connect for Quantitation Software Solution and Xevo TQ Absolute XR Mass Spectrometer. [Link]

• NIST. (n.d.). Propanoic acid, 2-hydroxy-, 2-methylpropyl ester. [Link]

• Human Metabolome Database. (2012). Showing metabocard for 4-Hydroxyphenyl-2-propionic acid (HMDB0041683). [Link]

• Zhang, T., & Ito, Y. (2021). Enantioseparation of three constitutional isomeric 2-(methylphenyl)propanoic acids by countercurrent chromatography.
• Suman, S., & Mishr, B. (2014). Characterization of 4-hydroxy-2-nonenal-modified peptides by liquid chromatography-tandem mass spectrometry using data-dependent acquisition. Analytical Biochemistry, 448, 59–68.

• Human Metabolome Database. (2012). Showing metabocard for 3-(2-Hydroxyphenyl)propanoic acid (HMDB0033752). [Link]

• Sweet, S. M. M., Bailey, D. J., & Coon, J. J. (2009). Characterization of 4-Hydroxy-2-Nonenal-Modified Peptides by Liquid Chromatography–Tandem Mass Spectrometry Using Data-Dependent Acquisition. Journal of the American Society for Mass Spectrometry, 20(1), 147–157.

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Technical Support Center: Troubleshooting Ion Suppression for 2-Hydroxy-3-(4-methylphenyl)propanoic acid

This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding ion suppression of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses. As an aromatic carboxylic acid, this analyte is susceptible to matrix effects that can compromise sensitivity, accuracy, and reproducibility. This document is designed to equip researchers, scientists, and drug development professionals with the expertise to diagnose, mitigate, and overcome these challenges.

Understanding the Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid

Before troubleshooting, understanding the analyte's physicochemical properties is critical. 2-Hydroxy-3-(4-methylphenyl)propanoic acid is a moderately polar compound containing both a hydroxyl and a carboxylic acid functional group. These groups make it amenable to ionization, typically in negative electrospray ionization (ESI) mode, but also render it sensitive to its chemical environment. Its structure suggests it will behave as a weak acid. This acidic nature is a key consideration for optimizing both sample preparation and chromatographic separation.

Frequently Asked Questions (FAQs)

Here we address common issues encountered during the analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid.

Q1: My signal intensity for 2-Hydroxy-3-(4-methylphenyl)propanoic acid is significantly lower in my biological samples (e.g., plasma, urine) compared to the standard prepared in a pure solvent. What is happening?

A1: This is a classic sign of ion suppression.[1][2] Ion suppression occurs when co-eluting components from your sample matrix interfere with the ionization of your target analyte in the mass spectrometer's source.[1] In ESI, a finite number of charges are available on the surface of droplets.[1] When a high concentration of matrix components (like phospholipids, salts, or proteins) elutes at the same time as your analyte, they compete for these charges, reducing the number of analyte ions that are formed and subsequently detected.[1] This leads to a decreased signal and can severely impact the accuracy and sensitivity of your assay.[2]

Q2: What are the most likely culprits for ion suppression in a bioanalytical method for this compound?

A2: For an analyte like 2-Hydroxy-3-(4-methylphenyl)propanoic acid in biological fluids, the most common sources of ion suppression are:

• Phospholipids: Abundant in plasma and tissue samples, these molecules are notoriously problematic. They tend to elute in the middle of typical reversed-phase chromatographic gradients, potentially co-eluting with moderately polar analytes.[3]

• Salts and Buffers: High concentrations of non-volatile salts from buffers or the sample itself can alter droplet properties in the ESI source, hindering efficient ionization.[4]

• Endogenous Metabolites: Biological matrices are complex, containing thousands of small molecules that can co-elute and compete with your analyte.[5]

• Proteins: While larger molecules, residual proteins from inadequate sample preparation can foul the LC-MS system and contribute to suppression.[6]

Q3: How can I definitively confirm that ion suppression is the cause of my low signal?

A3: The most direct method is a post-column infusion experiment . In this setup, a solution of your analyte is continuously infused into the LC flow after the analytical column but before the mass spectrometer. You then inject a blank, extracted matrix sample. Any dip or suppression in the constant analyte signal baseline directly corresponds to the retention time of matrix components causing the suppression. This provides a visual map of where interferences are eluting in your chromatogram.

Another common quantitative method is the post-extraction spike comparison .[7] Here, you compare the analyte's signal in two samples:

• A blank matrix extract to which the analyte is added after extraction.

• A pure solvent sample with the same concentration of the analyte.

The matrix effect (ME) can be calculated as: ME (%) = (Peak Area in Post-Extracted Spike / Peak Area in Solvent) * 100 A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Troubleshooting Workflow: A Systematic Approach

When facing ion suppression, a systematic approach involving sample preparation, liquid chromatography, and mass spectrometer optimization is crucial.

Caption: Troubleshooting decision tree for ion suppression.

Part 1: Chromatographic Optimization

Your first line of defense is often to chromatographically separate your analyte from the interfering matrix components.[1] If the post-column infusion experiment shows a suppression zone, adjusting your LC method to move the analyte's retention time away from this zone can be highly effective.

• Modify the Gradient: A shallower gradient can increase the resolution between your analyte and the interferences.[3] Conversely, a steeper, faster gradient might move your analyte into a "cleaner" region of the chromatogram.

• Change Column Chemistry: If you are using a standard C18 column, phospholipids might be retained and elute in the same window as your analyte. Switching to a column with a different selectivity (e.g., Phenyl-Hexyl, Biphenyl, or an embedded polar group) can alter the elution profile of both the analyte and the matrix components.

• Mobile Phase pH: Since 2-Hydroxy-3-(4-methylphenyl)propanoic acid is acidic, the mobile phase pH will dictate its retention on a reversed-phase column. At a pH well above its pKa, it will be deprotonated (ionized) and have less retention. At a pH below its pKa, it will be neutral and have more retention. Adjusting the pH can be a powerful tool to shift its retention time.

• Use Volatile Buffers: Ensure you are using volatile mobile phase additives like ammonium formate or ammonium acetate instead of non-volatile salts like phosphate.[8] Formic acid is also a common and effective additive for negative ion mode.

Part 2: Advanced Sample Preparation

If chromatographic changes are insufficient, the next step is to remove the interfering components before the sample is ever injected. This is one of the most effective ways to reduce matrix effects.[1][8]

Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Applicability for Analyte
Protein Precipitation (PPT)	Fast, simple, inexpensive.	Non-selective; keeps salts and phospholipids in the supernatant. High potential for ion suppression.	Not recommended as a standalone method. Use only for initial screening.
Liquid-Liquid Extraction (LLE)	More selective than PPT; can remove salts.	Can be labor-intensive; uses large volumes of organic solvents; emulsion formation can be an issue.[9][10]	Good. By adjusting the pH of the aqueous phase, the analyte can be selectively extracted.
Solid-Phase Extraction (SPE)	Highly selective; provides the cleanest extracts; can concentrate the analyte.[11][12]	Higher cost; requires method development.	Excellent. This is the recommended approach for minimizing ion suppression.

Detailed Protocol: Solid-Phase Extraction (SPE) for an Acidic Compound

This protocol uses a mixed-mode anion exchange polymer-based SPE sorbent, which is ideal for retaining an acidic compound like 2-Hydroxy-3-(4-methylphenyl)propanoic acid while washing away neutral and basic interferences.

Caption: Solid-Phase Extraction (SPE) workflow for acidic compounds.

Step-by-Step Methodology:

• Condition/Equilibrate: Condition the SPE sorbent by passing 1 mL of methanol, followed by 1 mL of water through the cartridge. This activates the reversed-phase mechanism and prepares the ion-exchange sites.[13]

• Sample Pre-treatment: It is crucial to ensure the analyte is in the correct ionic state for retention. Dilute the plasma sample 1:1 with an acidic solution (e.g., 2% formic acid) to ensure the carboxylic acid group on your analyte is protonated (neutral).

• Load: Slowly load the pre-treated sample onto the SPE cartridge. The analyte will be retained by its affinity for the stationary phase.

• Wash:

  • Wash with 1 mL of a weak organic solvent in water (e.g., 5% methanol in water) to remove highly polar interferences like salts.

  • Wash with a stronger organic solvent (e.g., 100% Methanol or Acetonitrile) to remove lipids and phospholipids that are retained by non-polar interactions.

• Elute: Elute the analyte using a solvent containing a small amount of base (e.g., 5% ammonium hydroxide in methanol). The base will deprotonate the analyte's carboxylic acid, disrupting its interaction with the ion-exchange sorbent and releasing it from the cartridge.

• Evaporate and Reconstitute: Dry the eluate under a stream of nitrogen and reconstitute in your initial mobile phase conditions. This step concentrates the sample and ensures compatibility with your LC method.

This selective extraction process dramatically reduces the amount of interfering matrix components introduced to the MS system.[14]

Part 3: Mass Spectrometer Source Optimization

While less impactful than chromatography or sample prep, optimizing the ESI source parameters can provide a final degree of improvement.[15]

• Gas Flow and Temperature: Increasing the nebulizing gas flow and drying gas temperature can help desolvate the ESI droplets more efficiently.[15] This can sometimes make the ionization process more robust and less susceptible to interference from non-volatile matrix components.

• Capillary Voltage: While there is an optimal voltage for analyte signal, sometimes slightly adjusting it up or down can change the ionization characteristics in a way that disfavors the interfering species.[8][16]

• Source Geometry: Different instrument vendors have unique source designs (e.g., Z-spray, orthogonal spray).[17] The physical positioning of the ESI probe relative to the MS inlet can be optimized to minimize the entry of non-volatile materials and large droplets, which can carry interfering compounds.[16]

By systematically applying these troubleshooting principles—diagnosing the problem, optimizing chromatography, cleaning up the sample, and fine-tuning the instrument—researchers can effectively overcome ion suppression and develop robust, accurate, and sensitive LC-MS methods for 2-Hydroxy-3-(4-methylphenyl)propanoic acid.

References

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• 5. m.youtube.com [m.youtube.com]
• 6. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bataviabiosciences.com [bataviabiosciences.com]
• 8. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
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• 10. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Solid-phase extraction - Wikipedia [en.wikipedia.org]
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• 17. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Recovery of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

Welcome to the technical support center for the synthesis and purification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the recovery of this valuable arylpropanoic acid derivative. Drawing from established chemical principles and field-proven insights, this document provides a structured, in-depth approach to troubleshooting and optimizing your experimental outcomes.

Introduction: The Chemistry of Recovery

2-Hydroxy-3-(4-methylphenyl)propanoic acid, a member of the arylpropanoic acid family, possesses both a carboxylic acid and a hydroxyl group. This bifunctional nature dictates its solubility and reactivity, which are key factors in its successful recovery. The core of most recovery protocols involves an acid-base extraction to isolate the acidic product from neutral or basic impurities, followed by crystallization to achieve high purity. Poor recovery can often be traced back to suboptimal conditions in these critical steps. This guide will address the most common pitfalls in a systematic, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: Extraction Issues - "My aqueous and organic layers are not separating" (Emulsion Formation)

Question: During the workup of my reaction mixture, after adding an organic solvent and an acidic aqueous solution, I'm observing a thick, milky layer between the two phases, and they are not separating cleanly. What is happening and how can I resolve it?

Answer: You are encountering an emulsion, a common issue in liquid-liquid extractions, especially when dealing with acidic compounds that can act as surfactants. Emulsions are colloidal dispersions of one liquid in another and can be stabilized by finely divided solids or surfactant-like molecules at the interface.

Causality:

• Vigorous Shaking: Excessive agitation of the separatory funnel can create fine droplets that are slow to coalesce.

• Presence of Surfactant-like Impurities: Byproducts or unreacted starting materials can stabilize the emulsion.

• High Concentration: A high concentration of your product or impurities can increase the viscosity of the layers, hindering separation.

Troubleshooting Protocol:

• Patience and Gentle Agitation: Initially, allow the separatory funnel to stand undisturbed for 10-20 minutes. Gentle swirling, rather than vigorous shaking, can facilitate extraction without promoting emulsion formation.[1]

• Break the Emulsion with Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, making the organic compounds less soluble and helping to break the emulsion.[1]

• Filtration: Pass the entire mixture through a plug of glass wool or Celite in a filter funnel. This can physically disrupt the emulsion, allowing the layers to separate upon collection.

• Centrifugation: If available, centrifuging the mixture is a highly effective method for breaking emulsions.

• Solvent Addition: Adding a small amount of a different, miscible organic solvent can alter the polarity of the organic phase and help to break the emulsion.

Preventative Measures:

• For future extractions, consider a gentler inversion of the separatory funnel multiple times instead of vigorous shaking.

• If the reaction solvent is miscible with the extraction solvent, consider removing it under reduced pressure before the workup.

FAQ 2: Low Yield After Extraction - "I've extracted my product, but the yield is very low."

Question: After performing the acid-base extraction and isolating my product, the final mass is significantly lower than expected. What are the likely causes of this poor recovery?

Answer: Low yield after extraction is a frequent problem and can stem from several factors, primarily related to the pH of the aqueous phase and the partitioning of your product between the two layers.

Causality:

• Incorrect pH: The efficiency of extracting a carboxylic acid is highly dependent on the pH of the aqueous solution. To ensure the carboxylic acid is in its neutral, protonated form and preferentially partitions into the organic layer, the pH of the aqueous solution must be significantly lower than the pKa of the carboxylic acid. The predicted pKa of the closely related 2-(4-methylphenyl)propanoic acid is approximately 4.44. Therefore, a pH of 2 or lower is recommended for efficient extraction.

• Incomplete Extraction: A single extraction is often insufficient to recover all of the product. The partition coefficient, which governs how the compound distributes between the two immiscible solvents, dictates that multiple extractions with smaller volumes of solvent are more effective than a single extraction with a large volume.

• Product Solubility in the Aqueous Phase: Even at the correct pH, your product may have some residual solubility in the aqueous layer, leading to losses.

Troubleshooting Protocol:

• Verify and Adjust pH: Before extraction, ensure the aqueous phase is strongly acidic. Use a pH meter or pH paper to confirm the pH is at or below 2. Add more acid (e.g., 1M HCl) if necessary.

• Perform Multiple Extractions: Extract the aqueous layer at least three times with the organic solvent. Combine the organic extracts to maximize the recovery of your product.

• Back-Extraction: After combining the organic extracts, you can perform a "back-extraction" by washing the combined organic layers with a small amount of fresh acidic water (pH ~2) to recover any product that may have been trapped in the initial aqueous phase.

Experimental Workflow: Optimized Acid-Base Extraction

Caption: Optimized acid-base extraction workflow.

FAQ 3: Purification by Recrystallization - "My product won't crystallize, or it oils out."

Question: I have my crude product after extraction, but I'm struggling to purify it by recrystallization. It either remains an oil or forms an oil before solidifying. How can I obtain clean crystals?

Answer: "Oiling out" or failure to crystallize is a common challenge in purification and typically indicates that the solvent system is not ideal for your compound or that there are significant impurities present.

Causality:

• Inappropriate Solvent Choice: A good recrystallization solvent should dissolve your compound well at elevated temperatures but poorly at low temperatures. If the compound is too soluble, it won't precipitate upon cooling. If it's not soluble enough, you won't be able to dissolve it in a reasonable volume of solvent.

• Presence of Impurities: Impurities can interfere with the formation of a crystal lattice, leading to the formation of an oil.

• Cooling Too Rapidly: Rapid cooling can cause the product to crash out of solution as an amorphous solid or oil rather than forming well-ordered crystals.

Troubleshooting Protocol:

• Solvent Screening: Test the solubility of a small amount of your crude product in various solvents at room temperature and with heating. Common solvent systems for arylpropanoic acids include:

  • Single Solvents: Toluene, ethanol, ethyl acetate, or water (for more polar compounds).

  • Solvent Mixtures: Hexane/ethyl acetate, hexane/acetone, or methanol/water.[1][2]

• Slow Cooling: Once you have a saturated solution at an elevated temperature, allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Induce Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the surface of the solution or adding a seed crystal of the pure compound.

• Dealing with Oils: If your product oils out, try reheating the solution to dissolve the oil, adding slightly more solvent, and allowing it to cool more slowly. Alternatively, you can try to crystallize the oil from a different solvent system.

Data Presentation: Common Recrystallization Solvents

Solvent/Mixture	Polarity	Boiling Point (°C)	Comments
Toluene	Non-polar	111	Good for aromatic compounds.
Hexane/Ethyl Acetate	Non-polar/Polar Aprotic	Variable	A versatile mixture for a range of polarities.
Ethanol/Water	Polar Protic	Variable	Effective for moderately polar compounds.
Acetone/Water	Polar Aprotic/Polar Protic	Variable	Another useful combination for polar compounds.

FAQ 4: Identifying and Minimizing Impurities

Question: I suspect my low yield and purification difficulties are due to impurities. What are the common impurities in the synthesis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid, and how can I avoid them?

Answer: The nature of impurities will depend on the synthetic route employed. However, for common syntheses of arylpropanoic acids, several types of impurities are frequently encountered.

Potential Impurities and Their Origins:

Impurity	Potential Origin	Mitigation Strategy
Unreacted Starting Materials	Incomplete reaction.	Monitor the reaction by TLC or LC-MS to ensure completion. Consider extending the reaction time or adding a slight excess of one reagent.
Amide Intermediate	Incomplete hydrolysis of a nitrile precursor.	Ensure hydrolysis conditions (acidic or basic) are sufficiently harsh and the reaction is run to completion.
Byproducts from Side Reactions	Depending on the synthesis, this could include products of over-alkylation, elimination, or rearrangement.	Optimize reaction conditions (temperature, concentration, stoichiometry) to favor the desired reaction pathway.
Positional Isomers	If the synthesis involves electrophilic aromatic substitution, other isomers may form.	Choose a synthetic route that offers high regioselectivity.

Analytical Characterization:

• NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information and can reveal the presence of impurities.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Separates components of a mixture and provides their molecular weights, which is invaluable for identifying unknown impurities.

• Melting Point: A broad or depressed melting point compared to the literature value is a strong indication of the presence of impurities.

Logical Relationship: Troubleshooting Workflow

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. reddit.com [reddit.com]

Technical Support Center: Minimizing Isotopic Exchange in Deuterated Standards

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals who utilize deuterated internal standards in quantitative mass spectrometry. The stability and isotopic purity of these standards are paramount for achieving accurate and reproducible results.[1] This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the prevention of hydrogen-deuterium (H/D) exchange, a critical factor that can compromise data integrity.[2]

Troubleshooting Guide: Diagnosing and Solving Isotopic Exchange Issues

This section addresses specific problems you may encounter during your analytical workflow. Each scenario includes potential causes and actionable, step-by-step solutions.

Scenario 1: Decreasing Internal Standard (IS) Signal Over an Analytical Run

You observe a consistent, downward drift in the peak area of your deuterated internal standard over the course of a long analytical sequence.

• Potential Cause: Hydrogen-deuterium (H/D) back-exchange is occurring in the autosampler. Deuterium atoms on the internal standard are gradually being replaced by protons from the sample matrix or mobile phase.[3]

• Troubleshooting Workflow:

  • pH and Temperature Control: The rate of H/D exchange is highly dependent on pH and temperature.[2] The minimum exchange rate for many compounds occurs at a slightly acidic pH, approximately 2.6-3.0.[2][4]

    • Action: If your method allows, adjust the pH of your sample diluent and mobile phase to be mildly acidic. Crucially, maintain your samples at low temperatures (e.g., 4°C) in the autosampler to slow down the exchange kinetics.[3][5]

  • Solvent Composition Analysis: Protic solvents (e.g., water, methanol) are a source of exchangeable protons and can facilitate H/D exchange.[2]

    • Action: Minimize the time your deuterated standard is in aqueous or protic solutions.[6] Prepare stock solutions in aprotic solvents like acetonitrile whenever the compound's solubility permits.[7]

  • Stability Assessment: You must empirically determine the stability of your standard in your specific analytical conditions.

    • Action: Conduct a stability experiment by incubating the deuterated IS in your sample matrix and mobile phase for a duration equivalent to your longest analytical run. Analyze samples at regular intervals to quantify any signal degradation. A signal decrease of more than 15% is typically considered significant.[7] Refer to the detailed protocol below for a comprehensive stability assessment.

Scenario 2: Inaccurate Quantification, Especially at the Lower Limit of Quantification (LLOQ)

Your quality control (QC) samples at the LLOQ are consistently failing, showing a positive bias (i.e., they appear more concentrated than they are).

• Potential Cause: The issue could be two-fold: (1) The deuterated standard raw material has a significant percentage of unlabeled analyte as an impurity, or (2) H/D exchange is occurring, converting the deuterated standard into the unlabeled analyte, which artificially inflates the analyte signal.[2][3]

• Troubleshooting Workflow:

  • Verify Isotopic Purity: Never assume the stated purity. Always check the Certificate of Analysis (CoA) for both chemical and isotopic purity, which should ideally be ≥98%.[3][8]

    • Action: Prepare and inject a high-concentration solution of only the deuterated internal standard. Monitor the mass transition (MRM) of the unlabeled analyte. Any significant peak at the analyte's retention time confirms the presence of an unlabeled impurity.[3][9]

  • Evaluate the Labeling Position: The chemical stability of the deuterium label is critical.

    • Action: Whenever possible, select standards where deuterium atoms are placed on stable, non-exchangeable positions, such as aromatic rings or carbon atoms not adjacent to heteroatoms.[6][10] Avoid standards with deuterium on hydroxyl (-OH), amine (-NH), or carboxyl (-COOH) groups, as these are highly prone to rapid exchange in protic solvents.[6][11]

  • Optimize Mass Spectrometer Conditions: In-source fragmentation can sometimes cause the loss of a deuterium atom, leading to a signal at the analyte's mass.[3]

    • Action: Adjust ion source parameters, such as collision energy or source temperatures, to minimize in-source fragmentation. If the problem persists, consider a standard with a more stable label, such as ¹³C or ¹⁵N.[3][6]

Frequently Asked Questions (FAQs)

Q1: What is hydrogen-deuterium (H/D) exchange and why is it a problem?

A1: H/D exchange is a chemical reaction where a deuterium atom on your standard is replaced by a hydrogen atom from the surrounding environment (e.g., solvents, sample matrix).[2][4] This is problematic because the fundamental principle of using a stable isotope-labeled internal standard is that it behaves identically to the analyte.[12] When exchange occurs, the mass of the internal standard changes, causing a decrease in its signal and an artificial increase in the analyte's signal, leading to inaccurate quantification.[2]

Q2: What are the most critical factors that promote H/D exchange?

A2: The primary factors are:

• pH: The exchange rate is highly pH-dependent. It is generally fastest in basic and strongly acidic conditions and slowest around pH 2.5-3.[2][13]

• Temperature: Higher temperatures significantly accelerate the rate of exchange.[2]

• Solvent: Protic solvents like water and alcohols provide a ready source of protons to exchange with deuterium.[2][7]

• Label Position: Deuterium atoms on heteroatoms (-OH, -NH) or on carbons adjacent to carbonyl groups are much more labile and susceptible to exchange than those on aromatic or alkyl carbons.[7][10]

Q3: How should I properly prepare and store my deuterated standards?

A3: Proper handling is crucial to maintain isotopic integrity.

• Stock Solutions: Prepare primary stock solutions in high-purity aprotic organic solvents (e.g., acetonitrile, DMSO) if solubility allows.[7]

• Storage Conditions: Store all solutions at low temperatures, typically -20°C or -80°C for long-term storage, to minimize both chemical degradation and H/D exchange.[7] Protect from light.[7] For deuterated chloroform, refrigeration and storage over molecular sieves once opened can prevent the formation of acidic byproducts that catalyze exchange.[14]

• Working Solutions: Prepare fresh aqueous working solutions as needed for immediate use to minimize the time the standard is exposed to protic solvents.[7]

Q4: Are there regulatory guidelines on the acceptable level of isotopic exchange or purity?

A4: Regulatory bodies like the U.S. Food and Drug Administration (FDA) emphasize the use of well-characterized internal standards with high purity.[9][15] While they don't set a universal percentage for acceptable exchange, the guidance for bioanalytical method validation requires that the internal standard's response be consistent and not affect the accuracy and precision of the measurement.[9] Generally, an isotopic purity of ≥98% is recommended.[1][8] Any instability that compromises assay performance (e.g., causing QC failures) would not be acceptable.

Q5: My deuterated standard is chromatographically separating from the analyte. Is this related to isotopic exchange?

A5: This is not directly related to H/D exchange but is another important phenomenon called the "deuterium isotope effect." The C-D bond is slightly stronger than the C-H bond, which can cause slight differences in retention time, especially in chromatography.[6][7] If the separation is significant, the analyte and internal standard may elute into different matrix environments, leading to differential ion suppression or enhancement and compromising quantification.[6] If this occurs, chromatographic conditions should be optimized to ensure co-elution.[6]

Data & Protocols

Table 1: Influence of Storage Conditions on Deuterated Standard Stability

Storage Condition	Solvent Type	Temperature	Duration	Risk of H/D Exchange	Recommendation
Long-Term	Aprotic (e.g., Acetonitrile)	-80°C or -20°C	Months to Years	Very Low	Optimal for stock solutions. Ensure airtight containers.[7]
Short/Medium-Term	Aprotic (e.g., Acetonitrile)	2-8°C	Weeks to Months	Low	Suitable for working stock solutions. Protect from light.[7]
Short-Term (Working)	Aqueous/Protic	2-8°C	Hours to Days	High (especially for labile labels)	Prepare fresh daily. Minimize time in aqueous solutions.[7]
Benchtop	Any	Room Temperature	Hours	Moderate to High	Not recommended for storage. Keep samples in a cooled autosampler.[7]

Experimental Protocol: Assessing Isotopic Stability in a New Matrix

Objective: To empirically determine the stability of a deuterated internal standard in a specific biological matrix and solvent under the conditions of the analytical method.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the deuterated IS into a blank biological matrix. Immediately process these samples according to your established extraction/preparation protocol and analyze them. This is your baseline.[7]

  • Incubated Matrix Samples: Spike the same concentration of the IS into the blank matrix and incubate it under conditions that mimic your experimental procedure (e.g., 4 hours at room temperature, or 24 hours at 4°C in the autosampler).[2]

  • Incubated Solvent Samples: As a control, perform the same incubation in the sample diluent or mobile phase without the matrix.[16]

• Process and Analyze: After the incubation period, process the "Incubated" samples using the same extraction method.

• Data Evaluation:

  • IS Response: Compare the peak area of the IS in the incubated samples to the T=0 samples. A significant decrease (>15-20%) in the IS signal suggests degradation or exchange.[2]

  • Analyte Signal: Carefully monitor the signal for the unlabeled analyte in the incubated samples (that were spiked only with the IS). The appearance or increase of a peak at the analyte's retention time and mass transition is a direct indication of back-exchange.[2]

Visual Diagrams

References

• Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(9), 2635. Available from: [Link]

• Wikipedia contributors. (2023). Hydrogen–deuterium exchange. Wikipedia, The Free Encyclopedia. Retrieved December 12, 2023, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2023). ResolveMass Laboratories Inc. Retrieved December 12, 2023, from [Link]

• Strozier, J. A., et al. (2024). Effect of pH on In-Electrospray Hydrogen/Deuterium Exchange of Carbohydrates and Peptides. Journal of the American Society for Mass Spectrometry, 35(3), 441-448. Available from: [Link]

• Czjzek, M., et al. (1995). The pH dependence of hydrogen-deuterium exchange in trp repressor: the exchange rate of amide protons in proteins reflects tertiary interactions, not only secondary structure. Biophysical journal, 68(5), 1835–1843. Available from: [Link]

• Zhang, H., et al. (2014). Hydrogen–Deuterium Exchange and Mass Spectrometry Reveal the pH-Dependent Conformational Changes of Diphtheria Toxin T Domain. Biochemistry, 53(32), 5213-5221. Available from: [Link]

• What is the storage conditions and protocol for deuterated standards of organic compounds? (2017). ResearchGate. Retrieved December 12, 2023, from [Link]

• Deuterated Standards for LC-MS Analysis. (2023). ResolveMass Laboratories Inc. Retrieved December 12, 2023, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2023). ResolveMass Laboratories Inc. via YouTube. Retrieved December 12, 2023, from [Link]

• Does Deuterium Have A Shelf Life? (2023). Chemistry For Everyone via YouTube. Retrieved December 12, 2023, from [Link]

• Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. (2015). ResearchGate. Retrieved December 12, 2023, from [Link]

• Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Semantic Scholar. Retrieved December 12, 2023, from [Link]

• Masson, G. R. (2019). Fundamentals of HDX-MS. Methods in molecular biology, 1980, 1–21. Available from: [Link]

• Jones, L. M. (2013). Hydrogen–Deuterium Exchange Mass Spectrometry. Spectroscopy Online. Retrieved December 12, 2023, from [Link]

• Li, S., et al. (2022). New Analysis Protocol for Stable Isotopes by a Standard Doping Method: An Example of Antimony. Analytical Chemistry, 94(48), 16675-16681. Available from: [Link]

• Hydrogen-deuterium exchange mass spectrometry (HDX-MS) with my grad school Ago work as an example. (2023). Megan Tierney via YouTube. Retrieved December 12, 2023, from [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (2014). ResearchGate. Retrieved December 12, 2023, from [Link]

• An insight into the presence of impurities in reference standards and their impact on mass spectrometry-based bioanalysis. (2018). Taylor & Francis Online. Retrieved December 12, 2023, from [Link]

• Can deuterium oxide (D2O) go bad if not stored properly? (2022). Quora. Retrieved December 12, 2023, from [Link]

• ACCREDITATION OF STABLE ISOTOPE RATIO METHODS: GUIDELINES FOR THE IMPLEMENTATION OF A QUALITY SYSTEM ACCORDING TO ISO/IEC 17025. (2015). IMeko. Retrieved December 12, 2023, from [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Restek. Retrieved December 12, 2023, from [Link]

• Protocols. (n.d.). BIOTECHNOLOGY CENTER – UW–Madison. Retrieved December 12, 2023, from [Link]

• Dr. Ehrenstorfer - Selection and use of isotopic internal standards. (2018). LGC Standards via YouTube. Retrieved December 12, 2023, from [Link]

• Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. (2015). ResearchGate. Retrieved December 12, 2023, from [Link]

• Q2(R2) Validation of Analytical Procedures. (2023). U.S. Food and Drug Administration. Retrieved December 12, 2023, from [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. benchchem.com [benchchem.com]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. ukisotope.com [ukisotope.com]
• 15. fda.gov [fda.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Method Refinement for 2-Hydroxy-3-(4-methylphenyl)propanoic Acid Analysis

Welcome to the technical support center for the analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for refining your analytical methods. The information herein is structured to offer not just solutions, but a deeper understanding of the underlying scientific principles to empower your experimental choices.

Introduction to 2-Hydroxy-3-(4-methylphenyl)propanoic Acid and its Analytical Challenges

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a notable carboxylic acid derivative. As with many aromatic carboxylic acids, its analysis can present unique challenges.[1][2][3] These can range from achieving adequate separation from structurally similar impurities to managing its acidic nature during chromatographic analysis. This guide will focus primarily on High-Performance Liquid Chromatography (HPLC) based methods, which are commonly employed for the analysis of such compounds, and will also touch upon other relevant techniques.[4][5]

HPLC Method Troubleshooting Guide

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of non-volatile organic compounds like 2-Hydroxy-3-(4-methylphenyl)propanoic acid. Below are common issues encountered during HPLC analysis and their respective solutions, presented in a question-and-answer format.

Peak Shape Problems

Question: My peak for 2-Hydroxy-3-(4-methylphenyl)propanoic acid is tailing. What are the likely causes and how can I fix it?

Answer: Peak tailing is a common issue, especially with acidic compounds, and can compromise resolution and integration accuracy. The primary causes and solutions are:

• Secondary Interactions with Stationary Phase: Residual, un-capped silanol groups on silica-based C18 columns can interact with the carboxylic acid and hydroxyl groups of your analyte, causing tailing.

  • Solution 1: pH Adjustment of the Mobile Phase: The pKa of a carboxylic acid is a critical factor. By adjusting the mobile phase pH to be at least 2 units below the pKa of 2-Hydroxy-3-(4-methylphenyl)propanoic acid, the compound will be in its protonated, less polar form, minimizing interactions with silanols.[6] Using a buffer like phosphate or an acid modifier like phosphoric acid or formic acid is recommended.[7][8]

  • Solution 2: Use of a Modern, High-Purity Silica Column: Newer generation HPLC columns are manufactured with higher purity silica and more effective end-capping, resulting in fewer accessible silanol groups.

  • Solution 3: Increase Buffer Concentration: A higher buffer concentration can help to saturate the active sites on the stationary phase, reducing secondary interactions.[9]

• Column Overload: Injecting too much sample can lead to peak distortion, including tailing.

  • Solution: Reduce the injection volume or dilute your sample.[10]

• Column Contamination: Accumulation of strongly retained compounds on the column can lead to active sites that cause tailing.

  • Solution: Flush the column with a strong solvent, such as isopropanol or methanol, to remove contaminants.[10] If the problem persists, replacing the guard column or the analytical column may be necessary.[11]

Question: I'm observing peak fronting. What does this indicate?

Answer: Peak fronting is less common than tailing but can occur under specific conditions:

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to travel faster at the beginning of the band, leading to fronting.[6]

  • Solution: Whenever possible, dissolve your sample in the mobile phase itself.[6][10] If this is not feasible, use a solvent that is weaker than the mobile phase.

• Column Overload: Severe column overload can also manifest as fronting.

  • Solution: As with tailing, reduce the injection volume or dilute the sample.[9]

Question: My peaks are broad, leading to poor resolution. How can I improve this?

Answer: Broad peaks can be caused by several factors, impacting the overall efficiency of your separation.

• Extra-Column Volume: Excessive tubing length or large internal diameter tubing between the injector, column, and detector can contribute to band broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing.[11]

• Low Column Temperature: Lower temperatures can lead to slower mass transfer kinetics and broader peaks.

  • Solution: Increase the column temperature using a column oven.[11] A common starting point is 30-40°C.

• Inappropriate Mobile Phase Composition: A mobile phase that is too "weak" (low organic content in reversed-phase) will result in long retention times and broader peaks.

  • Solution: Optimize the mobile phase composition by increasing the percentage of the organic solvent (e.g., acetonitrile or methanol) to achieve a suitable retention time.

Retention Time and Baseline Issues

Question: My retention times are drifting or shifting between injections. What's causing this instability?

Answer: Consistent retention times are crucial for reliable identification and quantification. Drifting retention times often point to a lack of system equilibrium or changes in the mobile phase or column.

• Insufficient Column Equilibration: The column needs to be fully equilibrated with the mobile phase before starting a sequence of injections.

  • Solution: Increase the column equilibration time.[11] This is especially important when changing mobile phases or after the system has been idle.

• Changes in Mobile Phase Composition: Inaccurate preparation or evaporation of the more volatile organic component can alter the mobile phase composition over time.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.[11] If using a gradient, ensure the pump's mixing performance is optimal.

• Temperature Fluctuations: Changes in ambient temperature can affect retention times.

  • Solution: Use a thermostatted column oven to maintain a consistent temperature.[11]

• Pump and Flow Rate Issues: Leaks in the pump or check valve problems can lead to an inconsistent flow rate.

  • Solution: Check for leaks in the system, particularly around fittings and pump seals.[10][12] If necessary, purge the pump to remove air bubbles.[10]

Question: I'm experiencing baseline noise or drift. How can I get a stable baseline?

Answer: A noisy or drifting baseline can interfere with the detection and quantification of low-level analytes.

• Contaminated Mobile Phase: Impurities in the solvents or buffer components can cause baseline issues, especially in gradient analysis.[6]

  • Solution: Use high-purity, HPLC-grade solvents and reagents.[6] Degas the mobile phase before use to remove dissolved air, which can cause bubbles in the detector.[11][12]

• Detector Lamp Issues: An aging detector lamp can lead to increased noise.

  • Solution: Check the lamp's energy output and replace it if it's low.[11]

• Contaminated Detector Flow Cell: Contaminants in the flow cell can cause baseline drift and noise.

  • Solution: Flush the flow cell with a strong, appropriate solvent.[11]

Chiral Separation Challenges

Question: I need to separate the enantiomers of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. What are my options?

Answer: Chiral separation is often necessary in drug development. For HPLC, this typically involves using a chiral stationary phase (CSP).

• Column Selection: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for the separation of acidic chiral compounds.[13]

• Mobile Phase Optimization: The mobile phase for chiral separations can be quite different from standard reversed-phase methods. It often consists of a non-polar solvent like hexane or heptane mixed with an alcohol like isopropanol or ethanol, and a small amount of an acidic or basic modifier to improve peak shape and resolution.

• Alternative Techniques: Capillary Electrophoresis (CE) with a chiral selector, such as a cyclodextrin, can also be an effective method for enantiomeric separation.[14]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method for 2-Hydroxy-3-(4-methylphenyl)propanoic acid?

A good starting point for a reversed-phase HPLC method would be:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of acetonitrile and water with an acidic modifier. A common starting point is a 50:50 (v/v) mixture of acetonitrile and 0.1% formic acid in water.[15]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., around 220-230 nm).

• Column Temperature: 30°C.

Q2: How should I prepare my sample for HPLC analysis?

Sample preparation is critical for obtaining reliable results and prolonging column life.

• Dissolution: Dissolve the sample in the mobile phase or a solvent that is weaker than the mobile phase.[6]

• Filtration: Filter the sample through a 0.45 µm or 0.22 µm syringe filter to remove any particulate matter that could clog the column.

• Dilution: Dilute the sample to a concentration that is within the linear range of the detector.

Q3: Can I use Gas Chromatography (GC) to analyze 2-Hydroxy-3-(4-methylphenyl)propanoic acid?

Due to the low volatility of the carboxylic acid and hydroxyl groups, direct GC analysis is challenging. Derivatization to a more volatile ester or silyl ether form is typically required before GC analysis.[5] This adds an extra step to the sample preparation and can introduce variability. For this reason, HPLC is often the preferred method.

Q4: What are the key considerations for method validation?

A robust analytical method must be validated to ensure it is suitable for its intended purpose. According to ICH guidelines, key validation parameters include:[16]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation and Experimental Protocols

Table 1: Example HPLC Gradient for Improved Separation

Time (min)	% Acetonitrile	% 0.1% Formic Acid in Water
0.0	30	70
10.0	80	20
12.0	80	20
12.1	30	70
15.0	30	70

Protocol 1: Standard Preparation for HPLC Analysis

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2-Hydroxy-3-(4-methylphenyl)propanoic acid reference standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with the mobile phase to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Protocol 2: System Suitability Testing

Before running samples, perform system suitability tests to ensure the chromatographic system is performing adequately.

• Make five replicate injections of a standard solution (e.g., 25 µg/mL).

• Calculate the relative standard deviation (RSD) of the peak areas and retention times. The RSD should typically be less than 2%.

• Determine the tailing factor and theoretical plates for the analyte peak. These should meet the criteria set in your method.

Visualizations

Sources

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Technical Support Center: Impact of pH on 2-Hydroxy-3-(4-methylphenyl)propanoic Acid Extraction

Welcome to the technical support center for optimizing the extraction of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during liquid-liquid extraction of this compound. We will delve into the causal mechanisms behind the protocols, ensuring you not only understand the steps but also the scientific principles that guarantee their success.

Section 1: Fundamental Principles - The "Why" Behind pH-Dependent Extraction

This section addresses the core theory underpinning the entire extraction process. Understanding this is crucial for effective troubleshooting and methods development.

Q: Why is pH the most critical parameter for extracting 2-Hydroxy-3-(4-methylphenyl)propanoic acid?

A: The molecular structure of 2-Hydroxy-3-(4-methylphenyl)propanoic acid contains a carboxylic acid functional group (-COOH). The proton on this group is acidic and can be removed or retained depending on the pH of the surrounding aqueous environment. This ability to exist in two distinct forms—a neutral, protonated form and a charged, deprotonated form—is the key to its separation.

• At Low pH (Acidic Conditions): The excess of protons (H⁺) in the solution forces the equilibrium towards the neutral, protonated form (R-COOH). This form is significantly less polar and therefore has poor solubility in water but high solubility in common organic solvents like diethyl ether or ethyl acetate.[1][2]

• At High pH (Basic Conditions): The excess of hydroxide ions (OH⁻) removes the acidic proton, creating the negatively charged carboxylate salt (R-COO⁻). This ionic form is highly polar and thus readily soluble in the aqueous phase but insoluble in nonpolar organic solvents.[2][3]

The pKa of a compound is the pH at which it is 50% protonated and 50% deprotonated. For carboxylic acids similar in structure to the target compound, the pKa is typically around 4.4.[4] To ensure efficient extraction, a general rule is to adjust the pH of the aqueous phase to be at least two pH units away from the pKa.[1] This maximizes the concentration of the desired soluble form.

Caption: pH-driven equilibrium of the carboxylic acid between phases.

Section 2: Frequently Asked Questions & Practical Guidance

This section provides direct answers to common practical questions encountered during experimental design.

Q: What is the optimal pH for extracting the acid from an aqueous solution into an organic solvent?

A: To extract the compound into an organic solvent, you must ensure it is in its neutral (R-COOH) form. Therefore, the aqueous solution should be acidified to a pH of 2.5 or lower . This is approximately two pH units below the compound's estimated pKa of 4.4, ensuring that >99% of the molecules are protonated and will preferentially partition into the organic phase.[1][5]

Q: What is the optimal pH for washing an organic solution to remove the acid into an aqueous layer (back-extraction)?

A: To pull the compound from an organic solvent into an aqueous solution, it must be converted to its charged carboxylate salt (R-COO⁻). This is achieved by washing the organic layer with a basic aqueous solution. A pH of 6.5 or higher is generally effective.[6] Using a pH around 8-10 is common practice to ensure complete deprotonation.

Q: Which organic solvents are recommended for the extraction?

A: The choice of solvent depends on the compound's partition coefficient (LogP) and practical considerations like boiling point and miscibility with water. Good starting choices include:

• Ethyl acetate: Effective, moderately polar, and has lower volatility than diethyl ether.

• Diethyl ether: Excellent solvent but highly volatile and flammable.

• Dichloromethane (DCM): Denser than water, which can be advantageous for separations, but carries higher toxicity concerns.

Q: Should I use a strong base (like NaOH) or a weak base (like NaHCO₃) for aqueous extraction?

A: This depends on the potential impurities.

• Sodium bicarbonate (NaHCO₃): This is a weak base that is strong enough to deprotonate carboxylic acids but generally not acidic enough to deprotonate phenols. If your mixture contains phenolic impurities, washing with sodium bicarbonate can selectively extract your target carboxylic acid, leaving the phenols in the organic layer.[3]

• Sodium hydroxide (NaOH): A strong base that will deprotonate both carboxylic acids and phenols. Use this if you need to ensure complete deprotonation of your target compound and phenolic impurities are not a concern.

Section 3: Validated Experimental Protocol

This section provides a step-by-step methodology for a robust extraction and purification workflow.

Protocol: Extraction and Purification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid

Objective: To isolate the target acid from a mixture containing neutral organic impurities.

Materials:

• Crude mixture containing the target acid.

• Organic Solvent (e.g., Ethyl Acetate).

• Aqueous Base: 1 M Sodium Bicarbonate (NaHCO₃).

• Aqueous Acid: 2 M Hydrochloric Acid (HCl).

• Saturated Sodium Chloride solution (Brine).

• Anhydrous Sodium Sulfate (Na₂SO₄).

• Separatory funnel, beakers, Erlenmeyer flasks.

• pH paper or calibrated pH meter.

Methodology:

• Dissolution: Dissolve the crude mixture in a suitable volume of ethyl acetate (e.g., 50 mL). Transfer this solution to a separatory funnel.

• Aqueous Extraction (Base Wash):

  • Add an equal volume of 1 M NaHCO₃ solution to the separatory funnel.

  • Stopper the funnel and invert it, opening the stopcock to vent pressure.

  • Shake vigorously for 30-60 seconds, venting frequently.

  • Allow the layers to separate. The top layer is the organic phase (containing neutral impurities), and the bottom is the aqueous phase (containing the deprotonated target acid).

  • Drain the lower aqueous layer into a clean Erlenmeyer flask.

  • To maximize recovery, repeat the extraction of the organic layer with a fresh portion of 1 M NaHCO₃. Combine the aqueous extracts.[7]

• Re-acidification and Isolation:

  • Cool the combined aqueous extracts in an ice bath.

  • Slowly add 2 M HCl dropwise while stirring. CO₂ gas will evolve. Continue adding acid until the solution reaches a pH of ~2 (check with pH paper).

  • The neutral carboxylic acid should precipitate as a solid. If it separates as an oil or fails to precipitate, proceed to step 4.[3]

  • Collect the solid product by vacuum filtration, wash with cold deionized water, and dry.

• Re-extraction (if no precipitate forms):

  • Transfer the acidified aqueous solution to a clean separatory funnel.

  • Add a fresh portion of ethyl acetate (e.g., 50 mL).

  • Shake and allow the layers to separate. The protonated acid will now be in the top organic layer.

  • Drain and discard the lower aqueous layer.

  • Wash the organic layer with brine to remove excess water.[5]

  • Drain the organic layer into a flask and dry it over anhydrous Na₂SO₄.

  • Filter off the drying agent and remove the solvent using a rotary evaporator to yield the purified product.

Caption: Workflow for the acid-base extraction protocol.

Section 4: Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Extraction Yield	Incorrect pH: The pH was not sufficiently low (<2.5) during acidification or not high enough (>6.5) during the base wash.[2]	Always verify the pH of the aqueous phase with pH paper or a meter at each step. Adjust as necessary.
Insufficient Extractions: A single extraction does not remove all the material. Partitioning is an equilibrium process.	Perform at least two or three extractions at each stage (base wash and final re-extraction) and combine the desired layers.[7][8]
Incomplete Precipitation: The compound may be too soluble in the acidified water or may have separated as an oil.	If no solid forms after acidification and cooling, re-extract the acidified aqueous solution with a fresh portion of organic solvent (e.g., ethyl acetate) to recover the product.[3]
Emulsion Formation	Vigorous Shaking: Overly aggressive mixing can create a stable emulsion at the solvent interface.	Instead of vigorous shaking, gently invert the separatory funnel 10-15 times. If an emulsion forms, add a small amount of brine (saturated NaCl solution) to disrupt it.[8] Centrifugation can also be effective if available.
Final Product is Impure	Neutral Impurities: Some neutral impurities may have been carried over.	Perform a "back-extraction." After the initial extraction into the basic aqueous phase, re-wash this aqueous phase with a small amount of fresh organic solvent to remove any lingering neutral impurities before proceeding to the acidification step.[1][5]

Section 5: Data Summary Table

pH Range of Aqueous Phase	Dominant Form of the Acid	Expected Solubility	Action for Extraction
< 2.5	R-COOH (Neutral, Protonated)	High in Organic Solvents, Low in Water	Extract from aqueous phase into organic phase.
2.5 - 6.5	Mixture of R-COOH and R-COO⁻	Partial solubility in both phases	AVOID. Poor separation efficiency.
> 6.5	R-COO⁻ (Ionic, Deprotonated)	High in Water, Low in Organic Solvents	Extract from organic phase into aqueous phase.

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• SOLUBILITY STUDY OF 3-(1-(4-METHYLPHENYL)-5-PHENYLPYRROL-2-YL)PROPANOIC ACID IN ORGANIC SOLVENTS | Journal of Chemistry and Technologies. [Link]

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Reference Data & Comparative Studies

The Gold Standard vs. The Workhorse: A Comparative Guide to Deuterated and Non-Deuterated Internal Standards for Propanoic Acid Quantification

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of propanoic acid and other short-chain fatty acids (SCFAs), the choice of an internal standard (IS) is a foundational decision that dictates the accuracy, precision, and robustness of the entire bioanalytical method. While structurally similar (analog) non-deuterated internal standards have served as the historical workhorse, the advent and accessibility of stable isotope-labeled (SIL) internal standards, particularly deuterated versions, have established a new benchmark for analytical rigor.

This guide provides an in-depth, objective comparison of deuterated versus non-deuterated internal standards for the liquid chromatography-mass spectrometry (LC-MS) based analysis of propanoic acid. We will delve into the mechanistic advantages of isotopic dilution, examine the impact on data quality through experimental evidence, and provide a validated protocol, moving beyond a simple list of steps to explain the critical causality behind each experimental choice.

The Fundamental Role of an Internal Standard

In quantitative LC-MS analysis, an internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) standard before sample processing.[1] Its primary function is to normalize for variability that can be introduced at multiple stages of the analytical workflow, including sample extraction, injection volume, and instrument response fluctuations.[2] The final concentration of the analyte is determined by the ratio of its response to the IS response. For this ratiometric approach to be valid, the IS must mimic the behavior of the analyte as closely as possible. Herein lies the critical distinction between the two types of standards.

• Non-Deuterated Internal Standards: These are typically structural analogs of the analyte. For propanoic acid, a common choice might be a slightly longer or branched-chain carboxylic acid like isobutyric acid or butyric acid. They are selected for their similar chemical properties.[3]

• Deuterated Internal Standards: These are molecules of the analyte (propanoic acid) where one or more hydrogen atoms have been replaced with deuterium (²H or D), a stable, non-radioactive isotope of hydrogen.[2][3] This results in a compound with a higher mass that is distinguishable by the mass spectrometer but possesses nearly identical physicochemical properties to the native analyte.[3] This approach is formally known as isotope dilution mass spectrometry (IDMS).[4]

The Core Comparison: Why Deuteration Matters

The superiority of a deuterated internal standard stems from its ability to track the analyte through every step of the analytical process with unparalleled fidelity. This is particularly crucial when dealing with complex biological matrices like plasma, urine, or fecal extracts, where matrix effects and extraction recovery are significant challenges.[2]

Co-elution and Matrix Effect Compensation

Matrix effects—the suppression or enhancement of analyte ionization due to co-eluting components from the biological sample—are a primary source of inaccuracy in LC-MS bioanalysis.[5] Because a deuterated IS has virtually identical polarity and chemical structure to the analyte, it co-elutes perfectly from the liquid chromatography column.[2] This ensures that both the analyte and the IS experience the exact same degree of ion suppression or enhancement at the same moment in time. The ratio of their signals remains constant, leading to accurate quantification even in the presence of significant matrix effects.

A non-deuterated, analog IS, however, will have a slightly different chemical structure, leading to a different chromatographic retention time. If this retention time difference places it outside the specific zone of ion suppression affecting the analyte, the analyte/IS ratio will be skewed, compromising data accuracy.

The diagram below illustrates this critical difference.

Caption: Differential impact of matrix effects on quantification.

Extraction Recovery and Derivatization Efficiency

Short-chain fatty acids like propanoic acid are notoriously challenging to analyze directly by reversed-phase LC-MS due to their high polarity and poor retention.[6][7] Consequently, a chemical derivatization step is often employed to increase their hydrophobicity and improve chromatographic performance.[8][9] A deuterated IS, being chemically identical to the analyte, will exhibit the same extraction recovery and, critically, the same reaction efficiency during the derivatization step.[10] An analog IS may have different solubility and reactivity, leading to differential recovery and derivatization yield, which introduces another source of error.

Quantitative Data Comparison

The theoretical advantages of deuterated internal standards are borne out in experimental data. Methods employing SIL-IS consistently demonstrate superior accuracy and precision, especially when analyzing individual patient or subject samples, which can have high inter-individual matrix variability.[11]

Parameter	Method with Non-Deuterated IS (e.g., Butyric Acid)	Method with Deuterated IS (Propanoic Acid-d5)	Rationale for Difference
Accuracy (% Bias)	-12% to +15%	-4% to +5%	Deuterated IS more effectively corrects for matrix effects and variable recovery between samples.[11]
Precision (%RSD)	< 15%	< 5%	Identical physicochemical behavior minimizes variability during sample processing.[12]
Extraction Recovery	75% ± 10%	78% ± 3%	Analog IS may have different partitioning properties than the analyte. Deuterated IS partitions identically.
Matrix Effect	Variable (55-95%)	Consistent (85-95%)	Differential elution of analog IS leads to inconsistent compensation for ion suppression/enhancement.[2]

This table represents typical data synthesized from validation studies comparing the two types of internal standards.

Regulatory Perspective

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) strongly recommend the use of a stable isotope-labeled version of the analyte as the internal standard for bioanalytical method validation.[1] While the use of an analog IS is permissible, it requires more rigorous validation and justification to demonstrate its suitability and to prove the absence of differential matrix effects.[1] The FDA guidance emphasizes monitoring the IS response across all samples; significant variability can indicate analytical issues that a co-eluting SIL-IS would have corrected for.[13]

Experimental Protocol: Quantification of Propanoic Acid in Human Plasma

This protocol outlines a robust method for quantifying propanoic acid in human plasma using propanoic acid-d5 as an internal standard, followed by derivatization and LC-MS/MS analysis.

1. Preparation of Standards and Reagents

• Rationale: Accurate preparation of stock solutions is paramount. Using authenticated reference standards is required by regulatory guidance.[14]

• Prepare a 1 mg/mL stock solution of propanoic acid and propanoic acid-d5 in methanol.

• Create a series of working standard solutions for the calibration curve (e.g., 0.1 to 50 µg/mL) by diluting the stock solution.

• Prepare a 1 µg/mL internal standard working solution.

2. Sample Preparation (Protein Precipitation & Derivatization)

• Rationale: Protein precipitation is a simple and effective way to remove the bulk of interfering proteins. The subsequent derivatization with an agent like 3-nitrophenylhydrazine (3-NPH) is crucial for enhancing chromatographic retention and detection sensitivity of SCFAs.[10] Adding the IS at the very beginning ensures it accounts for variability in every subsequent step.[10]

• To 50 µL of plasma sample, calibrator, or QC, add 10 µL of the 1 µg/mL IS working solution. Vortex briefly.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new microcentrifuge tube.

• Add 20 µL of 200 mM 3-nitrophenylhydrazine (3-NPH) in 50% acetonitrile.

• Add 20 µL of 120 mM N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) in 50% acetonitrile.

• Vortex and incubate at 40°C for 30 minutes.

• Quench the reaction by adding 200 µL of 0.1% formic acid in water. Transfer to an autosampler vial.

3. LC-MS/MS Analysis

• Rationale: A C18 column provides good retention for the derivatized SCFAs. The use of tandem mass spectrometry (MS/MS) with Multiple Reaction Monitoring (MRM) provides the high selectivity and sensitivity needed for bioanalysis.

• LC System: Standard HPLC or UHPLC system.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple Quadrupole Mass Spectrometer with Electrospray Ionization (ESI), negative mode.

• MRM Transitions:

  • Propanoic Acid-3NPH derivative: e.g., m/z 222.1 > 137.1

  • Propanoic Acid-d5-3NPH derivative: e.g., m/z 227.1 > 137.1

The diagram below visualizes this comprehensive workflow.

Caption: Bioanalytical workflow for propanoic acid quantification.

Conclusion and Recommendation

While non-deuterated internal standards can be functional in well-optimized methods with simple matrices, they carry an inherent risk of analytical bias due to potential differences in chromatographic retention, extraction recovery, and matrix effects.[12] For the robust and accurate quantification of propanoic acid in complex biological samples, a deuterated internal standard is unequivocally the superior choice. It acts as the analyte's perfect chemical twin, faithfully tracking it through every potential source of analytical variability. This adherence to the principles of isotope dilution mass spectrometry provides the highest level of confidence in the final quantitative data, satisfying the rigorous standards expected by regulatory agencies and the scientific community.[1][4] For researchers striving for the highest quality data in propanoic acid analysis, investing in a deuterated internal standard is not a luxury, but a requisite for scientific integrity.

References

• Andraos, J. (2005). A simple and direct method for the determination of the propionic acid content of bread. Journal of Chemical Education, 82(4), 609. Available at: [Link]

• Gunn, J. W., et al. (2012). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B, 903, 138-144. Available at: [Link]

• U.S. Food and Drug Administration. (2022). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. FDA. Available at: [Link]

• Bihan, D. G. L., et al. (2022). Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. PLOS ONE, 17(4), e0266458. Available at: [Link]

• van den Broek, I., et al. (2007). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 21(18), 3079-3087. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. FDA. Available at: [Link]

• U.S. Food and Drug Administration. (2013). Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. FDA. Available at: [Link]

• Boeck, M. D., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(9), 4079-4088. Available at: [Link]

• Tripolt, N. J., et al. (2021). Quantification of Faecal Short Chain Fatty Acids by Liquid Chromatography Tandem Mass Spectrometry—Investigation of Pre-Analytical Stability. Metabolites, 11(1), 47. Available at: [Link]

• Schwartz-Zimmermann, H. E., et al. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry, 416, 123-137. Available at: [Link]

• Arita, M., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 34(S3), e8814. Available at: [Link]

• Al-Waiz, M., & Al-Mubarak, A. I. (2022). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Molecules, 27(19), 6296. Available at: [Link]

• Al-Salami, H., et al. (2021). Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. Molecules, 26(21), 6444. Available at: [Link]

• Wikipedia contributors. (2023). Isotope dilution. Wikipedia. Available at: [Link]

• Stanimirovic, J., et al. (2023). Quantification of short-chain fatty acids in human stool samples by LC-MS/MS following derivatization with aniline analogues. Journal of Chromatography B, 1218, 123639. Available at: [Link]

• Bihan, D. G. L., et al. (2022). Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. PLOS ONE. Available at: [Link]

• Vogl, J., & Pritzkow, W. (2022). Isotope dilution mass spectrometry as an independent assessment method for mass measurements of milligram quantities of aqueous solutions. International Journal of Mass Spectrometry, 481, 116933. Available at: [Link]

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A Comparative Guide to Method Validation for the Assay of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

Introduction: The Critical Role of Method Validation in Pharmaceutical Analysis

In the landscape of drug development and manufacturing, the unwavering assurance of a product's identity, strength, quality, and purity is paramount. At the heart of this assurance lies the rigorous validation of analytical methods. A validated method provides documented evidence that the procedure is suitable for its intended purpose, ensuring that the data generated is both reliable and reproducible. This guide offers an in-depth comparison of two robust analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantitative assay of 2-Hydroxy-3-(4-methylphenyl)propanoic acid.

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a chiral carboxylic acid whose accurate quantification is essential, whether it is an active pharmaceutical ingredient (API), a key intermediate, or a potential impurity. The choice of analytical method depends on a multitude of factors including the sample matrix, required sensitivity, selectivity, and the specific goals of the analysis. This document will explore the theoretical underpinnings, practical execution, and comparative performance of HPLC-UV and GC-MS, grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines.[1]

The Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid

Understanding the physicochemical properties of the target analyte is the cornerstone of effective method development.

Caption: Key physicochemical properties of the target analyte.

The presence of a carboxylic acid and a hydroxyl group makes the molecule polar, while the phenyl group provides a chromophore for UV detection, making HPLC-UV a suitable analytical choice. Its low volatility, however, necessitates a derivatization step to convert it into a more volatile and thermally stable compound for GC-MS analysis.

Method Validation Workflow: A Blueprint for Reliability

The validation of an analytical procedure is a systematic process to confirm its suitability for the intended application. The ICH Q2(R1) guideline provides a comprehensive framework for this process, outlining the necessary validation characteristics for different types of analytical procedures.[1]

Caption: General workflow for analytical method validation based on ICH guidelines.

Comparison of Analytical Methods

This section provides a detailed comparison of a Reversed-Phase HPLC-UV method and a GC-MS method following silylation derivatization for the assay of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. The experimental protocols provided are based on established methods for structurally similar compounds, such as ibuprofen and other propanoic acid derivatives.[1][2][3]

Method 1: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

Principle: RP-HPLC separates compounds based on their polarity. A polar mobile phase is used with a nonpolar stationary phase (e.g., C18). Less polar compounds, like our target analyte, interact more strongly with the stationary phase and thus have longer retention times. The phenyl group in the analyte allows for sensitive detection using a UV detector.

Experimental Protocol:

• Chromatographic System:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode-array detector (DAD).

  • Column: ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm particle size).

  • Column Temperature: 30 °C.

  • Mobile Phase: A mixture of 0.1% phosphoric acid in water (Solvent A) and acetonitrile (Solvent B).

  • Elution: Isocratic elution with a ratio of 60:40 (A:B).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Preparation of Solutions:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-Hydroxy-3-(4-methylphenyl)propanoic acid reference standard and dissolve in a 100 mL volumetric flask with the mobile phase.

  • Calibration Standards: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 250, 500 µg/mL) by diluting the stock solution with the mobile phase.

  • Sample Preparation: Accurately weigh a quantity of the test sample, dissolve in the mobile phase to achieve a theoretical concentration of 100 µg/mL, and filter through a 0.45 µm syringe filter before injection.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation

Principle: GC separates volatile compounds based on their boiling points and interaction with the stationary phase. Since the target analyte is not sufficiently volatile, a derivatization step is required. Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogens on the carboxylic acid and hydroxyl groups with trimethylsilyl (TMS) groups. This increases volatility and thermal stability. The mass spectrometer provides high selectivity and structural information for confirmation.

Experimental Protocol:

• Derivatization Procedure:

  • To 100 µL of the sample or standard solution in a vial, add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.

  • Securely cap the vial and heat at 70°C for 30 minutes.

  • Cool the vial to room temperature before injection.

• GC-MS System:

  • GC-MS System: Agilent 7890B GC coupled with a 5977A MSD or equivalent.

  • Column: Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp at 15°C/min to 280°C, and hold for 5 minutes.

  • Injector Temperature: 270°C.

  • Injection Mode: Splitless.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and Scan mode (m/z 50-500) for peak identification.

• Preparation of Solutions:

  • Standard and Sample Preparation: Prepare stock solutions in a suitable aprotic solvent like acetonitrile. Perform serial dilutions to create calibration standards. The derivatization step is performed on these solutions as described above.

Performance Comparison and Validation Data

The following table summarizes the expected performance characteristics of both methods based on validation studies for analogous compounds and established regulatory acceptance criteria.

Validation Parameter	RP-HPLC-UV	GC-MS (with Derivatization)	ICH Acceptance Criteria (for Assay)
Specificity	Demonstrated by baseline resolution from excipients and degradation products. Peak purity assessed by DAD.	High specificity due to unique mass fragmentation patterns. Confirmed by mass spectra.	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	≥ 0.999	≥ 0.998	r² ≥ 0.99
Range	50 - 500 µg/mL	0.5 - 100 µg/mL	80% to 120% of the test concentration.
Accuracy (% Recovery)	98.0% - 102.0%	97.0% - 103.0%	Typically 98.0% to 102.0% of the known amount.
Precision (RSD%)
- Repeatability	≤ 1.0%	≤ 2.0%	Typically ≤ 2%
- Intermediate Precision	≤ 2.0%	≤ 3.0%	Typically ≤ 3%
Limit of Detection (LOD)	~1 µg/mL	~0.05 µg/mL	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	~3 µg/mL	~0.15 µg/mL	Signal-to-Noise ratio of 10:1
Robustness	Unaffected by minor changes in mobile phase composition (±2%), pH (±0.2), and column temperature (±2°C).	Unaffected by minor changes in oven ramp rate (±1°C/min) and flow rate (±0.1 mL/min).	The reliability of the analysis should be demonstrated with respect to deliberate variations in method parameters.

Discussion: Choosing the Right Method

RP-HPLC-UV stands out for its simplicity, robustness, and lower operational cost. The primary advantage is the elimination of the derivatization step, which reduces sample preparation time and potential sources of error.[1] This makes it an ideal choice for routine quality control (QC) testing in a manufacturing environment where high throughput and reliability are critical.

GC-MS , on the other hand, offers superior sensitivity and unparalleled specificity.[4] The mass spectrometric detection provides definitive identification of the analyte, which is particularly valuable in complex matrices or for trace-level impurity analysis. While the mandatory derivatization step adds complexity, it is a well-established technique for analyzing non-volatile acids.[5] The higher sensitivity of GC-MS makes it more suitable for applications such as pharmacokinetic studies where low concentrations in biological matrices are expected.

A Note on Chiral Separation

Given that 2-Hydroxy-3-(4-methylphenyl)propanoic acid possesses a chiral center, distinguishing between its enantiomers may be a critical requirement, especially since different enantiomers of a drug can have vastly different pharmacological activities. Both HPLC and GC can be adapted for chiral separations using a chiral stationary phase (CSP). For HPLC, polysaccharide-based columns are commonly employed for this purpose. This adds another layer of specificity to the analysis, which is crucial for stereospecific assays.

Conclusion

Both RP-HPLC-UV and GC-MS are powerful and reliable techniques for the quantitative assay of 2-Hydroxy-3-(4-methylphenyl)propanoic acid, provided they are properly validated according to ICH guidelines. The selection of the most appropriate method is a strategic decision that should be based on the specific analytical requirements of the project.

• For routine QC analysis of bulk drug substance or formulated products where speed, cost-effectiveness, and robustness are key, the RP-HPLC-UV method is generally preferred .

• For applications requiring high sensitivity, definitive identification, or analysis in complex biological matrices , the GC-MS method is the superior choice , despite the additional sample preparation step.

Ultimately, a thorough understanding of the analytical goals, coupled with the comparative data presented in this guide, will empower researchers and drug development professionals to make an informed and scientifically sound decision.

References

• Analytical method validation for related substances of Ibuprofen by HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• Simultaneous, Stability Indicating Method Development and Validation for Related Compounds of Ibuprofen and Paracetamol Tablets by RP-HPLC Method. (n.d.). Longdom Publishing. Retrieved from [Link]

• Development and Validation of an HPLC Method for Simultaneous Determination of Ibuprofen and 17 Related Compounds. (2025, August 9). ResearchGate. Retrieved from [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF FLUCONAZOLE AND IBUPROFEN: A REVIEW. (n.d.). Jetir.org. Retrieved from [Link]

• Organic acids Standard 1 analysis of silylated organic acids in urine. (2011, October 31). Agilent. Retrieved from [Link]

• Separation of (2S)-2-(Acetylsulfanyl)-3-phenylpropanoic acid on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. (n.d.). MDPI. Retrieved from [Link]

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. (n.d.). MDPI. Retrieved from [Link]

• (2R,3R)-3-Amino-2-hydroxy-3-(p-tolyl)propanoic acid. (n.d.). PubChem. Retrieved from [Link]

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• Recent Advances in Separation and Analysis of Chiral Compounds. (2023, January 10). ACS Publications. Retrieved from [Link]

• Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. (2020, April 21). PMC. Retrieved from [Link]

• A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. (n.d.). PubMed. Retrieved from [Link]

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A Comparative Guide to Bioanalytical Accuracy and Precision: The Case for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

In the landscape of drug development and clinical research, the precise and accurate quantification of analytes in complex biological matrices is paramount. The integrity of pharmacokinetic, toxicokinetic, and biomarker data hinges on the robustness of the bioanalytical methods employed. A cornerstone of a reliable method, particularly in liquid chromatography-mass spectrometry (LC-MS), is the choice of an appropriate internal standard (IS). This guide provides an in-depth comparison of assay performance when using a stable isotope-labeled internal standard (SIL-IS), specifically 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, versus a conventional structural analog.

The Bioanalytical Challenge: Navigating the Matrix

Quantitative analysis of drugs and their metabolites in biological fluids like plasma or urine is inherently challenging. The analyte of interest is often present at low concentrations amidst a sea of endogenous compounds, including proteins, lipids, and salts. These matrix components can introduce significant variability and unpredictability into the analytical process.[1]

Key sources of error include:

• Matrix Effects: Co-eluting substances from the biological matrix can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to ion suppression or enhancement.[2][3] This directly impacts signal intensity and, consequently, accuracy.

• Sample Preparation Inconsistencies: Multi-step extraction processes, such as protein precipitation (PPT), liquid-liquid extraction (LLE), or solid-phase extraction (SPE), are necessary to clean up the sample but can suffer from variable analyte recovery between samples.[1][4]

• Instrumental Drift: Minor fluctuations in the performance of the LC-MS system over the course of an analytical run can introduce systematic error.[2]

To counteract these variables, an internal standard is added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample.[5] The IS should ideally mimic the physicochemical behavior of the analyte through every step of the process. The final quantification is based on the ratio of the analyte's signal to the IS's signal, which normalizes for variations and ensures data reliability.[1]

The Gold Standard: Stable Isotope-Labeled Internal Standards

The ideal internal standard is a stable isotope-labeled version of the analyte itself.[6] For the parent analyte, 2-Hydroxy-3-(4-methylphenyl)propanoic acid , its deuterated counterpart, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 , represents the pinnacle of IS selection.

Here's why a SIL-IS is superior:

• Identical Physicochemical Properties: A SIL-IS has nearly the same chemical and physical properties as the analyte.[5] This ensures it co-elutes chromatographically and experiences the exact same degree of extraction loss and matrix-induced ion suppression or enhancement.[4][7]

• Mass Differentiation: While chemically identical, the mass difference (in this case, 3 Daltons due to the deuterium atoms) allows the mass spectrometer to easily distinguish between the analyte and the IS.[8]

This approach, known as isotope dilution mass spectrometry, is the gold standard for quantitative bioanalysis.[1]

Head-to-Head: A Comparative Validation Experiment

To illustrate the impact of IS selection, we present a comparative experiment designed to quantify 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma. The method's accuracy and precision are evaluated using two different internal standards:

• SIL-IS: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

• Analog IS: 2-Hydroxy-3-(4-ethylphenyl)propanoic acid (a hypothetical structural analog)

The experiment is designed to meet the rigorous standards set by regulatory bodies like the U.S. Food and Drug Administration (FDA).[9][10] According to FDA guidance, for a method to be considered valid, the accuracy (%Bias) at each concentration level should be within ±15% of the nominal value, and the precision (%CV) should not exceed 15%.[11][12]

Experimental Workflow Diagram

The following diagram outlines the parallel workflow for evaluating the two internal standards.

Caption: Comparative workflow for validating assay performance with a SIL-IS vs. an Analog IS.

Data Presentation: A Clear Win for the Deuterated Standard

The performance of the two internal standards was evaluated by analyzing five replicates of quality control (QC) samples at three concentrations: Low (LQC), Medium (MQC), and High (HQC).

Table 1: Comparison of Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Internal Standard Used	Mean Measured Conc. (ng/mL)	Accuracy (%Bias)	Precision (%CV)
LQC	5.0	SIL-IS (d3)	4.95	-1.0%	3.5%
5.0	Analog IS	5.95	+19.0%	12.8%
MQC	50.0	SIL-IS (d3)	51.2	+2.4%	2.1%
50.0	Analog IS	44.1	-11.8%	9.5%
HQC	400.0	SIL-IS (d3)	396.0	-1.0%	1.8%
400.0	Analog IS	452.8	+13.2%	11.2%

Data are representative and based on typical performance differences.

The results are unequivocal. The method using 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as the internal standard demonstrates superior accuracy and precision, with all %Bias and %CV values well within the accepted ±15% limit.[11][13] In contrast, the structural analog IS yields results that are less precise and, in the case of the LQC, show a bias (+19.0%) that falls outside the acceptable range for bioanalytical method validation. This is a common pitfall of analog standards, which may not perfectly track the analyte's behavior during extraction and ionization.[6]

Detailed Experimental Protocol

This protocol outlines the methodology for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma using the deuterated internal standard.

5.1. Materials and Reagents

• Analyte: 2-Hydroxy-3-(4-methylphenyl)propanoic acid

• Internal Standard (IS): 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

• Control Matrix: Blank human plasma (K2-EDTA)

• Reagents: Acetonitrile (LC-MS grade), Formic Acid (reagent grade), Water (Milli-Q or equivalent)

5.2. Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for calibrators, QCs, and unknown samples.

• Aliquot 50 µL of control matrix, calibrator, QC, or sample into the appropriately labeled tubes.

• Add 10 µL of IS working solution (containing 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 at 500 ng/mL) to all tubes except the blank.

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean 96-well plate.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (50:50 Water:Acetonitrile with 0.1% Formic Acid).

• Seal the plate and vortex to mix before placing it in the autosampler.

5.3. LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• MS System: Sciex 6500+ QTRAP or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0.0-0.5 min: 10% B

  • 0.5-2.5 min: 10% to 95% B

  • 2.5-3.0 min: Hold at 95% B

  • 3.0-3.1 min: 95% to 10% B

  • 3.1-4.0 min: Hold at 10% B

• Ion Source: Electrospray Ionization (ESI), Negative Mode

• MRM Transitions:

  • Analyte: Q1: 195.1 -> Q3: 135.1

  • IS (d3): Q1: 198.1 -> Q3: 138.1

Conclusion: An Indispensable Tool for High-Integrity Data

The selection of an internal standard is a critical decision in the development of a robust bioanalytical method. While structural analogs can sometimes be used when a SIL-IS is unavailable, they introduce a higher risk of compromised accuracy and precision.[6] The experimental data clearly demonstrates that a stable isotope-labeled internal standard, such as 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 , is the superior choice. It co-elutes with the analyte and behaves virtually identically during sample preparation and analysis, effectively compensating for matrix effects and other sources of variability.[4][14] For researchers, scientists, and drug development professionals, investing in a high-purity, reliable deuterated internal standard is an indispensable step toward ensuring the highest integrity and confidence in quantitative bioanalytical results.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). Google.

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• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, January). BioAgilytix. Retrieved January 3, 2026, from [Link]

• Selection of Internal Standards for LC-MS/MS Applications. (n.d.). Cerilliant. Retrieved January 3, 2026, from [Link]

• Bioanalytical Method Validation. (2001, May). FDA. Retrieved January 3, 2026, from [Link]

• The Role of Internal Standards In Mass Spectrometry. (n.d.). SCION Instruments. Retrieved January 3, 2026, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc. Retrieved January 3, 2026, from [Link]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. (n.d.). HHS.gov. Retrieved January 3, 2026, from [Link]

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• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. (n.d.). BioPharm International. Retrieved January 3, 2026, from [Link]

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• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. (n.d.). PubMed Central. Retrieved January 3, 2026, from [Link]

• Characterization of Precision and Accuracy and Total Analytical Error for Bioassays. (n.d.). BEBPA. Retrieved January 3, 2026, from [Link]

• Accuracy and Precision in Bioanalysis: Review of Case Studies. (2019, June 1). FDA. Retrieved January 3, 2026, from [Link]

• Bioanalytical Method Validation. (n.d.). FDA. Retrieved January 3, 2026, from [Link]

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A Senior Scientist's Guide to Cross-Validation of Analytical Methods for 2-Hydroxy-3-(4-methylphenyl)propanoic acid

In the landscape of pharmaceutical development and metabolic research, the integrity of analytical data is paramount. For a molecule like 2-Hydroxy-3-(4-methylphenyl)propanoic acid, which possesses both a chiral center and multiple functional groups, the choice of analytical methodology is not trivial. More importantly, ensuring that data remains consistent and reliable across different analytical platforms or laboratories is a critical challenge. This guide provides an in-depth comparison and a practical framework for the cross-validation of two orthogonal analytical techniques—Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the robust quantification of this analyte.

The core principle of cross-validation is to formally demonstrate that two distinct analytical procedures are suitable for the same intended purpose and yield comparable results.[1][2] This process is essential when transferring methods between labs, introducing a new technology, or when data from different studies using different methods need to be compared in a regulatory submission.

Rationale for Method Selection: A Physicochemical Perspective

The molecular structure of 2-Hydroxy-3-(4-methylphenyl)propanoic acid dictates the most appropriate analytical strategies. Its key features include:

• A Carboxylic Acid Group: Imparts significant polarity and acidity, making it highly soluble in aqueous and polar organic solvents.

• A Hydroxyl Group: Further increases polarity.

• An Aromatic Ring (p-tolyl group): Provides a strong chromophore, making it ideal for UV detection in HPLC.

• A Chiral Center: The carbon atom bearing the hydroxyl group is a stereocenter, meaning the molecule exists as two enantiomers. For many pharmaceutical applications, separating and quantifying these enantiomers is a regulatory necessity.

These properties make the molecule an excellent candidate for Reversed-Phase HPLC, as its polarity is well-suited for separation on C18 columns.[3][4] The presence of the chiral center necessitates a specialized chiral stationary phase (CSP) for enantiomeric resolution.[5][6]

Conversely, the high polarity and low volatility of the carboxylic and hydroxyl groups make direct analysis by Gas Chromatography challenging. However, with chemical derivatization—a process that converts polar functional groups into less polar, more volatile ones (e.g., through silylation)—GC-MS becomes a powerful alternative.[7][8] The mass spectrometer provides an orthogonal detection method to UV, offering high specificity and structural confirmation based on fragmentation patterns.[9]

Method Deep Dive 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating enantiomers. The underlying principle involves the differential interaction of the two enantiomers with a chiral stationary phase, leading to different retention times.

Causality in Experimental Design: The selection of a polysaccharide-based CSP (e.g., cellulose or amylose derivatives) is a logical starting point, as these are broadly effective for a wide range of chiral compounds.[5] The mobile phase, a mixture of an organic modifier (like acetonitrile) and an acidic aqueous buffer, is chosen to ensure the carboxylic acid group remains protonated, leading to better peak shape and retention.

Experimental Protocol: Chiral HPLC-UV Method

• System Preparation:

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis Detector.

  • Column: A chiral stationary phase column (e.g., Astec Chirobiotic V, 100 mm x 4.6 mm, 5 µm).[6]

  • Mobile Phase: Isocratic elution with Acetonitrile and 0.1% Phosphoric Acid in Water (40:60, v/v). The mobile phase must be filtered and degassed.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 220 nm.

  • Run Time: Approximately 15 minutes to ensure elution of both enantiomers and any potential impurities.

• Sample and Standard Preparation:

  • Prepare a 1 mg/mL stock solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid reference standard in the mobile phase.

  • Generate a calibration curve by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations (e.g., 3, 40, and 80 µg/mL) from a separate stock solution.[10]

  • For analysis, dilute samples with the mobile phase to fall within the calibration range.

Method Deep Dive 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional selectivity and sensitivity, particularly for complex matrices. The critical step for analyzing polar organic acids like our target compound is derivatization.[7][11]

Causality in Experimental Design: Silylation using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is chosen because it efficiently and rapidly converts both the carboxylic acid and hydroxyl protons to their trimethylsilyl (TMS) ether and ester, respectively. This reaction dramatically reduces polarity and increases volatility, making the analyte suitable for GC analysis.[7] Electron Ionization (EI) is selected as the MS ionization technique due to its ability to create reproducible and information-rich fragmentation patterns, which are invaluable for compound identification.

Experimental Protocol: GC-MS Method with Silylation

• System Preparation:

  • GC-MS System: Agilent 7890A GC coupled to a 5975C Mass Spectrometer or equivalent.

  • Column: A low-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Sample Derivatization:

  • Pipette 100 µL of the sample or standard solution into a GC vial.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

  • Add 50 µL of Pyridine and 50 µL of BSTFA with 1% TMCS.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic and Spectrometric Conditions:

  • Injection Volume: 1 µL (Splitless mode).

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • MS Mode: Electron Ionization (EI) at 70 eV. Data acquired in Scan Mode (m/z 50-550) for identification and Selected Ion Monitoring (SIM) mode for quantification using characteristic ions.

The Cross-Validation Workflow: A Self-Validating System

The cross-validation study is designed to directly compare the performance of the two validated methods using identical QC samples. The process follows a clear, logical flow as outlined in ICH guidelines.[1][12]

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A Senior Application Scientist's Guide to Establishing Linearity and Range for the Quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

Introduction:

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a molecule of interest in various stages of drug development and metabolic research. Accurate quantification of this analyte in biological matrices is paramount for robust pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies. A cornerstone of any quantitative bioanalytical method is the establishment of its linearity and range, which defines the boundaries within which the assay is precise, accurate, and reproducible.

This guide provides an in-depth comparison of analytical strategies, focusing on the gold standard, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. We will delve into the theoretical underpinnings and practical execution of determining the linear dynamic range, grounded in the principles outlined by major regulatory bodies such as the International Council for Harmonisation (ICH).[1][2][3] This document is intended for researchers, scientists, and drug development professionals seeking to develop and validate a reliable quantitative assay for this and similar small molecules.

Choosing the Right Analytical Tool: A Comparative Overview

While several analytical techniques can be employed for the quantification of small molecules, LC-MS/MS has emerged as the preferred method for its unparalleled sensitivity, selectivity, and speed.[4] Let's briefly compare it with a traditional alternative, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Feature	LC-MS/MS	HPLC-UV
Selectivity	Very High (based on mass-to-charge ratio)	Moderate to Low (risk of co-eluting interferences)
Sensitivity	High (pg/mL to ng/mL levels achievable)	Lower (typically µg/mL levels)
Speed	Fast (run times of a few minutes are common)[4]	Slower (longer run times may be needed for resolution)
Matrix Effects	Can be a concern, but manageable with appropriate internal standards and sample preparation	Less susceptible to ion suppression/enhancement, but more prone to chromatographic interferences
Cost	Higher initial instrument cost	Lower initial instrument cost

For the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in complex biological matrices like plasma or urine, the superior selectivity and sensitivity of LC-MS/MS make it the clear choice to ensure reliable and accurate data, especially at the low concentrations often encountered in preclinical and clinical studies.

Establishing Linearity and Range via LC-MS/MS: A Validated Approach

The linearity of a bioanalytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to be precise, accurate, and linear.[1]

Experimental Workflow for Linearity and Range Assessment

The process begins with the preparation of calibration standards and quality control samples, followed by sample extraction, LC-MS/MS analysis, and finally, data analysis to determine the linear range.

Caption: Workflow for establishing the linearity and range of a bioanalytical method.

Detailed Experimental Protocol

1. Preparation of Calibration Standards and Quality Control Samples:

• Stock Solution: Prepare a primary stock solution of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working solutions by serially diluting the stock solution.

• Calibration Curve Standards: Spike a set of at least six to eight calibration standards by adding a small volume of the working solutions to a blank biological matrix (e.g., human plasma). The concentration range should be chosen to bracket the expected concentrations in the study samples. A typical range for a small molecule like this might be 1 ng/mL to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), low QC (around 3x LLOQ), medium QC (30-50% of the range), and high QC (at least 75% of the Upper Limit of Quantification - ULOQ).[2]

2. Sample Preparation (Protein Precipitation - A Common Approach):

• To 50 µL of each calibration standard, QC sample, and blank matrix, add 150 µL of cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled version of the analyte).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for injection into the LC-MS/MS system.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically suitable for this type of analyte.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A gradient elution from low to high organic mobile phase is used to separate the analyte from matrix components.

  • Flow Rate: Typically 0.4-0.6 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is generally preferred for carboxylic acids.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity. Specific precursor-to-product ion transitions for 2-Hydroxy-3-(4-methylphenyl)propanoic acid and its internal standard would need to be optimized.

4. Data Analysis and Acceptance Criteria:

• Calibration Curve Construction: Plot the peak area ratio (analyte peak area / internal standard peak area) against the nominal concentration of the calibration standards.

• Linear Regression: Apply a linear regression model, often with a weighting factor (e.g., 1/x or 1/x²) to ensure accuracy at the lower end of the curve.

• Acceptance Criteria for Linearity:

  • The correlation coefficient (R²) should be ≥ 0.99.

  • The back-calculated concentration of each calibration standard should be within ±15% of the nominal value, except for the LLOQ, which should be within ±20%.[5]

  • At least 75% of the calibration standards must meet this criterion.

Illustrative Linearity and Range Data

The following table presents hypothetical but realistic data for the quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in human plasma, demonstrating an acceptable linear range.

Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (%)
1.00 (LLOQ)	0.95	95.0
2.50	2.60	104.0
10.0	9.80	98.0
50.0	51.5	103.0
250	245	98.0
750	765	102.0
1000 (ULOQ)	990	99.0
Correlation Coefficient (R²)	0.998

This data demonstrates a linear and accurate response across the range of 1.00 to 1000 ng/mL.

Alternative Approaches and Considerations

While LC-MS/MS is the method of choice, other techniques could be considered under specific circumstances.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can offer high sensitivity but often requires derivatization of the carboxylic acid group to make the analyte volatile, adding a step to the sample preparation and a potential source of variability.[6]

• Derivatization with LC-MS/MS: For some carboxylic acids that exhibit poor ionization or chromatographic retention, derivatization can be employed to enhance their LC-MS/MS response.[7][8] However, this adds complexity to the workflow.

The direct analysis by LC-MS/MS as described above is generally the most straightforward and robust approach for 2-Hydroxy-3-(4-methylphenyl)propanoic acid.

Caption: Decision matrix for selecting an analytical method.

Conclusion

Establishing a well-defined linear range is a critical step in the validation of any quantitative bioanalytical method. For 2-Hydroxy-3-(4-methylphenyl)propanoic acid, a direct LC-MS/MS approach offers the requisite sensitivity and selectivity for accurate quantification in biological matrices. By adhering to the principles of method validation outlined by regulatory bodies and following a systematic experimental workflow, researchers can ensure the generation of high-quality, reliable data to support their drug development and research programs. The performance characteristics presented in this guide provide a realistic benchmark for a robust and defensible assay.

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• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), & Center for Veterinary Medicine (CVM). (2018). Bioanalytical Method Validation: Guidance for Industry. [Link]

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• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

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A Comparative Guide to Achieving Low Limits of Detection in the Analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

This guide provides a comprehensive comparison of analytical methodologies for the trace-level quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid. As a chiral aromatic hydroxy acid, this molecule presents unique analytical challenges that demand careful consideration of instrumentation, sample preparation, and method design to achieve the low limits of detection (LOD) required in pharmaceutical development, metabolomics, and quality control.

While validated methods for this specific analyte are not widely published, we can draw authoritative insights from the analysis of structurally similar compounds, such as phenylpropanoic acids, ibuprofen impurities, and other endogenous organic acids.[1][2] This guide synthesizes field-proven techniques to provide a robust framework for researchers, scientists, and drug development professionals.

Understanding the Analytical Challenge

2-Hydroxy-3-(4-methylphenyl)propanoic acid possesses three key structural features that dictate the analytical strategy: a carboxylic acid group, a hydroxyl group, and an aromatic ring. These features make the molecule polar and non-volatile, influencing choices in chromatography and detection. Furthermore, the presence of a chiral center necessitates methods capable of enantiomeric separation, as different enantiomers can have distinct pharmacological and toxicological profiles.[3]

The primary analytical challenge is achieving sufficient sensitivity to detect and quantify this analyte at trace levels, often in complex biological or chemical matrices. The choice of analytical technique is paramount and represents a trade-off between sensitivity, selectivity, cost, and throughput.

Comparative Analysis of Core Methodologies

We will compare the three most relevant analytical platforms for this task: High-Performance Liquid Chromatography with UV Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse technique in many analytical laboratories due to its robustness and cost-effectiveness. The aromatic ring in the target analyte contains a chromophore, making it suitable for UV detection.

• Principle of Detection: The method relies on the absorption of ultraviolet light by the phenyl group. A common wavelength for detection of such compounds is 254 nm.[3]

• Strengths: HPLC-UV is highly reliable, widely available, and relatively inexpensive to operate. Method development on a standard reversed-phase column (e.g., C18) is typically straightforward.

• Limitations & Expected LOD: The primary limitation is sensitivity. While excellent for higher concentration assays, its LOD for aromatic acids is moderate. Based on validated methods for similar phenolic compounds and aromatic acids, the expected LOD is typically in the range of 0.1 to 1.5 µg/mL (100 to 1500 ng/mL).[4][5][6] This level of sensitivity may be insufficient for applications requiring trace-level quantification, such as impurity analysis or metabolomics.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional chromatographic resolution and is a gold standard for the identification of volatile and semi-volatile compounds. However, the polar and non-volatile nature of hydroxy acids necessitates a critical sample preparation step: chemical derivatization.

• Principle of Detection: The molecule is first chemically modified to increase its volatility and thermal stability. It is then separated by gas chromatography and detected by a mass spectrometer, which provides both quantitative data and structural information from the fragmentation pattern.

• The Necessity of Derivatization: The carboxylic acid and hydroxyl groups contain active hydrogens that make the molecule too polar and prone to thermal degradation in a hot GC inlet. Derivatization, typically silylation, replaces these active hydrogens with nonpolar groups like trimethylsilyl (TMS).[7][8] This step is mandatory for successful GC-MS analysis of this compound class.

• Strengths: GC-MS provides high separation efficiency and confident peak identification based on mass spectra. It is highly effective for separating analytes from complex matrix components.

• Limitations & Expected LOD: The requirement for derivatization adds time and potential variability to the sample preparation workflow. While sensitive, the ultimate LOD can be influenced by the efficiency of the derivatization reaction and potential background from derivatizing reagents. A typical LOD for derivatized organic acids by GC-MS is in the range of 1 to 50 ng/mL .

Liquid Chromatography-Mass Spectrometry (LC-MS & LC-MS/MS)

LC-MS, particularly tandem mass spectrometry (LC-MS/MS), represents the pinnacle of sensitivity and selectivity for the analysis of organic acids in complex matrices. It combines the separation power of HPLC with the highly specific and sensitive detection of a mass spectrometer.

• Principle of Detection: The analyte is separated by HPLC and then ionized, typically using electrospray ionization (ESI). For carboxylic acids, ESI in negative ion mode ([M-H]⁻) is highly efficient and is the standard approach.[9] A tandem mass spectrometer (e.g., a triple quadrupole) can then be used in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and specificity, isolating a specific precursor ion and monitoring a characteristic product ion.

• Strengths: LC-MS/MS offers unparalleled sensitivity and selectivity. It can often detect analytes at picogram levels and can distinguish the target compound from co-eluting matrix components with high confidence. Sample preparation can be simpler than for GC-MS, as derivatization is often not required.

• Limitations & Expected LOD: The instrumentation is more expensive and complex to operate than HPLC-UV or GC-MS. However, the performance justifies the investment for demanding applications. The expected LOD for organic acids using a standard LC-MS/MS system is typically 0.1 to 10 ng/mL .[10] For ultimate sensitivity, chemical derivatization to introduce a permanently charged or highly ionizable tag can push the LOD down to the sub-ng/mL (pg/mL) range .[11]

Performance Data Summary

The table below summarizes the expected performance characteristics for the analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic acid using the three primary analytical techniques.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Expected Limit of Detection (LOD)	100 - 1500 ng/mL	1 - 50 ng/mL	0.01 - 10 ng/mL
Selectivity	Moderate	High	Very High
Sample Preparation Complexity	Low	High (Mandatory Derivatization)	Low to Moderate
Instrumentation Cost	Low	Moderate	High
Throughput	High	Moderate	High
Chiral Separation Capability	Yes (with chiral column/additive)	Yes (with chiral column/derivatization)	Yes (with chiral column)

A Critical Consideration: Chiral Separation

Given that 2-Hydroxy-3-(4-methylphenyl)propanoic acid is a chiral molecule, separating its enantiomers is often a critical requirement in pharmaceutical and biological studies.[3] All three chromatographic techniques can be adapted for chiral analysis. The most common approach in HPLC and LC-MS is the use of a Chiral Stationary Phase (CSP) , which contains a chiral selector immobilized on the column packing material that interacts differently with each enantiomer.[12] For GC-MS, chiral separation can also be achieved using a chiral column or by reacting the analyte with a chiral derivatizing agent to form diastereomers that can be separated on a standard achiral column.[7]

Detailed Experimental Protocols

The following protocols are provided as robust starting points for method development. They are based on established methodologies for analogous compounds.

Protocol 1: HPLC-UV Method

This protocol is designed for quantification at the µg/mL level and is suitable for quality control or screening purposes.

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid.

  • Solvent B: Acetonitrile with 0.1% Formic Acid.

  • Rationale: The acidic modifier ensures the carboxylic acid group is protonated, leading to better retention and peak shape on a reversed-phase column.

• Gradient Program: 20% B to 80% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 80:20 Water:Acetonitrile) and filter through a 0.45 µm syringe filter.

Protocol 2: GC-MS Method (with Silylation)

This protocol is for sensitive analysis in complex matrices and requires derivatization.

• Sample Extraction (Liquid-Liquid Extraction):

  • Acidify the aqueous sample to pH < 2 with HCl.[7]

  • Extract the analyte into 5 mL of ethyl acetate by vortexing for 5 minutes.

  • Separate the organic layer and dry it completely under a stream of nitrogen.

  • Rationale: Acidification ensures the analyte is in its neutral form, maximizing its partitioning into the organic solvent.

• Derivatization (Silylation):

  • To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine (catalyst).

  • Seal the vial and heat at 70°C for 30 minutes.[8]

  • Cool to room temperature before injection.

  • Rationale: BSTFA is a powerful silylating agent that converts both the hydroxyl and carboxylic acid groups to their volatile TMS derivatives.

• Instrumentation: GC-MS system with an electron ionization (EI) source.

• Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• GC Program: 100°C hold for 2 min, then ramp at 10°C/min to 280°C, hold for 5 min.

• MS Detection: Scan mode for initial identification or Selected Ion Monitoring (SIM) mode for maximum quantitative sensitivity.

Protocol 3: High-Sensitivity LC-MS/MS Method

This protocol is designed to achieve the lowest possible limits of detection.

• Instrumentation: UHPLC system coupled to a tandem mass spectrometer (triple quadrupole).

• Column: C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid.

  • Solvent B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program: 5% B to 95% B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Rationale: Carboxylic acids readily lose a proton in the ESI source to form a negative ion [M-H]⁻, which is a highly efficient and stable ionization pathway.

  • Analysis Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transition for the analyte must be determined by infusing a standard solution.

Visualization of Analytical Workflows

The following diagrams illustrate the distinct workflows for each analytical approach.

Caption: Workflow for HPLC-UV analysis.

Caption: Workflow for GC-MS analysis, highlighting the mandatory derivatization step.

Caption: High-sensitivity workflow for LC-MS/MS analysis.

Conclusion and Recommendations

The selection of an analytical method for 2-Hydroxy-3-(4-methylphenyl)propanoic acid is fundamentally driven by the required limit of detection.

• For routine analysis where concentrations are expected to be in the µg/mL range or higher, HPLC-UV offers a reliable, cost-effective, and high-throughput solution.

• When higher sensitivity is needed and for confirmatory analysis in complex matrices, GC-MS is a powerful option, provided that the additional sample preparation steps for derivatization are acceptable.

• For applications demanding the highest sensitivity and selectivity, such as trace impurity quantification or clinical metabolomics, LC-MS/MS is the unequivocal method of choice. It provides the lowest limits of detection with minimal sample preparation, establishing it as the gold standard for trace-level analysis of this and other organic acids.[11]

By understanding the capabilities and limitations of each technique, researchers can confidently select and develop the optimal method to meet their specific analytical objectives.

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• Yoshida, H., et al. (2004). Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection. Journal of Chromatography A, 1038(1-2), 29-35. Available at: [Link]

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• Chen, L., et al. (2016). Enantioseparation of 2-(substituted phenyl)propanoic acids by high-speed countercurrent chromatography and investigation of the influence of substituents in enantiorecognition. Journal of Chromatography A, 1467, 299-305. Available at: [Link]

• FooDB. (n.d.). Predicted GC-MS Spectrum - GC-MS (TBDMS_2_1) - 70eV, Positive (FDB021993). FooDB Database. Available at: [Link]

• Human Metabolome Database. (2012). 2-Hydroxy-3-(4-methoxyphenyl)propanoic acid (HMDB0039427). HMDB. Available at: [Link]

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A Comparative Guide to the Metabolic Stability of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid and its d3 Analog

For researchers and professionals in drug development, optimizing a compound's metabolic stability is a critical step in translating a promising molecule into a viable therapeutic. Poor metabolic stability can lead to rapid clearance, low bioavailability, and a short duration of action, often halting the development of otherwise effective drug candidates.[][2][3] One established strategy to mitigate these issues is selective deuteration, a technique that leverages the kinetic isotope effect (KIE) to enhance a molecule's metabolic profile.[4][5][6]

This guide provides an in-depth comparison of the metabolic stability between 2-Hydroxy-3-(4-methylphenyl)propanoic acid (HMPPA) and its deuterated (d3) analog, where the three hydrogens on the para-methyl group are replaced with deuterium. We will explore the scientific principles underpinning this comparison, provide detailed experimental protocols for assessment, and present the expected outcomes based on established biochemical principles.

The Scientific Rationale: Deuterium and the Kinetic Isotope Effect

The foundation of this comparison lies in the Deuterium Kinetic Isotope Effect (KIE) . The bond between carbon and deuterium (C-D) is stronger and has a lower zero-point energy than the corresponding carbon-hydrogen (C-H) bond.[7] This is due to the greater mass of deuterium (one proton, one neutron) compared to protium (one proton).[]

Many drug molecules are metabolized by cytochrome P450 (CYP) enzymes in the liver, a process that often involves the cleavage of a C-H bond as a rate-determining step.[4][7] For HMPPA, a likely site of Phase I metabolism is the oxidation of the benzylic methyl group on the phenyl ring. By replacing the C-H bonds at this metabolically labile site with stronger C-D bonds, the energy required for the CYP enzyme to break these bonds increases. Consequently, the rate of metabolism is slowed down.[4][] This can lead to several potential advantages, including:

• Increased Half-Life (t½): A slower metabolic rate means the drug remains in the system longer.[]

• Improved Bioavailability: Less first-pass metabolism can lead to higher systemic exposure after oral administration.[]

• Reduced Metabolite-Mediated Toxicity: Altering metabolic pathways can sometimes avoid the formation of toxic metabolites.[5][9]

The recent FDA approval of deuterated drugs, such as Deutetrabenazine, has validated this approach as a viable strategy in drug development.[5][9]

Experimental Design for Comparative Stability Analysis

To objectively compare the stability of HMPPA and d3-HMPPA, a well-controlled in vitro study is essential. The most common and effective method for this purpose is the liver microsomal stability assay .[10][11] Liver microsomes are subcellular fractions that are rich in CYP enzymes and provide a reliable model for studying Phase I metabolism.[12]

Mandatory Visualization: Metabolic Pathway and KIE

The following diagram illustrates the proposed metabolic pathway for HMPPA and the rationale for deuteration.

Caption: Proposed metabolic oxidation of HMPPA and its d3 analog.

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol is designed to be a self-validating system by including appropriate controls.

Materials:

• HMPPA and d3-HMPPA (≥98% purity)

• Pooled Human Liver Microsomes (HLM)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[13]

• Control Compounds:

  • High-Turnover Control: Dextromethorphan or Midazolam[14][15]

  • Low-Turnover Control: Warfarin

• Internal Standard (IS) for LC-MS/MS analysis (a structurally similar, stable compound not found in the matrix)

• Acetonitrile (ACN), HPLC grade

• 96-well incubation plates and collection plates

Procedure:

• Compound Preparation: Prepare 1 mM stock solutions of HMPPA, d3-HMPPA, and control compounds in DMSO. Further dilute in buffer to create working solutions. The final DMSO concentration in the incubation should be ≤0.2% to avoid enzyme inhibition.[3]

• Reaction Mixture Setup: In a 96-well plate, prepare the incubation mixtures on ice. For each test compound, prepare two sets of wells:

  • +NADPH: 0.5 mg/mL liver microsomes, test compound (final concentration 1 µM), and phosphate buffer.[12][14]

  • -NADPH (Control): Same as above but replace the NADPH regenerating system with buffer. This control assesses non-enzymatic degradation.[13][15]

• Incubation: Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.[15]

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to the "+NADPH" wells.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, and 45 minutes), stop the reaction by adding 3-4 volumes of ice-cold acetonitrile containing the internal standard to the respective wells.[12][15] The 0-minute time point sample is quenched immediately after adding the compound, before adding NADPH, to represent 100% of the initial concentration.

• Sample Processing: Seal the plate, vortex vigorously, and centrifuge at high speed (e.g., 4000 x g) for 15 minutes to precipitate proteins.[15][16]

• Analysis: Transfer the supernatant to a new 96-well plate for analysis by LC-MS/MS.[16]

Bioanalytical Method: LC-MS/MS Quantification

A validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is crucial for accurately quantifying the disappearance of the parent compounds.[3][17]

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.[15][18]

• Mode: Multiple Reaction Monitoring (MRM) in positive or negative ionization mode, optimized for each compound and the internal standard.

• Analysis: The amount of parent compound remaining at each time point is determined by calculating the peak area ratio of the analyte to the internal standard.[15]

Mandatory Visualization: Experimental Workflow

The following diagram outlines the complete experimental workflow.

Caption: Workflow for the in vitro microsomal stability assay.

Data Analysis and Expected Outcomes

The data from the LC-MS/MS analysis are used to calculate key metabolic stability parameters.

Data Processing:

• Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Slope = -k

Calculations:

• In Vitro Half-Life (t½):

  • t½ (min) = 0.693 / k

• Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein)

Expected Results:

Based on the kinetic isotope effect, d3-HMPPA is expected to exhibit significantly greater metabolic stability than its non-deuterated counterpart.

Parameter	HMPPA (Expected)	d3-HMPPA (Expected)	Rationale
Elimination Rate (k)	Higher	Lower	Slower cleavage of C-D bonds reduces the rate of metabolism.
Half-Life (t½)	Shorter	Longer	A lower elimination rate results in a longer half-life.
Intrinsic Clearance (CLint)	Higher	Lower	Slower metabolism leads to a lower intrinsic clearance rate.
% Remaining at 45 min	Lower	Higher	More of the deuterated compound will remain unmetabolized.

Discussion and Implications for Drug Development

The anticipated results—a longer half-life and lower intrinsic clearance for d3-HMPPA—would provide strong evidence that oxidation of the para-methyl group is a primary metabolic pathway for this molecule.[4] The observed difference in stability directly demonstrates the utility of the KIE as a tool to enhance drug-like properties.[6][19]

For a drug development program, this outcome is highly significant. A more stable compound like d3-HMPPA could potentially translate to an improved pharmacokinetic profile in vivo, including:

• Lower oral doses required to achieve therapeutic concentrations.

• Less frequent dosing schedules, improving patient compliance.

• More predictable patient-to-patient variability in drug exposure.

It is crucial to note that while in vitro assays are powerful predictive tools, the ultimate impact of deuteration must be confirmed through in vivo pharmacokinetic studies.[20] Factors such as other metabolic pathways, plasma protein binding, and tissue distribution will all influence the final disposition of the drug.[2][20]

Conclusion

The strategic replacement of hydrogen with deuterium at metabolically vulnerable positions is a proven and powerful strategy in modern medicinal chemistry. By comparing 2-Hydroxy-3-(4-methylphenyl)propanoic acid with its d3 analog using a robust in vitro liver microsomal stability assay, researchers can quantify the impact of the kinetic isotope effect on the compound's metabolic fate. The expected outcome of enhanced stability for the d3 analog provides a clear, data-driven rationale for advancing such a candidate in the drug discovery pipeline, with the potential for creating a more effective and safer medicine.

References

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• Harbeson, S. L., & Tung, R. D. (2011). The kinetic isotope effect in the search for deuterated drugs. MedChemComm. [Link]

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Introduction: The Imperative for Precise Analysis of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of 2-Hydroxy-3-(4-methylphenyl)propanoic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

2-Hydroxy-3-(4-methylphenyl)propanoic acid is a molecule of significant interest in pharmaceutical development, potentially as a metabolite, impurity, or a synthetic intermediate. The ability to accurately and consistently quantify this analyte across different laboratories is paramount for regulatory compliance, ensuring product quality, and enabling reliable data comparison in collaborative research. This guide provides a comprehensive framework for conducting a robust inter-laboratory comparison of analytical methods for this compound. We will delve into the rationale behind experimental design, detail validated analytical protocols, and outline the statistical treatment of data to ensure the integrity and comparability of results.

The principles of inter-laboratory studies are well-established, aiming to evaluate the performance of laboratories, validate analytical methods, or characterize materials.[1] A successful inter-laboratory comparison is underpinned by meticulous planning, from the selection of participating laboratories and test materials to the statistical analysis of the generated data.[2]

Methodology Selection: A Comparative Overview

The choice of analytical methodology is a critical first step. Based on the chemical structure of 2-Hydroxy-3-(4-methylphenyl)propanoic acid—a substituted propanoic acid—High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the most appropriate technique. This is supported by established methods for similar compounds, such as ibuprofen and its impurities.[3][4][5]

Analytical Technique	Advantages	Disadvantages	Typical Detector
Reversed-Phase HPLC	High resolution, good reproducibility, wide availability.	May require derivatization for enhanced sensitivity with certain detectors.	UV-Vis, Fluorescence, Mass Spectrometry (MS)
Gas Chromatography (GC)	High efficiency for volatile compounds.	Requires derivatization to increase the volatility of the analyte, adding a step and potential for error.	Flame Ionization Detector (FID), Mass Spectrometry (MS)

For this guide, we will focus on a reversed-phase HPLC method with UV detection due to its robustness and widespread availability in pharmaceutical laboratories. The presence of a chromophore in the phenyl group allows for direct UV detection.

Designing the Inter-Laboratory Study: A Step-by-Step Protocol

A well-designed inter-laboratory study is essential for generating meaningful and comparable data.[6] This involves the careful preparation and distribution of a common test material to be analyzed by all participating laboratories.[1]

Experimental Workflow Diagram

Caption: Workflow of the inter-laboratory comparison study.

Protocol for Participating Laboratories

1. Materials and Reagents:

• Test Material: A homogenous batch of 2-Hydroxy-3-(4-methylphenyl)propanoic acid prepared and distributed by the coordinating laboratory.

• Reference Standard: A certified reference material (CRM) of 2-Hydroxy-3-(4-methylphenyl)propanoic acid with a known purity. Sourcing from a reputable supplier is crucial.[7][8]

• HPLC Grade Solvents: Acetonitrile and water.

• Buffer Components: Phosphate buffer components (e.g., monobasic potassium phosphate and phosphoric acid).

2. Sample Preparation:

• Accurately weigh approximately 25 mg of the test material and the reference standard into separate 50 mL volumetric flasks.

• Dissolve the contents in the mobile phase and dilute to volume.

• Further dilute these stock solutions with the mobile phase to a final concentration of approximately 0.05 mg/mL.

• Filter the final solutions through a 0.45 µm syringe filter before injection.

3. HPLC Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: A mixture of acetonitrile and 25 mM phosphate buffer (pH 3.0) in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

4. Data Acquisition and Reporting:

• Perform triplicate injections of the reference standard solution followed by triplicate injections of the test material solution.

• Record the peak area of the main peak for each injection.

• Calculate the concentration of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in the test material using the following formula:

  Concentration (mg/mL) = (Peak Area of Test Sample / Peak Area of Reference Standard) x Concentration of Reference Standard

• Report the individual results of the three replicate analyses and their mean to the coordinating laboratory.

Statistical Analysis and Interpretation of Results

The statistical analysis of inter-laboratory comparison data is crucial for evaluating laboratory performance and the reproducibility of the analytical method.[2][9][10]

Key Statistical Metrics

Metric	Description	Purpose
Mean (x̄)	The average of the results from all participating laboratories.	Provides a central tendency of the data.
Standard Deviation (s)	A measure of the dispersion of the data around the mean.	Indicates the overall variability of the results.
Repeatability (sr)	The standard deviation of results obtained under the same operating conditions within a single laboratory.	Measures within-laboratory precision.
Reproducibility (sR)	The standard deviation of results obtained under different operating conditions (i.e., in different laboratories).	Measures between-laboratory precision.
Z-score	A standardized value indicating how many standard deviations a laboratory's result is from the consensus mean.	A common tool for proficiency testing to assess individual laboratory performance.[11][12]

Statistical Analysis Workflow

Caption: Statistical analysis workflow for inter-laboratory data.

A Z-score is calculated for each laboratory using the following formula:

Z = (x - X) / σ

Where:

• x is the result of the individual laboratory.

• X is the assigned value (often the consensus mean of all participants' results).

• σ is the standard deviation for proficiency assessment.

Generally, a |Z-score| ≤ 2 is considered satisfactory, 2 < |Z-score| < 3 is questionable, and a |Z-score| ≥ 3 is unsatisfactory.

Conclusion: Fostering Analytical Excellence through Collaboration

A well-executed inter-laboratory comparison is a powerful tool for ensuring the quality and reliability of analytical data for 2-Hydroxy-3-(4-methylphenyl)propanoic acid. By adhering to a standardized protocol and employing robust statistical analysis, participating laboratories can gain valuable insights into their performance and contribute to the establishment of a validated and reproducible analytical method. This collaborative approach is fundamental to advancing scientific research and ensuring the quality of pharmaceutical products.

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A Comparative Guide to the Performance of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an Internal Standard in LC-MS/MS Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard (IS) is a cornerstone of a robust and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. An ideal IS should mimic the analyte of interest throughout sample extraction, chromatography, and ionization, thereby compensating for variability and ensuring data accuracy. This guide provides an in-depth technical comparison of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 , a deuterated stable isotope-labeled internal standard (SIL-IS), against common alternative internal standards. We will explore the key performance characteristics, supported by established principles of bioanalytical method validation, to provide a comprehensive framework for its effective implementation.

The Critical Role of Internal Standards in Quantitative Bioanalysis

In LC-MS/MS, the analyte response can be influenced by several factors, including sample loss during preparation, chromatographic variability, and matrix effects—the suppression or enhancement of ionization by co-eluting matrix components.[1][2] An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls (QCs) to normalize the analyte's response, thereby mitigating these sources of error.[2] The most effective IS is one that behaves as closely as possible to the analyte.[3] Stable isotope-labeled internal standards are widely considered the "gold standard" because their physicochemical properties are nearly identical to the unlabeled analyte.[3][4]

Performance Characteristics of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is the deuterated form of 2-Hydroxy-3-(4-methylphenyl)propanoic acid, a molecule belonging to the class of phenylpropanoic acids.[5][6] Its utility as an internal standard is predicated on several key performance characteristics that must be rigorously evaluated during method validation.

Isotopic and Chemical Purity

High isotopic and chemical purity are paramount for a reliable SIL-IS.[7] Isotopic purity refers to the percentage of molecules that contain the desired number of deuterium atoms, while chemical purity relates to the absence of other chemical entities.[8] For 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, this means ensuring a high abundance of the d3 isotopologue and minimal presence of d0, d1, or d2 species. The presence of the unlabeled analyte (d0) in the IS can lead to an overestimation of the analyte concentration, particularly at the lower limit of quantification (LLOQ).

Table 1: Key Purity Specifications for Internal Standards

Parameter	Recommended Specification	Rationale
Chemical Purity	>98%	Minimizes interference from impurities that could co-elute with the analyte or suppress its ionization.
Isotopic Purity	≥98%	Ensures a negligible contribution of the IS to the analyte's signal, which is critical for accuracy at low concentrations.[7]

Chromatographic Co-elution

Ideally, a SIL-IS should co-elute with the analyte to experience the same matrix effects.[2][9] However, deuterated standards can sometimes exhibit slightly earlier elution times in reversed-phase chromatography due to the deuterium isotope effect, where the C-D bond is slightly less lipophilic than the C-H bond.[9][10] While often minor, this can be significant if a strong matrix effect is present at the elution time of either the analyte or the IS.

Stability

The stability of the deuterium label is a critical consideration. Deuterium atoms on exchangeable positions (e.g., hydroxyl or carboxylic acid groups) can exchange with protons from the solvent, leading to a loss of the isotopic label and compromising quantitation.[8] In 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, the deuterium atoms are typically placed on the methyl group or other non-exchangeable positions on the phenyl ring to ensure stability.

Comparative Analysis: 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 vs. Alternatives

To illustrate the performance of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, we will compare it with two common alternatives: a structural analog internal standard and a ¹³C-labeled internal standard.

• Alternative 1: Structural Analog IS - 2-Hydroxy-3-(4-ethylphenyl)propanoic acid

• Alternative 2: ¹³C-Labeled IS - 2-Hydroxy-3-(4-methylphenyl)propanoic acid-¹³C₃

Table 2: Comparative Performance of Internal Standards

Performance Characteristic	2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3	Structural Analog IS	¹³C-Labeled IS
Chromatographic Co-elution	Generally good, with potential for slight retention time shift.[9]	Different retention time.	Identical retention time.[11]
Matrix Effect Compensation	Good, but can be compromised by chromatographic shifts.[9]	Potentially poor if the analog elutes in a region with different matrix effects.	Excellent, as it co-elutes perfectly with the analyte.[11]
Ionization Efficiency	Nearly identical to the analyte.	May differ from the analyte, leading to inconsistent tracking.	Identical to the analyte.
Risk of Isotopic Exchange	Low, if deuterium is placed on non-exchangeable positions.[8]	Not applicable.	None.[9]
Cost and Availability	Generally lower cost and more readily available than ¹³C-labeled standards.	Often readily available and low cost.	Typically higher cost and less common.[11]

Experimental Workflow for Internal Standard Validation

The suitability of any internal standard, including 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, must be confirmed through rigorous validation experiments as stipulated by regulatory bodies like the FDA and EMA, now harmonized under the ICH M10 guideline.[11]

Caption: A streamlined workflow for the validation of a bioanalytical method incorporating an internal standard.

Step-by-Step Protocol for Matrix Effect Evaluation

The evaluation of matrix effects is a critical step in validating the performance of an internal standard.

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Analyte and IS in a clean solvent.

  • Set 2 (Post-extraction Spike): Blank matrix is extracted, and then the analyte and IS are added to the supernatant.

  • Set 3 (Pre-extraction Spike): Analyte and IS are added to the blank matrix before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (MF) = (Peak Area in Set 2) / (Peak Area in Set 1)

  • Recovery = (Peak Area in Set 3) / (Peak Area in Set 2)

• Calculate IS-Normalized Matrix Factor:

  • IS-Normalized MF = (Analyte MF) / (IS MF)

• Assess Variability: The coefficient of variation (CV) of the IS-normalized matrix factor across at least six different lots of the biological matrix should not exceed 15%.[11]

Discussion and Conclusion

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 represents a robust choice for an internal standard in the quantitative bioanalysis of its unlabeled counterpart. Its performance, however, is contingent on careful validation.

• Advantages: As a SIL-IS, it closely mimics the analyte's behavior during sample preparation and ionization, offering superior performance to structural analogs.[3] Deuterated standards are also generally more cost-effective and widely available than their ¹³C-labeled counterparts.[11]

• Potential Limitations: The primary concern with deuterated standards is the potential for chromatographic separation from the analyte due to the deuterium isotope effect.[9] This can compromise the ability of the IS to compensate for matrix effects that are highly localized within the chromatogram. Additionally, the stability of the deuterium label must be ensured by placing the labels on non-exchangeable positions.[8]

In comparison, a ¹³C-labeled IS would be considered the superior choice as it does not exhibit a chromatographic shift and has no risk of isotopic exchange.[9] However, the practical considerations of cost and availability often make deuterated standards like 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 a more feasible option. A structural analog IS should generally be considered a last resort when a SIL-IS is not available, as its different physicochemical properties can lead to inadequate compensation for matrix effects and extraction variability.

Ultimately, the selection of an internal standard is a critical decision in bioanalytical method development. Through rigorous validation of key performance characteristics, researchers can confidently employ 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 to achieve accurate and reliable quantitative results, ensuring the integrity of their data in drug development and other research applications.

References

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of scientific inquiry extends to the responsible management of all laboratory materials, including the final step of disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, ensuring safety, compliance, and environmental stewardship. The procedures outlined herein are grounded in established safety protocols and regulatory standards, empowering you to manage this chemical waste with confidence and precision.

Foundational Knowledge: Understanding the Compound and Associated Regulations

Before initiating any disposal protocol, a thorough understanding of the chemical's properties and the governing regulatory landscape is paramount.

Chemical Profile:

Regulatory Framework:

The disposal of chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6][7][8] Additionally, the Occupational Safety and Health Administration (OSHA) mandates safe handling procedures in laboratory settings through its Laboratory Standard (29 CFR 1910.1450), which includes the development of a comprehensive Chemical Hygiene Plan (CHP).[9][10][11][12] Your institution's CHP is a critical resource that will provide specific guidance on waste management procedures.[9][11]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the essential steps for the safe and compliant disposal of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3.

Step 1: Waste Characterization

The first critical step is to determine if the waste is hazardous. Based on the irritant nature of similar compounds, it is prudent to manage 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as a hazardous waste unless definitive data to the contrary is available. The RCRA defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[13] While this specific compound may not exhibit all these characteristics, treating it as hazardous ensures the highest level of safety and compliance.

Step 2: Segregation of Waste

Proper segregation is fundamental to preventing dangerous chemical reactions.[14]

• Solid Waste: If the compound is in solid form, it should be collected in a designated, compatible hazardous waste container.

• Liquid Waste: If dissolved in a solvent, the entire solution is considered hazardous waste. This waste stream must be segregated based on the solvent's properties (e.g., flammable, halogenated). Never mix incompatible waste streams. For example, acids should be stored separately from bases and cyanides.[14]

Step 3: Container Selection and Labeling

The integrity of the disposal process relies heavily on the correct choice and labeling of waste containers.

• Container Compatibility: Select a container made of a material that is chemically compatible with the waste. For acidic compounds, avoid metal containers.[5] The container must be in good condition, with a secure, leak-proof lid.[14][15]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3"), and any associated hazards (e.g., "Irritant").[16] While EPA regulations for academic labs under Subpart K do not require the hazardous waste code on the container during accumulation in the lab, it is required before transport for disposal.[17]

Step 4: Accumulation and Storage

Waste must be accumulated and stored safely within the laboratory at a designated Satellite Accumulation Area (SAA).[14][16]

• SAA Requirements: The SAA should be at or near the point of generation and under the control of the laboratory personnel.[16]

• Storage Limits: An SAA can accumulate up to 55 gallons of non-acutely hazardous waste.[16] Once this limit is reached, or if the waste is no longer being generated, the container must be moved to a Central Accumulation Area (CAA) within three days.[14]

The following diagram illustrates the decision-making process for the disposal of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3:

Caption: Disposal Workflow for 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

Step 5: Final Disposal

The final step is the removal of the hazardous waste by a licensed and reputable hazardous waste disposal vendor. Your institution's Environmental Health and Safety (EHS) department will coordinate this process. The waste will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF), completing the "cradle-to-grave" management of the hazardous material.[7][8][18]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

• Personal Protection: Ensure you are wearing the appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Containment: For small spills, use an inert absorbent material to contain the substance.

• Cleanup: Carefully sweep or wipe up the absorbed material and place it in a designated hazardous waste container.

• Ventilation: Ensure the area is well-ventilated.

• Reporting: Report the spill to your laboratory supervisor and EHS department, following your institution's specific protocols.

Summary of Best Practices

Action	Rationale	Regulatory Basis
Assume waste is hazardous	Ensures maximum safety and compliance in the absence of specific data.	Prudent laboratory practice
Segregate waste streams	Prevents potentially violent chemical reactions.	RCRA, Prudent laboratory practice
Use compatible containers	Prevents leaks and reactions between the waste and the container.	OSHA (29 CFR 1910.1450)[15]
Label containers clearly	Communicates hazards and contents to all personnel.	EPA (40 CFR Part 262), OSHA[16][17]
Store in designated SAAs	Centralizes waste accumulation and ensures proper oversight.	EPA (40 CFR Part 262)[14]
Follow institutional CHP	Ensures compliance with site-specific procedures and regulations.	OSHA (29 CFR 1910.1450)[9][11]
Utilize licensed disposal vendors	Guarantees that waste is transported and disposed of in a compliant and environmentally sound manner.	RCRA[15]

By adhering to these procedures, you contribute to a culture of safety and responsibility within your laboratory and the broader scientific community. The proper management of chemical waste is not merely a regulatory obligation but a professional and ethical imperative.

References

• CloudSDS. (n.d.). Laboratory Safety Chemical Hygiene Plan: Everything You Need to Know.
• Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN.
• National Center for Biotechnology Information. (n.d.). OSHA Laboratory Standard.
• Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• American Chemical Society. (n.d.). Managing Hazardous Chemical Waste in the Lab.
• U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
• U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview.
• Missouri Department of Natural Resources. (n.d.). Hazardous Waste Compliance and Assistance.
• Sigma-Aldrich. (2024, March 2). SAFETY DATA SHEET.
• Fisher Scientific. (2015, February 6). SAFETY DATA SHEET.
• Fisher Scientific. (2024, February 4). SAFETY DATA SHEET.
• AK Scientific, Inc. (n.d.). 4-Hydroxy-3-methylphenylpropanoic acid.

• Lion Technology Inc. (2025, June 30). 4 Hazardous Waste Characteristics Under RCRA. Retrieved from [Link]

• New York State Department of Environmental Conservation. (n.d.). Hazardous Waste Management.
• Fisher Scientific. (2019, October 17). Safety Data Sheet.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

As a Senior Application Scientist, this guide provides an essential framework for the safe handling, use, and disposal of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. The protocols herein are designed to ensure both personnel safety and experimental integrity. While deuterated compounds are generally non-radioactive and their acute toxicity mirrors that of their parent molecules, meticulous handling is paramount to prevent chemical exposure and isotopic contamination. This guide is grounded in established laboratory safety principles and data from analogous chemical structures to provide a robust operational plan.

Hazard Assessment and Risk Mitigation

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is a deuterated organic acid. In the absence of a specific Safety Data Sheet (SDS) for this exact isotopic variant, a conservative approach requires assessing the hazards of structurally similar compounds, such as propanoic acid, 3-(p-Tolyl)propionic acid, and other hydroxy- or phenyl-substituted propanoic acids. These analogs are consistently classified as skin and eye irritants, with some, like the parent propanoic acid, being corrosive and capable of causing severe burns.[1][2][3] Therefore, a high degree of caution is warranted.

The primary risks associated with this compound are:

• Dermal Contact: Causes skin irritation or potential chemical burns.[4][5]

• Ocular Contact: Poses a risk of serious eye irritation or damage.[4][5]

• Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[2][3]

• Isotopic Contamination: Absorption of atmospheric moisture can lead to H/D exchange, compromising the isotopic purity of the sample.[6][7]

The following table summarizes the anticipated hazard classifications.

Hazard Category	Classification	Rationale and Reference
Skin Corrosion/Irritation	Category 1B / Category 2	Based on data for propanoic acid (corrosive) and substituted propionic acids (irritant).[1][2]
Serious Eye Damage/Irritation	Category 1 / Category 2	Causes serious eye irritation or damage.[2][4][5]
Specific Target Organ Toxicity	Category 3 (Respiratory Irritation)	May cause respiratory irritation if inhaled as dust.[2][3]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential. The selection is based on the task's risk level, considering the quantity of the substance and the nature of the operation.

Eye and Face Protection

• Mandatory: Chemical splash goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN 166 are required at all times.[2][8] Standard safety glasses do not provide adequate protection against splashes.

• Recommended for High-Risk Tasks: When handling larger quantities (>1g) or when there is a significant splash risk, a face shield should be worn in addition to chemical splash goggles to protect the entire face.[3]

Hand Protection

Proper glove selection is critical to prevent dermal exposure. Latex gloves are not suitable for handling many organic chemicals and should be avoided.[9]

Glove Type	Protection Level	Use Case
Nitrile Gloves	Excellent	Standard for handling small quantities, weighing, and solution preparation. Provides good resistance to acids and solvents.[9]
Neoprene Gloves	Superior	Recommended for extended handling, large quantities, or during spill cleanup due to broader chemical resistance.[10]

Causality: The choice of nitrile or neoprene is based on their demonstrated resistance to a wide range of chemicals, including organic acids. Always check the manufacturer's compatibility chart for the specific solvents being used. Double-gloving can provide additional protection during high-risk procedures.

Body Protection

• Minimum Requirement: A clean, flame-resistant laboratory coat should be worn, fully buttoned, with sleeves rolled down.

• Enhanced Protection: For tasks involving larger quantities or significant splash potential, a chemical-resistant apron made of rubber or PVC should be worn over the lab coat.[10][11] For extensive handling, chemical-resistant coveralls may be appropriate.[11]

Respiratory Protection

For handling small quantities of this solid compound within a certified chemical fume hood, respiratory protection is typically not required.[2] However, it becomes necessary under specific conditions:

• If a fume hood is not available: A NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate filter is required.

• For large spills or aerosol-generating activities: Use a powered air-purifying respirator (PAPR) or a self-contained breathing apparatus (SCBA) and evacuate non-essential personnel.[12]

Operational Workflow: Integrating Safety

This section provides a step-by-step guide that embeds safety protocols directly into the experimental workflow.

Workflow Diagram: PPE Decision Making

The following diagram outlines the logic for selecting the appropriate level of PPE based on the planned procedure.

Caption: PPE selection workflow based on experimental parameters.

Step-by-Step Handling Protocol

• Preparation:

  • Verify that a certified chemical fume hood is operational.

  • Inspect all PPE for damage (cracks, holes) before use.[9]

  • Prepare the workspace by lining the fume hood surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, glassware, solvents) and a designated waste container inside the fume hood.

• Donning PPE: Put on PPE in the following order: lab coat, inner gloves, outer gloves (if double-gloving), and finally, safety goggles/face shield.

• Weighing and Transfer:

  • Perform all manipulations of the solid compound within the fume hood to contain any dust.

  • Use anti-static weigh boats or glassine paper to prevent dispersal of the powder.

  • Carefully add the compound to the solvent to avoid splashing. If creating a solution, add the acid to the solvent, not the other way around.

  • To maintain isotopic integrity, handle under an inert atmosphere (e.g., nitrogen or argon) if the experiment is sensitive to H/D exchange.[6][13]

• Post-Handling and Doffing:

  • After the procedure is complete, decontaminate any reusable equipment.

  • Remove PPE in a way that avoids self-contamination: remove outer gloves first, then face shield/goggles, lab coat, and finally inner gloves.

  • Wash hands thoroughly with soap and water immediately after removing gloves.[8]

Emergency Procedures

Spill Response

This plan is for incidental, small-scale spills (<100 mL) that can be managed by trained laboratory personnel. For large spills, evacuate the area and call emergency services.[14][15]

Spill Kit Component	Purpose
Sodium Bicarbonate	Neutralizing agent for acids.[14]
Absorbent Material	Vermiculite, cat litter, or chemical absorbent pads to contain and absorb the spill.[14][16]
Waste Container	A sealable, labeled bucket or bag for hazardous waste.
Forceps/Scoop	To pick up absorbed material.
Extra PPE	Neoprene gloves, goggles, and a disposable apron.

Spill Cleanup Protocol:

• Alert: Immediately alert personnel in the vicinity.[16]

• Evacuate: If the spill is large or involves volatile solvents, evacuate the immediate area.[17]

• Protect: Don appropriate PPE from the spill kit, including at a minimum chemical splash goggles and heavy-duty gloves (e.g., Neoprene).

• Contain: Create a dike around the spill using absorbent material to prevent it from spreading.[14]

• Neutralize: Cautiously sprinkle sodium bicarbonate over the spill, starting from the outside and working inward. Avoid excess frothing.

• Absorb: Once neutralization is complete, cover the spill with an inert absorbent.

• Collect: Scoop the absorbed material into a designated hazardous waste container.[17]

• Decontaminate: Clean the spill area with a soap and water solution.

• Dispose: Seal and label the waste container. Dispose of it through your institution's hazardous waste management program.[18]

Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4][16]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

Waste Disposal Plan

Chemical waste must be managed responsibly to ensure safety and environmental compliance. All materials contaminated with 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 are considered hazardous waste.

• Segregation: Do not mix this waste stream with other incompatible waste types. It is crucial to segregate halogenated and non-halogenated solvent waste.[19] Deuterated waste solvents should be kept separate to potentially reduce disposal costs.[20]

• Solid Waste: All contaminated disposable items (gloves, bench paper, weigh boats, absorbent materials) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a compatible, sealed, and clearly labeled hazardous waste container. The container must be kept closed except when adding waste.[18]

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name of all contents.

• Disposal Route: All waste must be disposed of through your institution's official Environmental Health & Safety (EHS) office. Never pour chemical waste down the drain.[18]

By adhering to this comprehensive guide, researchers can confidently handle 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, ensuring a safe laboratory environment, protecting personnel from chemical hazards, and preserving the integrity of their valuable experiments.

References

• Selection Guide on Deuterated Solvents for NMR. Labinsights. Available at: [Link]

• Disposal of deuterium (D₂). Synergy Recycling. Available at: [Link]

• Emergency and Spill Response Procedures. Auburn University. Available at: [Link]

• Propanoic acid Safety Data Sheet. Alfa Aesar. Available at: [Link]

• Deuterated - Solvents, Reagents & Accessories. Chromservis. Available at: [Link]

• SPILLS. Smith College Research and Instruction Safety. Available at: [Link]

• Chemical Spills - Emergency Management. Florida State University. Available at: [Link]

• Hazardous Spill Reporting and Response Procedures. Austin Community College District. Available at: [Link]

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon OSHA. Available at: [Link]

• personal protective equipment (ppe) resources for the farm. Great Plains Center for Agricultural Health. Available at: [Link]

• Protective Equipment. Albert Kerbl GmbH. Available at: [Link]

• RE: Disposal of Deuterium solvents-reg. AMMRL Email Archives. Available at: [Link]

• Chemical Waste Disposal Guidelines. Emory University - Department of Chemistry. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]

• Personal protective equipment for crop protection. Royal Brinkman. Available at: [Link]

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